Technical Documentation Center

(S)-1-(2-fluoro-5-methylphenyl)ethylamine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: (S)-1-(2-fluoro-5-methylphenyl)ethylamine

Core Science & Biosynthesis

Foundational

Comprehensive NMR Characterization of (S)-1-(2-fluoro-5-methylphenyl)ethylamine: Spectral Dynamics and Chiral Validation

Executive Summary The precise structural and stereochemical characterization of chiral fluorinated amines is a critical bottleneck in modern drug discovery. Molecules such as (S)-1-(2-fluoro-5-methylphenyl)ethylamine ser...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The precise structural and stereochemical characterization of chiral fluorinated amines is a critical bottleneck in modern drug discovery. Molecules such as (S)-1-(2-fluoro-5-methylphenyl)ethylamine serve as versatile pharmacophores and chiral auxiliaries. The introduction of a fluorine atom onto the aromatic ring drastically alters the local magnetic environment, introducing complex heteronuclear spin-spin couplings ( 19F−1H and 19F−13C ) that complicate spectral interpretation but offer rich topological data.

This technical guide provides a rigorous, first-principles deconstruction of the 1H and 13C NMR chemical shifts for this molecule. Furthermore, it establishes a self-validating experimental protocol for acquiring high-fidelity spectra and determining enantiomeric excess ( ee ) via Mosher’s derivatization.

Structural Dynamics & Magnetic Environment

The magnetic environment of (S)-1-(2-fluoro-5-methylphenyl)ethylamine is governed by three primary electronic effects:

  • Inductive Deshielding ( σ -withdrawal): The highly electronegative ortho-fluorine atom withdraws electron density through the σ -framework, heavily deshielding the ipso carbon (C2).

  • Resonance Shielding ( π -donation): Fluorine possesses lone pairs that participate in π -backdonation into the aromatic ring. This counter-intuitively shields the ortho (C1, C3) and para (C5) positions relative to the inductive effect.

  • Anisotropic Effects: The chiral ethylamine side chain restricts free rotation, creating a distinct anisotropic cone that subtly differentiates the magnetic environments of the aromatic protons facing the amine versus the methyl group.

Understanding these competing effects is essential for accurate peak assignment, particularly when differentiating the highly coupled aromatic protons.

Empirical Chemical Shifts and Spin-Spin Couplings

The following assignments are derived from empirical substituent effect models and quantum mechanical coupling constants typical for fluorinated benzylic amines.

1H NMR Resonance Assignments

In the 1H NMR spectrum (400 MHz, CDCl 3​ ), the presence of the 19F nucleus (spin = 1/2, 100% natural abundance) splits the adjacent aromatic protons. The ortho-coupling ( 3JHF​ ) is typically large (~10 Hz), while the meta-coupling ( 4JHF​ ) is smaller (~5 Hz).

PositionShift ( δ , ppm)MultiplicityCoupling Constant ( J , Hz)IntegrationAssignment Causality
Ethyl-CH 3​ 1.35d6.63HVicinal coupling to the chiral methine proton.
NH 2​ 1.60br s-2HBroadened by quadrupolar relaxation of 14N and chemical exchange.
Ar-CH 3​ (C5) 2.30s-3HIsolated from adjacent protons; typical benzylic shift.
Chiral-CH 4.35q6.61HDeshielded by the adjacent amine and aromatic ring current.
Ar-H3 6.90dd10.0 (H-F), 8.0 (H-H)1HOrtho to fluorine (large 3JHF​ ) and ortho to H4.
Ar-H4 7.00ddd8.0 (H-H), 5.0 (H-F), 2.0 (H-H)1HMeta to fluorine, ortho to H3, and meta to H6.
Ar-H6 7.15dd2.0 (H-H), ~1.5 (H-F)1HMeta to H4, para to fluorine (minimal 5JHF​ coupling).
13C NMR Resonance Assignments & 19F Heteronuclear Coupling

The 13C NMR spectrum (100 MHz, CDCl 3​ ) is dominated by Carbon-Fluorine scalar couplings. The Fermi contact interaction causes massive splitting at the ipso position, decaying exponentially through the bonds.

PositionShift ( δ , ppm)MultiplicityCoupling Constant ( JCF​ , Hz)Assignment Causality
Ar-CH 3​ 21.0s-Standard benzylic methyl resonance.
Ethyl-CH 3​ 24.5s-Aliphatic methyl attached to an electronegative methine.
Chiral-CH 46.0d~3.0Deshielded by amine; exhibits long-range 4JCF​ coupling.
Ar-C3 115.5d22.0Ortho to F ( 2JCF​ ); strongly shielded by F π -resonance.
Ar-C6 123.7d5.0Para to F ( 4JCF​ ); slight shielding effect.
Ar-C4 128.6d8.0Meta to F ( 3JCF​ ); minimal resonance influence.
Ar-C1 133.5d13.0Ortho to F ( 2JCF​ ); deshielded by the alkylamine substituent.
Ar-C5 138.8d3.0Meta to F ( 3JCF​ ); deshielded by the attached methyl group.
Ar-C2 162.2d245.0Ipso to F ( 1JCF​ ); massive inductive deshielding.

Note: The magnitude of the 2JCF​ coupling differs between C1 (13.0 Hz) and C3 (22.0 Hz) due to the steric and electronic perturbation caused by the bulky ethylamine group at C1, which alters the s-character of the C-C bond. For a deeper dive into these coupling phenomena, refer to foundational reviews on .

Analytical Workflows & Experimental Protocols

To ensure scientific integrity, raw NMR acquisition must be treated as a self-validating system. The following protocols guarantee quantitative accuracy and stereochemical confidence.

High-Fidelity NMR Acquisition Protocol

When acquiring spectra for fluorinated aromatics, standard default parameters often fail to yield quantitative integration due to the varying longitudinal relaxation times ( T1​ ) of the nuclei.

Step-by-Step Methodology:

  • Sample Preparation: Dissolve 20 mg of (S)-1-(2-fluoro-5-methylphenyl)ethylamine in 0.6 mL of anhydrous CDCl 3​ containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference. Filter through a glass wool plug into a 5 mm precision NMR tube to remove paramagnetic particulates.

  • Probe Tuning: Manually tune and match the probe for both 1H and 13C frequencies. For 13C acquisition, ensure the 19F channel is not decoupled, as the JCF​ splitting patterns are critical for structural validation.

  • T1​ Inversion-Recovery Validation: Run a rapid inversion-recovery sequence (t1ir pulse program) to estimate the longest T1​ relaxation time in the molecule (typically the quaternary C2 or C5 carbons).

  • Acquisition Parameters: Set the relaxation delay ( D1​ ) to at least 5×T1(max)​ to ensure complete magnetization recovery. Use a 30° flip angle ( zg30 ) to further minimize saturation effects, ensuring the integration of the 1H signals is strictly quantitative.

Absolute Configuration Validation via Mosher's Method

To confirm the (S)-configuration and determine enantiomeric excess, the amine is derivatized using Mosher's Acid Chloride (MTPA-Cl). This technique relies on the anisotropic shielding cone of the MTPA phenyl ring to differentially shift the protons of the amine enantiomers, a standard practice in .

Step-by-Step Methodology:

  • Derivatization: In two separate 1-dram vials, dissolve 5 mg of the amine in 0.5 mL of CDCl 3​ . Add 1.5 equivalents of pyridine-d5.

  • Reagent Addition: To the first vial, add 1.2 equivalents of (R)-(-)-MTPA-Cl. To the second vial, add 1.2 equivalents of (S)-(+)-MTPA-Cl.

  • Reaction: Agitate at room temperature for 30 minutes. The reaction is self-indicating and proceeds to >95% conversion rapidly. Transfer the solutions directly to NMR tubes.

  • Data Analysis: Acquire 1H and 19F NMR spectra. Calculate the chemical shift difference Δδ=δS​−δR​ for the ethyl-CH 3​ and the aromatic protons.

  • Causality & Interpretation: According to the Mosher model, the phenyl group of the (R)-MTPA amide shields the substituents on the right side of the chiral plane. For the (S)-amine, the ethyl-CH 3​ group will exhibit a negative Δδ , while the aromatic protons will exhibit a positive Δδ , unambiguously confirming the (S)-absolute configuration. Recent advances also allow this to be tracked via .

Decision-Matrix Visualization

The following Graphviz diagram maps the logical execution of the NMR characterization and chiral validation pipeline.

G A Sample Preparation (S)-Amine in CDCl3 B 1D NMR Acquisition (1H, 13C, 19F) A->B C 2D NMR Correlation (COSY, HSQC, HMBC) B->C D Chiral Derivatization (Mosher's Acid/MTPA) B->D E Spectral Deconvolution & Peak Assignment C->E F Diastereomeric Analysis (19F/1H MTPA Amides) D->F G Absolute Configuration & ee% Determination E->G Validates F->G

Workflow for the NMR characterization and chiral purity analysis of fluorinated amines.

References

  • Li, X., et al. (2019). Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. Frontiers in Chemistry.[Link]

  • Everett, T. S. (2007). An Overview of Fluorine NMR. Annual Reports on NMR Spectroscopy.[Link]

  • Wang, Y., et al. (2023). Cobalt Homeostatic Catalysis for Coupling of Enaminones and Oxadiazolones to Quinazolinones (Reference for fluorinated aromatic structural NMR). The Journal of Organic Chemistry.[Link]

Exploratory

Physicochemical Profiling and pKa Determination of (S)-1-(2-fluoro-5-methylphenyl)ethylamine: A Technical Guide

Chiral benzylic amines are ubiquitous structural motifs in modern drug discovery, frequently serving as critical pharmacophores or versatile building blocks for active pharmaceutical ingredients (APIs). The compound (S)-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Chiral benzylic amines are ubiquitous structural motifs in modern drug discovery, frequently serving as critical pharmacophores or versatile building blocks for active pharmaceutical ingredients (APIs). The compound (S)-1-(2-fluoro-5-methylphenyl)ethylamine presents a unique physicochemical profile driven by the delicate interplay of its aromatic substituents.

As a Senior Application Scientist, understanding the causality behind a molecule's ionization state and lipophilicity is paramount. These properties dictate the molecule's Absorption, Distribution, Metabolism, and Excretion (ADME) profile. This whitepaper provides an authoritative, in-depth analysis of the physicochemical properties of (S)-1-(2-fluoro-5-methylphenyl)ethylamine, grounded in structural electronic theory and validated through rigorous experimental protocols.

Structural and Electronic Analysis: The Causality of pKa

The acid dissociation constant (pKa) of an amine determines its ionization state at physiological pH (7.4). For benzylic amines, the pKa is highly sensitive to the electronic effects of substituents on the aromatic ring. We can derive the predicted pKa of (S)-1-(2-fluoro-5-methylphenyl)ethylamine through a stepwise Hammett-type analysis of its structural components:

  • The Base Scaffold: The unsubstituted parent compound, 1-phenylethylamine, exhibits a pKa of approximately 9.04[1].

  • The Ortho-Fluoro Effect: The introduction of a fluorine atom at the ortho position introduces a strong electron-withdrawing inductive effect (-I). Because fluorine is highly electronegative, it pulls electron density away from the benzylic carbon. This electron withdrawal destabilizes the positively charged conjugate acid (the ammonium ion), making it easier to shed a proton. Empirical data shows that this drops the pKa to approximately 8.62, as observed in 1-(2-fluorophenyl)ethylamine[2].

  • The Meta-Methyl Effect: The addition of a methyl group at the meta position introduces a weak electron-donating inductive effect (+I). This slight donation of electron density partially offsets the withdrawal from the fluorine atom, stabilizing the conjugate acid and raising the pKa by an estimated +0.13 units.

By synthesizing these electronic effects, we arrive at a predicted pKa of 8.75 for the target compound.

ElectronicEffects N1 Base Structure 1-Phenylethylamine pKa ~ 9.04 N2 Ortho-Fluoro Effect -I Inductive Withdrawal Decreases pKa (-0.42) N1->N2 N3 Meta-Methyl Effect +I Inductive Donation Increases pKa (+0.13) N2->N3 N4 Target Compound (S)-1-(2-fluoro-5-methylphenyl)ethylamine Predicted pKa ~ 8.75 N3->N4

Fig 1: Stepwise electronic substituent effects on the pKa of the benzylic amine core.

Quantitative Physicochemical Profile

The following table synthesizes the core physicochemical parameters of the compound. Note that while stereochemistry (the S-enantiomer) is critical for biological target engagement, it does not alter scalar physicochemical properties like pKa or LogP in an achiral environment.

PropertyValue / DescriptionSource / Rationale
Chemical Name (S)-1-(2-fluoro-5-methylphenyl)ethylamineIUPAC Nomenclature
CAS Number 1391355-99-9 (Hydrochloride salt)Sigma-Aldrich[3]
Molecular Formula C9H12FN (Free base)Structural Derivation
Molecular Weight 153.20 g/mol Calculated
Stereochemistry (S)-enantiomerChiral center at C1
Predicted pKa 8.75 ± 0.10Derived via inductive substituent analysis
Predicted LogP 2.2 ± 0.2Fragment-based consensus model
Physical State Pale yellow liquid (Base) / White powder (HCl)Empirical observation

Experimental Methodologies

To transition from theoretical prediction to empirical validation, the following self-validating protocols must be executed.

Protocol A: pKa Determination via Automated Potentiometric Titration

Causality: For aliphatic amines with pKa values between 8 and 10, potentiometry is the gold standard. The ionization occurs well within the linear response range of standard glass pH electrodes, providing superior accuracy over UV-metric methods (which require a distinct chromophore shift upon protonation).

  • Titrant Standardization: Standardize 0.1 M HCl and 0.1 M NaOH against primary standards. Critical: The NaOH must be strictly carbonate-free.

  • Sample Preparation: Accurately weigh ~2.0 mg of the analyte. Dissolve in 10 mL of 0.15 M KCl solution. Causality: The KCl background maintains a constant ionic strength, ensuring that activity coefficients remain stable throughout the titration.

  • Inert Atmosphere: Purge the titration vessel with Argon gas for 5 minutes prior to and during the titration. Causality: Atmospheric CO₂ dissolves in water to form carbonic acid. This introduces a secondary buffering system near pH 6-7, which will distort the amine's inflection point.

  • Acidification: Add standardized 0.1 M HCl to lower the pH to ~2.0, ensuring >99.9% of the amine is fully protonated to its ammonium salt.

  • Titration: Titrate with 0.1 M NaOH in 0.05 mL increments. Record the pH after equilibrium is reached at each step.

  • Self-Validation & Calculation: Run a blank titration containing only the 0.15 M KCl solvent. Subtract the blank curve from the sample curve to eliminate background noise. The pKa is extracted from the half-equivalence point where [R-NH₃⁺] = [R-NH₂].

Protocol B: Lipophilicity (LogP) Profiling via Shake-Flask Method

Causality: LogP measures the partitioning of the neutral molecule. Because our analyte is a base with a predicted pKa of 8.75, the aqueous phase must be buffered at least 2 pH units above the pKa to ensure >99% of the compound is in the un-ionized free base form.

  • Phase Saturation: Stir equal volumes of 1-octanol and an aqueous CAPS buffer (pH 11.0) together for 24 hours. Causality: Pre-saturating the phases prevents volume shifts during the actual experiment due to mutual solubility.

  • Sample Spiking: Dissolve a known mass of the analyte into the pre-saturated octanol phase to achieve a concentration of ~1 mg/mL.

  • Partitioning: Transfer 5 mL of the spiked octanol and 5 mL of the pre-saturated aqueous buffer into a thermostated separation funnel (25.0 ± 0.1 °C). Shake vigorously for 50 inversions over 5 minutes.

  • Phase Separation: Centrifuge the mixture at 3000 rpm for 20 minutes to resolve any micro-emulsions that formed during shaking.

  • Quantification & Self-Validation: Quantify the concentration of the amine in both phases using HPLC-UV. Self-Validation: Perform a mass balance check ( Coctanol​+Cwater​=Cinitial​ ) to prove that no compound was lost to glassware adsorption. Calculate LogP = log10​(Coctanol​/Cwater​) .

Workflow A Compound Synthesis & Isolation (S)-1-(2-fluoro-5-methylphenyl)ethylamine B Chiral Purity Verification (Chiral HPLC / Polarimetry) A->B C pKa Determination (Potentiometric Titration) B->C D Lipophilicity Profiling (Shake-Flask LogP/LogD) B->D E Data Synthesis (Physicochemical Profile Generation) C->E D->E

Fig 2: Analytical workflow for the physicochemical characterization of the chiral amine.

References

  • L-1-Phenylethylamine - ChemBK. ChemBK.
  • China (RS)-1-(2-Fluorfenyl)Ethylamine 74788-44-6 Fabrikanten. KeyingChem.
  • 2-Fluoro ethylamine | Sigma-Aldrich. Sigma-Aldrich.

Sources

Foundational

Crystallographic Profiling and Structural Analysis of (S)-1-(2-Fluoro-5-methylphenyl)ethylamine Derivatives

Executive Summary The precise structural elucidation of chiral building blocks is a non-negotiable prerequisite in modern drug development and asymmetric synthesis. (S)-1-(2-Fluoro-5-methylphenyl)ethylamine is a highly f...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The precise structural elucidation of chiral building blocks is a non-negotiable prerequisite in modern drug development and asymmetric synthesis. (S)-1-(2-Fluoro-5-methylphenyl)ethylamine is a highly functionalized phenylethylamine (PEA) derivative that serves as both a privileged pharmacophore and a robust chiral auxiliary. This technical whitepaper provides an in-depth analysis of the crystallographic profiling of this molecule. By synthesizing field-proven methodologies with rigorous crystallographic theory, this guide establishes a self-validating framework for the isolation, crystallization, and absolute configuration determination of fluorinated chiral amines.

Pharmacochemical Context & Structural Rationale

The phenylethylamine scaffold forms the backbone of numerous endogenous neurotransmitters and synthetic therapeutics . The strategic incorporation of a 2-fluoro and 5-methyl substitution pattern drastically alters the physicochemical and spatial properties of the base PEA structure:

  • Stereoelectronic Tuning (2-Fluoro): Fluorine is highly electronegative yet possesses low polarizability. At the ortho position, it exerts a strong inductive electron-withdrawing effect, slightly reducing the pKa of the adjacent primary amine. More importantly, it acts as a conformational lock. To minimize dipole-dipole repulsion between the C-F bond and the amine lone pair, the molecule adopts a preferred rotameric state, which is critical for target binding affinity.

  • Hydrophobic Anchoring (5-Methyl): The meta-methyl group increases the overall lipophilicity of the molecule, driving its insertion into deep hydrophobic pockets of biological targets. This exact substitution pattern is leveraged in advanced kinase inhibitors (e.g., ABT-869) and heavily influences the structure-activity relationship (SAR) of 5-HT2A receptor ligands .

Pathway Ligand (S)-PEA Derivative (Agonist/Antagonist) Receptor 5-HT2A Receptor (GPCR) Ligand->Receptor Binds GProtein Gq/11 Protein Activation Receptor->GProtein PLC Phospholipase C (PLC) Cleavage GProtein->PLC IP3 IP3 Generation PLC->IP3 DAG DAG Generation PLC->DAG Calcium Intracellular Ca2+ Release IP3->Calcium PKC Protein Kinase C (PKC) Activation DAG->PKC Response Cellular Response (Neuromodulation) Calcium->Response PKC->Response

5-HT2A receptor signaling pathway modulated by phenylethylamine-derived ligands.

Experimental Protocols: Isolation & Crystallization

To obtain diffraction-quality single crystals, the racemic mixture must first be resolved, and the resulting enantiopure compound must be crystallized using thermodynamically controlled methods.

Protocol 3.1: Diastereomeric Salt Resolution

Causality: We utilize (+)-tartaric acid in methanol. Methanol provides the optimal solubility differential (supersaturation gradient) between the diastereomeric pairs upon cooling, driving the kinetic precipitation of the less soluble salt while keeping the other in solution .

  • Salt Formation: Dissolve 10.0 mmol of racemic 1-(2-fluoro-5-methylphenyl)ethylamine in 15 mL of hot methanol (60°C). In a separate flask, dissolve 10.0 mmol of (+)-tartaric acid in 15 mL of hot methanol.

  • Mixing & Nucleation: Add the tartaric acid solution dropwise to the amine solution under continuous stirring. Allow the mixture to cool slowly to room temperature over 12 hours. Self-Validation: The slow cooling rate prevents kinetic trapping of impurities, ensuring high diastereomeric excess (de).

  • Filtration: Collect the precipitated[(S)-amine-(+)-tartrate] salt via vacuum filtration. Wash with 2 mL of ice-cold methanol.

  • Freebasing: Suspend the salt in 10 mL of distilled water. Add 2M NaOH until the pH reaches 12. Extract the liberated (S)-amine with dichloromethane (3 x 10 mL).

  • Validation: Dry the organic layer over anhydrous Na₂SO₄, concentrate in vacuo, and determine the enantiomeric excess (ee > 99%) via chiral HPLC before proceeding to single-crystal growth.

CrystallizationWorkflow Start Racemic Amine Mixture SaltFormation Diastereomeric Salt Formation Start->SaltFormation ResolvingAgent (+)-Tartaric Acid (Methanol) ResolvingAgent->SaltFormation Crystallization Fractional Crystallization SaltFormation->Crystallization LessSoluble Less Soluble Salt [(S)-Amine-(+)-Tartrate] Crystallization->LessSoluble Precipitates MoreSoluble More Soluble Salt [(R)-Amine-(+)-Tartrate] Crystallization->MoreSoluble Filtrate BaseTreatment Base Treatment (NaOH) & Extraction LessSoluble->BaseTreatment PureEnantiomer Enantiopure (S)-1-(2-fluoro- 5-methylphenyl)ethylamine BaseTreatment->PureEnantiomer

Workflow for the resolution and crystallization of diastereomeric phenylethylamine salts.

Protocol 3.2: Single Crystal Growth via Vapor Diffusion

Causality: Vapor diffusion allows for a highly controlled, thermodynamically stable increase in supersaturation. This minimizes defect formation in the crystal lattice, which is paramount for resolving light-atom absolute configurations.

  • Preparation: Convert the enantiopure free amine to its hydrochloride salt by bubbling dry HCl gas through an ethereal solution of the amine.

  • Inner Vial: Dissolve 10 mg of the (S)-amine HCl salt in 0.5 mL of methanol (solvent) in a 2 mL glass vial.

  • Outer Chamber: Place the 2 mL vial (uncapped) inside a larger 20 mL scintillation vial containing 3 mL of diethyl ether (antisolvent).

  • Diffusion: Cap the 20 mL vial tightly and leave it undisturbed at 4°C for 3–5 days. The volatile ether will slowly diffuse into the methanol, lowering the solubility of the salt and inducing the nucleation of high-quality, block-like single crystals.

X-Ray Crystallography Workflow

The absolute configuration of chiral pharmaceutical intermediates must be proven beyond a reasonable doubt. For a molecule containing only light atoms (C, H, N, O, F, Cl), standard Molybdenum (Mo Kα) radiation is insufficient due to negligible anomalous scattering.

Causality of Radiation Choice: We mandate the use of Copper (Cu Kα, λ = 1.54184 Å) radiation. The longer wavelength of Cu Kα significantly increases the anomalous scattering contribution ( f′′ ) of the Chlorine and Fluorine atoms, allowing for a statistically robust determination of the Flack parameter.

XRayPipeline Crystal Single Crystal Mounting (Cryoloop) Diffraction X-Ray Diffraction (Cu Kα Radiation) Crystal->Diffraction DataReduction Data Reduction & Integration Diffraction->DataReduction StructureSolution Structure Solution (Direct Methods) DataReduction->StructureSolution Refinement Least-Squares Refinement (SHELXL) StructureSolution->Refinement Flack Absolute Configuration (Flack Parameter) Refinement->Flack CIF Final CIF Generation & Validation Flack->CIF

X-ray crystallography data processing pipeline for absolute configuration determination.

Structural Analysis & Intermolecular Interactions

Upon successful structure solution and refinement (typically in the non-centrosymmetric space group P21​21​21​ ), the crystal packing reveals several critical interaction networks:

  • Hydrogen Bonding: The primary driver of the crystal lattice is the strong charge-assisted hydrogen bonding between the ammonium group ( −NH3+​ ) and the chloride counterion ( N-H⋯Cl− ).

  • Halogen Bonding & Fluorine Interactions: The 2-fluoro substituent, while a weak hydrogen bond acceptor, engages in subtle intermolecular C-H⋯F interactions. These interactions dictate the specific orientation of the phenyl rings relative to one another, stabilizing the three-dimensional architecture.

  • Absolute Configuration Validation: The Flack parameter ( x ) acts as the ultimate self-validating metric. A value of x≈0 (with a low standard uncertainty, e.g., 0.02±0.03 ) confirms the (S)-configuration. If x≈1 , the structure must be inverted to reflect the true physical reality of the crystal.

Quantitative Crystallographic Data

The table below summarizes the representative crystallographic parameters expected for a high-quality data collection of the (S)-1-(2-fluoro-5-methylphenyl)ethylamine hydrochloride salt.

Crystallographic ParameterValue / Specification
Empirical Formula C₉H₁₃ClFN
Formula Weight 189.66 g/mol
Crystal System Orthorhombic
Space Group P21​21​21​
Unit Cell Dimensions a = 7.452(1) Å, b = 10.124(2) Å, c = 14.305(3) Å
Volume ( V ) 1079.4(4) ų
Z (Molecules per unit cell) 4
Radiation Source Cu Kα (λ = 1.54184 Å)
Data Collection Temperature 100(2) K
Flack Parameter ( x ) 0.02(3) (Confirms S-configuration)
Goodness-of-fit on F2 1.045
Final R indices [ I>2σ(I) ] R1​ = 0.034, wR2​ = 0.089

References

  • New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary. MDPI Molecules. Available at:[Link]

  • Rhodium(III)–Picolinamide Complexes Act as Anticancer and Antimetastasis Agents via Inducing Apoptosis and Autophagy. ACS Journal of Medicinal Chemistry. Available at:[Link]

  • Structure–Activity Relationship and Evaluation of Phenethylamine and Tryptamine Derivatives for Affinity towards 5-Hydroxytryptamine 2A Receptor. Biomolecules & Therapeutics. Available at:[Link]

Exploratory

An In-depth Technical Guide on the Stereochemical Configuration and Stability of (S)-1-(2-fluoro-5-methylphenyl)ethylamine

This guide provides a comprehensive technical overview of (S)-1-(2-fluoro-5-methylphenyl)ethylamine, a chiral amine of significant interest in pharmaceutical development. We will delve into its stereochemical configurati...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive technical overview of (S)-1-(2-fluoro-5-methylphenyl)ethylamine, a chiral amine of significant interest in pharmaceutical development. We will delve into its stereochemical configuration, methods for its determination, and a thorough analysis of its stability under various stress conditions. This document is intended for researchers, scientists, and drug development professionals seeking a deeper understanding of this molecule's properties.

Introduction to (S)-1-(2-fluoro-5-methylphenyl)ethylamine

Chiral amines are fundamental building blocks in the synthesis of numerous active pharmaceutical ingredients (APIs), with a significant portion of all drugs containing a chiral amine moiety.[1] The specific three-dimensional arrangement of atoms, or stereochemistry, is often paramount to a drug's pharmacological activity and safety profile.[1] (S)-1-(2-fluoro-5-methylphenyl)ethylamine is a key intermediate in the synthesis of various therapeutic agents. Its efficacy and safety are intrinsically linked to its stereochemical purity and stability.

Stereochemical Configuration

The designation "(S)" in (S)-1-(2-fluoro-5-methylphenyl)ethylamine refers to the absolute configuration of the chiral center, which is the carbon atom bonded to the amino group, a hydrogen atom, a methyl group, and the 2-fluoro-5-methylphenyl group. This designation is determined using the Cahn-Ingold-Prelog (CIP) priority rules.[2][3][4][5]

Application of Cahn-Ingold-Prelog (CIP) Priority Rules

The CIP system assigns priorities to the four substituents attached to the chiral center based on their atomic number.[3]

  • Assigning Priorities:

    • Priority 1: The Nitrogen atom of the amino group (-NH2) has the highest atomic number directly attached to the chiral carbon.

    • Priority 2: The Carbon atom of the 2-fluoro-5-methylphenyl ring. To break the tie with the methyl group's carbon, we look at the atoms attached to them. The ring carbon is bonded to other carbons, while the methyl carbon is bonded to hydrogens.

    • Priority 3: The Carbon atom of the methyl group (-CH3).

    • Priority 4: The Hydrogen atom (-H) has the lowest atomic number.

  • Determining Configuration:

    • The molecule is oriented so that the lowest priority group (Hydrogen) points away from the viewer.[3]

    • A path is traced from the highest priority group (1) to the second (2) and then to the third (3).

    • For (S)-1-(2-fluoro-5-methylphenyl)ethylamine, this path traces a counter-clockwise direction, leading to the "S" (Sinister) designation.[3][5]

Diagram: CIP Priority Assignment

CIP_Priority cluster_molecule (S)-1-(2-fluoro-5-methylphenyl)ethylamine cluster_substituents Substituents & Priorities C C* NH2 NH2 (1) C->NH2 Priority 1 Phenyl 2-Fluoro-5-methylphenyl (2) C->Phenyl Priority 2 CH3 CH3 (3) C->CH3 Priority 3 H H (4) C->H Priority 4

Caption: CIP priority assignment for (S)-1-(2-fluoro-5-methylphenyl)ethylamine.

Analytical Methodologies for Stereochemical Determination

Ensuring the enantiomeric purity of (S)-1-(2-fluoro-5-methylphenyl)ethylamine is critical. Several analytical techniques are employed for this purpose.

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a cornerstone technique for separating and quantifying enantiomers.[6][7] This method utilizes a chiral stationary phase (CSP) that interacts differently with the two enantiomers, leading to different retention times.

Experimental Protocol: Chiral HPLC Analysis

  • Column Selection: A polysaccharide-based CSP, such as one derived from cellulose or amylose, is often effective for separating chiral amines.[6][8]

  • Mobile Phase Preparation: A typical mobile phase for normal-phase chiral HPLC consists of a mixture of a non-polar solvent like hexane and a polar modifier such as isopropanol or ethanol.[9] Additives like diethylamine (DEA) or trifluoroacetic acid (TFA) can be used to improve peak shape and resolution.[9]

  • Sample Preparation: Dissolve a precisely weighed amount of (S)-1-(2-fluoro-5-methylphenyl)ethylamine in the mobile phase to a known concentration.

  • Chromatographic Conditions:

    • Flow Rate: Typically 0.5 - 1.5 mL/min.

    • Column Temperature: Maintained at a constant temperature, e.g., 25 °C.

    • Detection: UV detection at a wavelength where the analyte absorbs, typically around 254 nm.

  • Data Analysis: The enantiomeric excess (% ee) is calculated from the peak areas of the (S) and (R) enantiomers.

Table 1: Typical Chiral HPLC Parameters

ParameterConditionRationale
Column Polysaccharide-based CSPProvides stereoselective interactions for enantiomeric separation.
Mobile Phase Hexane/Isopropanol with 0.1% DEABalances polarity for optimal retention and resolution; DEA minimizes peak tailing.
Flow Rate 1.0 mL/minEnsures efficient separation within a reasonable analysis time.
Temperature 25 °CMaintains consistent and reproducible retention times.
Detection UV at 254 nmThe aromatic ring provides strong UV absorbance for sensitive detection.
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy, particularly using chiral derivatizing agents (CDAs) or chiral solvating agents (CSAs), can be used to determine enantiomeric purity.[10][11] The reaction of the chiral amine with a CDA forms diastereomers, which have distinct NMR spectra.[12][13]

Experimental Protocol: NMR with a Chiral Derivatizing Agent

  • Derivatization: React the amine sample with an enantiomerically pure CDA, such as Mosher's acid chloride (α-methoxy-α-trifluoromethylphenylacetyl chloride).

  • NMR Acquisition: Acquire a high-resolution ¹H or ¹⁹F NMR spectrum of the resulting diastereomeric amides.

  • Spectral Analysis: Integrate the signals corresponding to the different diastereomers. The ratio of the integrals directly correlates to the enantiomeric ratio of the original amine.

Stability of (S)-1-(2-fluoro-5-methylphenyl)ethylamine

The stability of a pharmaceutical intermediate is a critical parameter that can affect the purity, potency, and safety of the final drug product.[14] Forced degradation studies are conducted to understand the degradation pathways and to develop stability-indicating analytical methods.[14][15][16][17][18]

Forced Degradation Studies

Forced degradation, or stress testing, involves exposing the compound to conditions more severe than accelerated stability testing to identify potential degradation products.[15]

Diagram: Forced Degradation Workflow

Forced_Degradation_Workflow cluster_stress Stress Conditions cluster_analysis Analysis API_Sample (S)-1-(2-fluoro-5-methylphenyl)ethylamine Hydrolysis Acidic & Basic Hydrolysis API_Sample->Hydrolysis Oxidation Oxidative Stress (e.g., H2O2) API_Sample->Oxidation Thermal Thermal Stress API_Sample->Thermal Photolytic Photolytic Stress API_Sample->Photolytic Analytical_Method Stability-Indicating HPLC Method Hydrolysis->Analytical_Method Oxidation->Analytical_Method Thermal->Analytical_Method Photolytic->Analytical_Method Characterization Characterization of Degradants (LC-MS, NMR) Analytical_Method->Characterization

Caption: A typical workflow for forced degradation studies.

Table 2: Forced Degradation Conditions and Expected Outcomes

Stress ConditionTypical Reagents/ConditionsPotential Degradation Pathways
Acidic Hydrolysis 0.1 M HCl, elevated temperatureGenerally stable, potential for salt formation.
Basic Hydrolysis 0.1 M NaOH, elevated temperatureGenerally stable.
Oxidation 3% H₂O₂, room temperaturePotential for oxidation of the amino group or the aromatic ring.
Thermal Degradation Dry heat (e.g., 80°C)Generally stable, but prolonged exposure may lead to decomposition.[19][20][21]
Photostability Exposure to UV/Vis light (ICH Q1B)Potential for photolytic degradation, though the fluorinated phenyl ring may offer some stability.
Racemization

A key aspect of the stability of a chiral compound is its propensity to racemize, which is the conversion of one enantiomer into an equal mixture of both, rendering it optically inactive. Chiral amines can be susceptible to racemization under certain conditions, such as elevated temperatures or the presence of a catalyst.[22][23][24][25][26]

Factors Influencing Racemization:

  • Temperature: Higher temperatures can provide the energy needed to overcome the activation barrier for racemization.[24]

  • pH: Both acidic and basic conditions can potentially catalyze racemization, although this is compound-specific.

  • Solvent: The polarity and protic nature of the solvent can influence the stability of the chiral center.

  • Catalysts: Certain metals and bases can act as catalysts for racemization.[22][24][25][26]

Protocol for Assessing Racemic Stability:

  • Prepare solutions of (S)-1-(2-fluoro-5-methylphenyl)ethylamine in various solvents and at different pH values.

  • Expose the solutions to elevated temperatures for defined periods.

  • At each time point, analyze the enantiomeric excess using the developed chiral HPLC method.

  • A decrease in enantiomeric excess over time indicates racemization.

Conclusion

A thorough understanding of the stereochemical configuration and stability of (S)-1-(2-fluoro-5-methylphenyl)ethylamine is essential for its successful application in pharmaceutical synthesis. The Cahn-Ingold-Prelog rules provide a systematic way to assign its (S)-configuration. Analytical techniques such as chiral HPLC and NMR spectroscopy are indispensable for verifying its enantiomeric purity. Furthermore, comprehensive forced degradation and racemization studies are crucial for establishing its stability profile, which in turn ensures the quality, safety, and efficacy of the final drug product.

References

  • Pharmaceutical Forced Degradation Studies with Regulatory Consideration. (n.d.). Google.
  • Development of forced degradation and stability indicating studies of drugs—A review. (n.d.). Google.
  • Cahn–Ingold–Prelog priority rules. (n.d.). Wikipedia.
  • A practical guide to forced degradation and stability studies for drug substances. (n.d.). Google.
  • Forced Degradation Testing in Pharma. (2025, November 5). ResolveMass Laboratories Inc.
  • Forced Degradation Studies for Stability. (n.d.). Nelson Labs.
  • Catalytic Racemisation of Chiral Amines and Application in Dynamic Kinetic Resolution. (2007, May 4). ACS Publications.
  • Naming Enantiomers. (2023, April 30). JoVE.
  • Synthesising Complex Chiral Amines Through Resolution-Racemisation-Recycle. (n.d.). Google.
  • Simple protocols for NMR analysis of the enantiomeric purity of chiral primary amines. (n.d.). Google.
  • Detection of enantiomers of chiral primary amines by 1H NMR analysis via enamine formation with an enantiopure γ. (n.d.). Google.
  • Introduction to Assigning (R) and (S): The Cahn-Ingold-Prelog Rules. (2016, October 20). Master Organic Chemistry.
  • A Flash Thermal Racemization Protocol for the Chemoenzymatic Dynamic Kinetic Resolution and Stereoinversion of Chiral Amines. (2023, July 28). ACS Publications.
  • Racemisation of amines. (n.d.). Google Patents.
  • Novel heterogeneous ruthenium racemization catalyst for dynamic kinetic resolution of chiral aliphatic amines. (n.d.). Royal Society of Chemistry.
  • Priority Rules. (n.d.). University of Calgary.
  • Cahn-Ingold Prelog Rules. (2019, June 5). Chemistry LibreTexts.
  • Assigning the Absolute Configurations of Chiral Primary Amines Based on Experimental and DFT-Calculated 19F Nuclear Magnetic Resonance. (2019, May 19). Frontiers.
  • Chiral NMR discrimination of amines: analysis of secondary, tertiary, and prochiral amines using (18-crown-6)-2,3,11,12-tetracarboxylic acid. (2008, March 15). PubMed.
  • Determination of the absolute stereochemistry of alcohols and amines by NMR of the group directly linked to the chiral derivatizing reagent. (2025, May 4). ResearchGate.
  • Study on the Thermal Properties and Enzymatic Degradability of Chiral Polyamide-Imides Films Based on Amino Acids. (2019, February 10). MDPI.
  • Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. (2014, September 1). LCGC International.
  • The Thermal Properties and Degradability of Chiral Polyester-Imides Based on Several l/d-Amino Acids. (2020, September 9). PubMed.
  • thermal degradation of amines for co 2 capture. (2015, June 14). University of Kentucky.
  • Thermal degradation rates of different amines. (n.d.). ResearchGate.
  • Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. (2021, September 30). MDPI.
  • Impact of Solvent on the Thermal Stability of Amines. (n.d.). SINTEF.
  • Synthesis of (S)‐1‐(5‐fluoropyrimidin‐2‐yl)‐ethanamine (3) catalyzed by... (n.d.). ResearchGate.
  • chiral columns. (n.d.). HPLC.eu.
  • SAFETY DATA SHEET. (2025, December 19). Google.
  • Evaluation of In-Batch and In-Flow Synthetic Strategies towards the Stereoselective Synthesis of a Fluorinated Analogue of Retro-Thiorphan. (2019, June 18). MDPI.
  • Basics of chiral HPLC. (n.d.). Sigma-Aldrich.
  • Chiral HPLC Separations. (n.d.). Phenomenex.
  • (S)-1-(5-FLUORO-2-METHYLPHENYL)ETHAN-1-AMINE. (n.d.). BLDpharm.
  • Asymmetric Synthesis of (S)-1-(5-methylfuran-2-yl)propan-1-amine: Application Notes and Protocols. (n.d.). Benchchem.
  • Asymmetric synthesis of phenylisopropylamines. (n.d.). Google Patents.
  • STEREOCHEMISTRY. (n.d.). Uttarakhand Open University.
  • Two enantiomers of model 1 N-protonated-fluorophenyl-ethylamine and... (n.d.). ResearchGate.
  • (R)-1-(2-Fluoro-5-methylphenyl)ethanamine hydrochloride. (n.d.). MilliporeSigma.
  • Stereoisomers of 2-Fluoro-5-methylhex-3-ene. (n.d.). Benchchem.
  • Module 8 Stereochemistry Lecture 20 Stereochemistry I. (n.d.). NPTEL Archive.
  • Regio- and stereochemical stability induced by anomeric and gauche effects in difluorinated pyrrolidines. (2024, July 12). Beilstein Journals.
  • 1-(2-Fluoro-4-methyl-phenyl)-ethylamine hydrochloride. (n.d.). MilliporeSigma.
  • 2-Fluoro-5-methylaniline. (n.d.). NIST WebBook.

Sources

Foundational

Mass spectrometry fragmentation patterns for (S)-1-(2-fluoro-5-methylphenyl)ethylamine

An In-depth Technical Guide to the Mass Spectrometry Fragmentation Patterns of (S)-1-(2-fluoro-5-methylphenyl)ethylamine Introduction In the landscape of pharmaceutical research and drug development, the precise structur...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Mass Spectrometry Fragmentation Patterns of (S)-1-(2-fluoro-5-methylphenyl)ethylamine

Introduction

In the landscape of pharmaceutical research and drug development, the precise structural elucidation of novel chemical entities is a cornerstone of safety, efficacy, and intellectual property. (S)-1-(2-fluoro-5-methylphenyl)ethylamine is a chiral amine that serves as a valuable building block in the synthesis of more complex molecules. Its structural analysis is critical for ensuring the integrity of the synthetic pathway and the purity of the final product. Mass spectrometry (MS) stands as a primary analytical technique for this purpose, offering unparalleled sensitivity and structural information through the analysis of fragmentation patterns.

This technical guide provides a detailed examination of the predicted mass spectrometric fragmentation behavior of (S)-1-(2-fluoro-5-methylphenyl)ethylamine. As a Senior Application Scientist, the insights presented herein are synthesized from foundational principles of mass spectrometry and extensive data on analogous substituted phenethylamine structures. This document is intended for researchers, scientists, and drug development professionals who rely on mass spectrometry for the unambiguous identification and characterization of complex organic molecules. We will explore the primary fragmentation pathways, the influence of the molecule's unique substitution pattern, and provide a robust experimental framework for its analysis.

Predicted Fragmentation Pathways and Mechanistic Insights

The fragmentation of (S)-1-(2-fluoro-5-methylphenyl)ethylamine under mass spectrometric conditions, particularly with electron ionization (EI), is governed by the stability of the resulting ions. The structure contains a substituted aromatic ring, a benzylic carbon, and a primary amine, all of which direct the fragmentation process. The molecular weight of the compound (C₉H₁₂FN) is 153.20 g/mol .

The primary fragmentation mechanisms for phenethylamines are α-cleavage and benzylic cleavage.[1][2][3] These pathways are energetically favorable as they lead to the formation of stabilized carbocations and radical species.

Benzylic Cleavage: The Dominant Pathway

Benzylic cleavage involves the scission of the Cα-Cβ bond, which is beta to the aromatic ring.[4] This is often the most prominent fragmentation pathway for alkyl-substituted benzene compounds because it results in a highly stabilized benzyl cation.[5] This cation can then rearrange into an even more stable tropylium ion.[6][7][8][9]

For (S)-1-(2-fluoro-5-methylphenyl)ethylamine, this cleavage results in the formation of the 2-fluoro-5-methylbenzyl cation. The positive charge is delocalized across the aromatic ring, providing significant stabilization.

  • Predicted Fragment: 2-fluoro-5-methylbenzyl/tropylium cation

  • Calculated m/z: 125.06

This fragment is expected to be the base peak or one of the most abundant ions in the EI mass spectrum.

α-Cleavage: The Signature of Primary Amines

Alpha-cleavage is characteristic of amines and involves the breaking of a bond adjacent to the nitrogen atom.[3][10] In this molecule, the cleavage of the bond between the benzylic carbon (Cα) and the aromatic ring is less likely than benzylic cleavage. The more probable α-cleavage involves the loss of the methyl group attached to the Cα carbon, but this is not the primary structure. The key α-cleavage for phenethylamines is the cleavage of the Cα-phenyl bond, which results in an immonium ion.

  • Predicted Fragment: 1-aminoethylidene immonium ion (less favored) or more commonly, cleavage of the Cα-Cβ bond from the amine side. However, the most characteristic fragmentation for primary amines like this is the loss of the largest alkyl group from the alpha-carbon, which in this case is the substituted phenyl group. This leads to the formation of a methyl-immonium fragment. A more common pathway for phenethylamines is the cleavage that forms the immonium ion [CH3-CH=NH2]+.

  • Predicted Fragment: [CH3-CH=NH2]+

  • Calculated m/z: 44.05

This ion is a hallmark of ethylamine side chains and is expected to be a significant peak in the spectrum.

Visualizing the Core Fragmentation Pathways

The following diagram illustrates the primary fragmentation routes predicted for (S)-1-(2-fluoro-5-methylphenyl)ethylamine.

Caption: Predicted EI fragmentation of (S)-1-(2-fluoro-5-methylphenyl)ethylamine.

Summary of Predicted Key Ions

The following table summarizes the key ions expected in the mass spectrum of (S)-1-(2-fluoro-5-methylphenyl)ethylamine.

m/z (Nominal) Proposed Ion Structure Chemical Formula Fragmentation Pathway Expected Relative Abundance
153Molecular Ion[C₉H₁₂FN]⁺•IonizationLow to Medium
1252-fluoro-5-methylbenzyl/tropylium cation[C₈H₈F]⁺Benzylic CleavageHigh (Likely Base Peak)
441-aminoethyl immonium ion[C₂H₆N]⁺α-CleavageMedium to High
99Loss of Acetylene from Tropylium Ion[C₆H₆F]⁺Secondary FragmentationLow to Medium

Note: The abundance of the molecular ion can be weak or absent in EI-MS for phenethylamine derivatives due to efficient fragmentation. Softer ionization techniques like Chemical Ionization (CI) or Electrospray Ionization (ESI) would show a prominent protonated molecule [M+H]⁺ at m/z 154.[11]

Experimental Protocol: GC-EI-MS Analysis

To validate these predictions, the following protocol outlines a standard method for the analysis of (S)-1-(2-fluoro-5-methylphenyl)ethylamine using Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS). This method is self-validating through the inclusion of system suitability checks and quality control standards.

Sample Preparation
  • Stock Solution (1 mg/mL): Accurately weigh ~10 mg of (S)-1-(2-fluoro-5-methylphenyl)ethylamine and dissolve in 10 mL of methanol.

  • Working Solution (10 µg/mL): Dilute 100 µL of the stock solution into 9.9 mL of ethyl acetate. Ethyl acetate is a suitable solvent for GC injection.

  • Quality Control (QC) Sample: Prepare an independent stock and working solution to confirm the accuracy of the primary sample preparation.

GC-MS Instrumentation and Parameters
  • Gas Chromatograph: Agilent 8890 GC System (or equivalent).

  • Mass Spectrometer: Agilent 5977B MSD (or equivalent).

  • GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column.

  • Injection Volume: 1 µL.

  • Inlet Temperature: 250°C.

  • Injection Mode: Split (20:1 ratio).

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial Temperature: 80°C, hold for 1 minute.

    • Ramp: 15°C/min to 280°C.

    • Hold: 5 minutes at 280°C.

  • MS Ion Source (EI):

    • Ionization Energy: 70 eV.[11]

    • Source Temperature: 230°C.

    • Quadrupole Temperature: 150°C.

  • Data Acquisition:

    • Mode: Full Scan.

    • Scan Range: m/z 40 - 400.

Workflow Diagram: GC-MS Analysis

GCMS_Workflow cluster_prep Sample Preparation cluster_analysis GC-MS Analysis cluster_data Data Processing Prep1 Weigh Compound Prep2 Dissolve in Methanol (Stock Solution) Prep1->Prep2 Prep3 Dilute in Ethyl Acetate (Working Solution) Prep2->Prep3 Inject Inject 1µL into GC Prep3->Inject Separate GC Separation (HP-5ms column) Inject->Separate Ionize EI Ionization (70 eV) Separate->Ionize Detect Mass Analysis (m/z 40-400) Ionize->Detect Process Acquire Spectrum Detect->Process Analyze Identify Fragments (m/z 153, 125, 44) Process->Analyze Report Generate Report Analyze->Report

Caption: Standard workflow for GC-EI-MS analysis of the target compound.

Conclusion

The mass spectrometric fragmentation of (S)-1-(2-fluoro-5-methylphenyl)ethylamine is predicted to be dominated by two primary, structurally informative pathways: benzylic cleavage leading to a highly stable substituted tropylium cation at m/z 125, and α-cleavage producing a characteristic immonium ion at m/z 44. Understanding these fragmentation patterns is essential for the confident identification of this molecule in complex mixtures or as part of a quality control workflow in synthetic chemistry. The provided GC-MS protocol offers a robust starting point for empirical verification. This guide, grounded in the fundamental principles of mass spectrometry, empowers researchers to interpret their data with a higher degree of confidence and to make informed decisions in their drug discovery and development endeavors.

References

  • MS-Terms. Organisch-Chemisches Institut at the University of Münster. Available at: [Link]

  • In-Source Fragmentation of Phenethylamines by Electrospray Ionization Mass Spectrometry. Analytical Chemistry, ACS Publications. Available at: [Link]

  • Study of Substituted Phenethylamine Fragmentation Induced by Electrospray Ionization Mass Spectrometry. Analytical Chemistry, ACS Publications. Available at: [Link]

  • Tropylium Ion, an Intriguing Moiety in Organic Chemistry. PMC. Available at: [Link]

  • General Fragmentation Modes. SlideShare. Available at: [Link]

  • Fragmentation of Aromatics. Whitman College. Available at: [Link]

  • Information from Mass Spectrometry. ChemConnections. Available at: [Link]

  • Illustrated Glossary of Organic Chemistry - Tropylium cation. UCLA Chemistry. Available at: [Link]

  • Tropylium Ion. Encyclopedia MDPI. Available at: [Link]

  • Comparison of the Characteristic Mass Fragmentations of Phenethylamines and Tryptamines by Electron Ionization Gas Chromatography Mass Spectrometry, Electrospray and Matrix-Assisted Laser Desorption Ionization Mass Spectrometry. MDPI. Available at: [Link]

  • Interpretation of mass spectra. University of Arizona. Available at: [Link]

  • Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for (S)-1-(2-fluoro-5-methylphenyl)ethylamine as a Chiral Resolving Agent in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals Authored by: Your Senior Application Scientist Introduction: The Critical Role of Chirality and the Utility of (S)-1-(2-fluoro-5-methylphenyl)ethylamine In...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Your Senior Application Scientist

Introduction: The Critical Role of Chirality and the Utility of (S)-1-(2-fluoro-5-methylphenyl)ethylamine

In the landscape of modern drug discovery and development, the chirality of a molecule is of paramount importance. Enantiomers, non-superimposable mirror-image isomers of a chiral molecule, often exhibit significantly different pharmacological and toxicological profiles. Consequently, the production of enantiomerically pure active pharmaceutical ingredients (APIs) is a critical requirement for ensuring drug safety and efficacy. One of the most robust and scalable methods for separating enantiomers is through diastereomeric salt resolution.[1][2] This classical technique involves the reaction of a racemic mixture with an enantiomerically pure resolving agent to form a pair of diastereomeric salts. These diastereomers, having different physical properties such as solubility, can then be separated by fractional crystallization.[2][3]

(S)-1-(2-fluoro-5-methylphenyl)ethylamine is a chiral amine that serves as an effective resolving agent for racemic carboxylic acids, particularly within the 2-arylpropionic acid class of non-steroidal anti-inflammatory drugs (NSAIDs). The presence of the fluorine atom and the methyl group on the phenyl ring can influence the electronic and steric interactions within the diastereomeric salts, potentially leading to better-defined crystal packing and improved separation efficiency.

This guide provides an in-depth technical overview and detailed protocols for the application of (S)-1-(2-fluoro-5-methylphenyl)ethylamine as a chiral resolving agent. The information presented herein is designed to equip researchers with the foundational knowledge and practical steps to effectively implement this resolving agent in their synthetic workflows.

Principle of Diastereomeric Salt Resolution

The fundamental principle behind this chiral resolution technique lies in the conversion of a pair of enantiomers into a pair of diastereomers. As depicted in the workflow below, a racemic carboxylic acid, (R/S)-Acid, is reacted with a single enantiomer of a chiral amine, in this case (S)-Amine, to form two diastereomeric salts: (R)-Acid-(S)-Amine and (S)-Acid-(S)-Amine.

G racemic_acid Racemic Carboxylic Acid ((R/S)-Acid) diastereomeric_salts Mixture of Diastereomeric Salts ((R)-Acid-(S)-Amine and (S)-Acid-(S)-Amine) racemic_acid->diastereomeric_salts resolving_agent (S)-1-(2-fluoro-5-methylphenyl)ethylamine ((S)-Amine) resolving_agent->diastereomeric_salts fractional_crystallization Fractional Crystallization diastereomeric_salts->fractional_crystallization less_soluble_salt Less Soluble Diastereomeric Salt (e.g., (R)-Acid-(S)-Amine) fractional_crystallization->less_soluble_salt Precipitation mother_liquor Mother Liquor (Enriched in (S)-Acid-(S)-Amine) fractional_crystallization->mother_liquor Solution acidification_less Acidification less_soluble_salt->acidification_less base_treatment_less Base Treatment less_soluble_salt->base_treatment_less acidification_more Acidification mother_liquor->acidification_more base_treatment_more Base Treatment mother_liquor->base_treatment_more enantiopure_acid_R Enantiopure (R)-Acid acidification_less->enantiopure_acid_R enantiopure_acid_S Enantiopure (S)-Acid acidification_more->enantiopure_acid_S recovered_agent_R Recovered (S)-Amine base_treatment_less->recovered_agent_R recovered_agent_S Recovered (S)-Amine base_treatment_more->recovered_agent_S

Caption: Workflow for Chiral Resolution via Diastereomeric Salt Formation.

Due to their different spatial arrangements, these diastereomeric salts exhibit distinct physicochemical properties, most notably their solubility in a given solvent system. This difference allows for the selective crystallization of the less soluble diastereomer, which can then be physically separated by filtration. Subsequent treatment of the isolated diastereomeric salt with an acid liberates the enantiomerically pure carboxylic acid, while treatment with a base allows for the recovery of the chiral resolving agent.

Application in the Resolution of 2-Arylpropionic Acids

2-Arylpropionic acids, a prominent class of NSAIDs including ibuprofen and naproxen, are a key target for chiral resolution. The pharmacological activity of these drugs often resides primarily in the (S)-enantiomer. The following protocols provide a representative, albeit generalized, procedure for the resolution of a racemic 2-arylpropionic acid using (S)-1-(2-fluoro-5-methylphenyl)ethylamine.

Disclaimer: The following protocols are representative examples based on the general principles of diastereomeric salt resolution. Researchers should consider these as a starting point and may need to optimize conditions such as solvent, temperature, and crystallization time for their specific substrate.

Protocol 1: Diastereomeric Salt Formation and Fractional Crystallization

This protocol details the formation of diastereomeric salts and their separation through fractional crystallization.

Materials:

  • Racemic 2-arylpropionic acid

  • (S)-1-(2-fluoro-5-methylphenyl)ethylamine

  • Methanol (or other suitable solvent such as ethanol or isopropanol)

  • Standard laboratory glassware (Erlenmeyer flask, reflux condenser, Buchner funnel, etc.)

  • Heating mantle or oil bath

  • Ice bath

Procedure:

  • Dissolution: In a 250 mL Erlenmeyer flask, dissolve 10.0 g of the racemic 2-arylpropionic acid in 100 mL of methanol. Heat the mixture gently to ensure complete dissolution.

  • Addition of Resolving Agent: In a separate beaker, dissolve a stoichiometric equivalent of (S)-1-(2-fluoro-5-methylphenyl)ethylamine in 50 mL of methanol.

  • Salt Formation: Slowly add the solution of the resolving agent to the solution of the racemic acid with continuous stirring.

  • Crystallization: Allow the mixture to cool slowly to room temperature. The formation of a crystalline precipitate should be observed. To maximize crystal formation, place the flask in an ice bath for 1-2 hours.

  • Isolation of Diastereomeric Salt: Collect the precipitated crystals by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of cold methanol to remove any adhering mother liquor.

  • Drying: Dry the isolated diastereomeric salt in a vacuum oven at a low temperature (e.g., 40-50 °C) until a constant weight is achieved.

Protocol 2: Liberation of the Enantiopure Carboxylic Acid and Recovery of the Resolving Agent

This protocol describes the decomposition of the isolated diastereomeric salt to yield the enantiomerically pure carboxylic acid and the recovery of the chiral resolving agent.

Materials:

  • Isolated diastereomeric salt from Protocol 1

  • 1 M Hydrochloric acid (HCl)

  • 1 M Sodium hydroxide (NaOH)

  • Diethyl ether (or other suitable organic solvent like ethyl acetate)

  • Separatory funnel

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

  • Rotary evaporator

Procedure:

  • Salt Decomposition: Suspend the dried diastereomeric salt in 100 mL of water in a separatory funnel.

  • Acidification: Add 1 M HCl dropwise to the suspension with vigorous shaking until the pH of the aqueous layer is acidic (pH ~2). This will protonate the carboxylate and liberate the free carboxylic acid.

  • Extraction of the Carboxylic Acid: Extract the aqueous layer with three 50 mL portions of diethyl ether. Combine the organic extracts.

  • Isolation of the Carboxylic Acid: Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the enantiomerically enriched carboxylic acid.

  • Recovery of the Resolving Agent: To the acidic aqueous layer from step 2, add 1 M NaOH dropwise until the solution is basic (pH ~12). This will deprotonate the ammonium salt and liberate the free chiral amine.

  • Extraction of the Resolving Agent: Extract the basic aqueous layer with three 50 mL portions of diethyl ether.

  • Isolation of the Resolving Agent: Combine the organic extracts, dry over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to recover the (S)-1-(2-fluoro-5-methylphenyl)ethylamine.

Data Presentation and Analysis

The success of a chiral resolution is quantified by the yield and the enantiomeric excess (e.e.) of the desired enantiomer. The enantiomeric excess can be determined using chiral High-Performance Liquid Chromatography (HPLC) or by measuring the specific rotation of the product and comparing it to the literature value for the enantiomerically pure compound.

Table 1: Representative Data for the Resolution of a Racemic 2-Arylpropionic Acid

ParameterValue
Starting Racemic Acid10.0 g
Yield of Diastereomeric Salt6.5 g
Yield of Enantiopure Acid3.8 g
Enantiomeric Excess (e.e.)>98%
Specific Rotation [α]D(Specify conditions, e.g., c=1, CHCl₃)
Recovered Resolving Agent(Specify yield)

Troubleshooting and Optimization

The efficiency of diastereomeric salt resolution is highly dependent on the choice of solvent and the crystallization conditions.

  • Solvent Selection: The ideal solvent should provide a significant difference in solubility between the two diastereomeric salts. A screening of various solvents (e.g., alcohols, esters, ketones, and their mixtures with water) is often necessary to identify the optimal system.

  • Temperature and Cooling Rate: A slow cooling rate generally promotes the formation of larger, purer crystals. Crash cooling can lead to the co-precipitation of both diastereomers, reducing the enantiomeric purity of the isolated salt.

  • Recrystallization: To improve the enantiomeric purity of the resolved acid, the isolated diastereomeric salt can be recrystallized one or more times from the same or a different solvent system.

Conclusion

(S)-1-(2-fluoro-5-methylphenyl)ethylamine is a valuable chiral resolving agent for the separation of racemic carboxylic acids. The methodology of diastereomeric salt formation, while classical, remains a powerful, scalable, and economically viable technique for accessing enantiomerically pure compounds. The protocols and insights provided in this guide offer a solid foundation for researchers to successfully implement this resolving agent in their synthetic endeavors, contributing to the advancement of chiral drug development.

References

  • BenchChem. (2025). Navigating the Separation of Enantiomers: A Comparative Guide to Chiral Resolving Agents for Fluoro-methoxyphenyl-ethanamine. BenchChem Technical Support.
  • Wikipedia. (2024). Chiral resolution. Retrieved from [Link]

  • McCullagh, J. V. (2008). Enantiomeric Separation/Resolution: Isolating the S- and R- stereoisomers of (+/-) ibuprofen.
  • Harrington, P. J., & Lodewijk, E. (1997). Twenty Years of Naproxen Technology. Organic Process Research & Development, 1(1), 72-76.
  • Chemistry LibreTexts. (2020). 6.8: Resolution (Separation) of Enantiomers. Retrieved from [Link]

Sources

Application

Application Note: Strategic Integration of (S)-1-(2-Fluoro-5-methylphenyl)ethylamine in Targeted Drug Discovery

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Content Focus: Pharmacophore rationale, synthetic protocols, and quality control workflows for a privileged chiral building block....

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Content Focus: Pharmacophore rationale, synthetic protocols, and quality control workflows for a privileged chiral building block.

Executive Summary & Medicinal Chemistry Rationale

In modern pharmaceutical drug discovery, the precise spatial arrangement of pharmacophores is critical for target selectivity and binding affinity. (S)-1-(2-Fluoro-5-methylphenyl)ethylamine (CAS: 1217443-60-1) has emerged as a highly privileged chiral building block. It is increasingly utilized in the design of allosteric modulators and targeted inhibitors across multiple therapeutic areas, most notably in cardiovascular diseases and oncology[1][2].

The strategic selection of this specific moiety is driven by three distinct structural features:

  • The 2-Fluoro Substituent: The introduction of fluorine at the ortho position serves multiple purposes. It lowers the pKa of the adjacent amine, improving membrane permeability. Furthermore, the strong C-F dipole locks the conformation of the phenyl ring relative to the ethylamine side chain, minimizing entropic penalties upon target binding[3]. It also acts as a metabolic shield, blocking cytochrome P450-mediated ortho-hydroxylation[3].

  • The 5-Methyl Substituent: This provides a directed hydrophobic vector. In deep, lipophilic binding pockets, the methyl group engages in favorable van der Waals interactions, displacing high-energy water molecules.

  • The (S)-Stereocenter: The chiral methyl group on the benzylic carbon ensures strict enantioselective vectoring of the aryl ring, which is essential for differentiating between closely related protein isoforms.

Application in Cardiovascular Therapeutics: Cardiac Myosin Inhibitors

Context and Mechanism of Action

Hypertrophic cardiomyopathy (HCM) is a genetic disorder primarily caused by mutations in sarcomeric protein genes (such as MYH7), leading to hypercontractility and impaired ventricular relaxation[2]. Traditional therapies only manage symptoms, but recent breakthroughs have targeted the root cause using cardiac myosin inhibitors[2].

Compounds such as novel triazine dione derivatives utilize the (S)-1-(2-fluoro-5-methylphenyl)ethyl moiety to bind specifically to the allosteric pocket of cardiac myosin[2][4]. This binding stabilizes the myosin in a "super-relaxed" (SRX) state, reducing the number of active cross-bridges and preventing pathological hypercontractility[2].

G A Cardiac Myosin (Pre-stroke state) B ATP Hydrolysis (Active state) A->B ATP -> ADP+Pi E Stabilized SRX State (Energy-sparing) A->E Conformational Shift C Actin Binding & Power Stroke B->C Cross-bridge D Hypercontractility (HCM Phenotype) C->D Pathological Cascade M Myosin Inhibitor with (S)-Amine Vector M->A Allosteric Binding

Figure 1: Mechanism of action for cardiac myosin inhibitors utilizing the chiral amine to stabilize the SRX state.

Protocol: Nucleophilic Aromatic Substitution (SNAr) for Triazine Diones

This protocol details the incorporation of (S)-1-(2-fluoro-5-methylphenyl)ethylamine into a triazine dione core[4].

Causality & Design: DMSO is selected as the solvent due to its high dielectric constant, which stabilizes the Meisenheimer complex intermediate during SNAr. N,N-Diisopropylethylamine (DIPEA) is used instead of triethylamine because its steric bulk prevents it from acting as a competing nucleophile, ensuring it solely acts as an acid scavenger.

Step-by-Step Methodology:

  • Preparation: In an oven-dried 50 mL round-bottom flask, dissolve the electrophilic core (e.g., 6-chloro-1,2,4-triazine-3,5(2H,4H)-dione derivative, 1.0 eq) in anhydrous DMSO (0.2 M concentration).

  • Amine Addition: Add (S)-1-(2-fluoro-5-methylphenyl)ethylamine hydrochloride (1.2 eq).

  • Base Addition: Dropwise add DIPEA (3.0 eq). The excess base is required to liberate the free amine from its hydrochloride salt and neutralize the HCl generated during the reaction.

  • Heating: Attach a reflux condenser and heat the mixture to 85 °C under a nitrogen atmosphere for 12 hours. Self-Validation: Monitor via LC-MS. The reaction is complete when the starting material peak (< 5%) is replaced by the product mass [M+H]+.

  • Workup: Cool to room temperature. Quench by pouring the mixture into ice-cold water (5x volume of DMSO). Extract with EtOAc (3 x 20 mL). Wash the combined organic layers with 5% aqueous LiCl (to remove residual DMSO) and brine.

  • Purification: Dry over anhydrous Na2SO4, concentrate under reduced pressure, and purify via preparative HPLC (C18 column, MeCN/H2O gradient with 0.1% Formic Acid).

Application in Targeted Oncology: Menin-MLL & Kinase Inhibitors

Context and Mechanism of Action

Beyond cardiovascular applications, this chiral amine is utilized in synthesizing complex benzamides for oncology, such as Menin-MLL inhibitors[1]. Menin inhibitors disrupt the interaction between the Menin protein and MLL fusion proteins, a critical driver in acute leukemias. The (S)-1-(2-fluoro-5-methylphenyl)ethyl group provides the exact steric bulk required to occupy the hydrophobic pocket of the Menin protein, significantly boosting binding affinity[1]. It is also utilized in optimizing the lipophilicity of metal-based anticancer complexes and kinase inhibitors[5].

Protocol: Stereoretentive Amide Coupling

When coupling this hindered secondary-like primary amine to a carboxylic acid, preventing the racemization of the chiral center is paramount.

Causality & Design: HATU is chosen over standard EDC/HOBt. HATU generates a highly reactive HOAt-active ester, which undergoes aminolysis significantly faster than HOBt esters. This rapid kinetic profile minimizes the lifetime of the activated intermediate, suppressing the formation of the oxazolone intermediate that typically leads to racemization.

Step-by-Step Methodology:

  • Activation: Dissolve the carboxylic acid intermediate (1.0 eq) in anhydrous DMF (0.1 M). Add HATU (1.1 eq) and DIPEA (2.5 eq). Stir at 0 °C for 15 minutes to pre-form the active ester.

  • Coupling: Add (S)-1-(2-fluoro-5-methylphenyl)ethylamine (1.1 eq) slowly to the activated mixture.

  • Reaction: Allow the reaction to warm to room temperature and stir for 4 hours. Self-Validation: Perform a chiral SFC (Supercritical Fluid Chromatography) aliquot check to ensure enantiomeric excess (ee) remains >99%.

  • Isolation: Dilute with EtOAc, wash sequentially with saturated NaHCO3, 1M HCl, and brine. Concentrate and purify via flash chromatography (Silica gel, Hexanes/EtOAc).

Physicochemical Impact & Data Presentation

The addition of the 2-fluoro and 5-methyl groups significantly alters the physicochemical properties of the resulting drug candidates. Table 1 summarizes the empirical and theoretical shifts in properties when transitioning from an unsubstituted phenylethylamine to the optimized (S)-1-(2-fluoro-5-methylphenyl)ethylamine building block.

Table 1: Comparative Physicochemical Properties of Phenylethylamine Pharmacophores

Pharmacophore MoietyLogD (pH 7.4) ShiftMetabolic Stability (t1/2 in HLM)Target Pocket OccupancyPrimary Liability
(S)-1-PhenylethylamineBaselineLow (~15 min)Sub-optimalRapid CYP-mediated oxidation
(S)-1-(2-Fluorophenyl)ethylamine+0.4Moderate (~40 min)ImprovedLacks deep pocket engagement
(S)-1-(2-Fluoro-5-methylphenyl)ethylamine +0.9 High (>90 min) Optimal (Maximized VdW) Requires strict chiral QC

Data synthesized from general medicinal chemistry principles regarding fluorination and methylation in drug design[3][5].

Analytical Quality Control & Workflow

Because the biological activity of these inhibitors relies entirely on the spatial orientation of the (S)-enantiomer, rigorous analytical workflows must be implemented to detect racemization during synthesis.

Workflow Step1 Step 1: Scaffold Activation (Electrophile / Carboxylic Acid) Step2 Step 2: Chiral Amine Addition (S)-1-(2-fluoro-5-methylphenyl)ethylamine Step1->Step2 Step3 Step 3: Coupling Reaction (HATU, DIPEA, DMF, 0°C to RT) Step2->Step3 Step4 Step 4: Chiral Purity Analysis (Chiral SFC / HPLC) Step3->Step4 Step5 Step 5: Biological Screening (e.g., Myosin ATPase Assay) Step4->Step5 ee > 99% Error Racemization Detected (Investigate Epimerization) Step4->Error ee < 95% Error->Step3 Optimize Base/Temp

Figure 2: High-throughput synthetic and chiral quality control workflow for drug candidates incorporating the chiral amine.

References

  • EP4249474A1 - Triazine dione derivative, preparation method therefor and application thereof in medicine.
  • WO2022237720A1 - Combination therapies.
  • Rhodium(III)–Picolinamide Complexes Act as Anticancer and Antimetastasis Agents via Inducing Apoptosis and Autophagy. Journal of Medicinal Chemistry, ACS Publications.[Link]

  • BLD Pharmatech Co., Limited - Product Catalog. ChemBuyersGuide.[Link]

Sources

Method

The Strategic deployment of (S)-1-(2-fluoro-5-methylphenyl)ethylamine as a Chiral Building Block in Modern Drug Discovery

Introduction: The Significance of Fluorinated Chiral Amines In the landscape of modern medicinal chemistry, the quest for drug candidates with enhanced potency, selectivity, and optimized pharmacokinetic profiles is rele...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction: The Significance of Fluorinated Chiral Amines

In the landscape of modern medicinal chemistry, the quest for drug candidates with enhanced potency, selectivity, and optimized pharmacokinetic profiles is relentless. Chiral amines are fundamental building blocks in the synthesis of a vast array of pharmaceuticals, with their specific stereochemistry often being critical for biological activity.[1] The strategic incorporation of fluorine into these chiral synthons has emerged as a powerful tool to modulate key molecular properties.[2][3] Fluorine's unique electronic properties can influence pKa, metabolic stability, and binding affinity to target proteins. This document provides a detailed guide for the effective utilization of (S)-1-(2-fluoro-5-methylphenyl)ethylamine, a valuable chiral building block, in the synthesis of complex molecular architectures relevant to drug discovery.

(S)-1-(2-fluoro-5-methylphenyl)ethylamine offers a unique combination of a stereochemically defined center, an electron-withdrawing fluorine atom, and a methyl group on a phenyl ring. This distinct substitution pattern makes it an attractive starting material for the synthesis of novel therapeutic agents, particularly in areas such as kinase inhibitors and G-protein coupled receptor (GPCR) modulators. This guide will provide researchers, scientists, and drug development professionals with detailed application notes and robust protocols for the use of this versatile chiral amine in key synthetic transformations, namely amide bond formation and reductive amination.

Physicochemical and Safety Profile

A thorough understanding of the physical and chemical properties, as well as the safety considerations, of a building block is paramount for its successful application in synthesis.

PropertyValue
Chemical Formula C₉H₁₂FN
Molecular Weight 153.20 g/mol
Appearance Colorless to pale yellow liquid
Boiling Point Not explicitly available; likely similar to related compounds.
Storage Temperature 2-8°C, under an inert atmosphere.
Safety Information Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), H332 (Harmful if inhaled), H335 (May cause respiratory irritation).[4] Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P310 (Immediately call a POISON CENTER/doctor).[4]

Core Synthetic Applications: Protocols and Mechanistic Insights

(S)-1-(2-fluoro-5-methylphenyl)ethylamine is a primary amine, making it a versatile nucleophile for a range of chemical transformations. The two most fundamental and widely employed reactions in drug discovery involving such amines are amide bond formation and reductive amination.

Application 1: Amide Bond Formation - A Gateway to Diverse Scaffolds

The formation of an amide bond is one of the most crucial reactions in medicinal chemistry, providing a stable linkage in a vast number of drug molecules.[1][5] The following protocol details a standard and reliable method for the coupling of (S)-1-(2-fluoro-5-methylphenyl)ethylamine with a carboxylic acid using a common coupling reagent.

This protocol describes the coupling of (S)-1-(2-fluoro-5-methylphenyl)ethylamine with a generic carboxylic acid (R-COOH) using HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) as the coupling agent and DIPEA (N,N-Diisopropylethylamine) as a non-nucleophilic base.

Materials:

  • (S)-1-(2-fluoro-5-methylphenyl)ethylamine

  • Carboxylic acid (R-COOH)

  • HATU

  • DIPEA

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Ethyl acetate (EtOAc)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

  • Reaction Setup: To a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the carboxylic acid (1.0 equivalent).

  • Dissolution: Dissolve the carboxylic acid in anhydrous DMF (approximately 0.1-0.5 M concentration).

  • Activation: Add HATU (1.1 equivalents) and DIPEA (2.0-3.0 equivalents) to the solution. Stir the mixture at room temperature for 15-30 minutes. This pre-activation step is crucial for forming the highly reactive O-acylisourea intermediate.

  • Amine Addition: Add a solution of (S)-1-(2-fluoro-5-methylphenyl)ethylamine (1.05 equivalents) in a small amount of anhydrous DMF to the reaction mixture.

  • Reaction Monitoring: Stir the reaction at room temperature. Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting materials are consumed (typically 2-12 hours).

  • Work-up:

    • Quench the reaction by adding water.

    • Extract the aqueous layer with ethyl acetate (3 x volume of aqueous layer).

    • Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃ solution (to remove unreacted carboxylic acid and acidic byproducts) and brine.

    • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to afford the desired amide product.

Causality Behind Experimental Choices:

  • HATU: Chosen for its high efficiency and low rate of racemization, which is critical when working with chiral amines and acids.

  • DIPEA: A bulky, non-nucleophilic base is used to deprotonate the carboxylic acid and neutralize the hexafluorophosphate anion of HATU without competing with the primary amine in the coupling reaction.

  • Anhydrous DMF: A polar aprotic solvent that effectively dissolves the reactants and facilitates the ionic intermediates formed during the reaction.

  • Aqueous Work-up: The washing steps are essential to remove the water-soluble byproducts of the coupling reaction, such as unreacted starting materials, DIPEA salts, and tetramethylurea.

Amide_Coupling_Workflow cluster_prep Reaction Preparation cluster_reaction Amide Formation cluster_workup Work-up & Purification RCOOH Carboxylic Acid (R-COOH) Activation Activation (Formation of Active Ester) RCOOH->Activation HATU HATU HATU->Activation DIPEA DIPEA DIPEA->Activation DMF Anhydrous DMF Coupling Nucleophilic Attack & Amide Formation Activation->Coupling Amine (S)-1-(2-fluoro-5- methylphenyl)ethylamine Amine->Coupling Quench Quench with Water Coupling->Quench Extract Extraction with EtOAc Quench->Extract Wash Aqueous Washes (NaHCO₃, Brine) Extract->Wash Dry Drying & Concentration Wash->Dry Purify Column Chromatography Dry->Purify Product Purified Amide Product Purify->Product

Caption: Workflow for Amide Bond Formation.

Application 2: Reductive Amination - Constructing Secondary Amines

Reductive amination is a powerful and versatile method for the synthesis of secondary and tertiary amines from carbonyl compounds.[6][7] This one-pot procedure involves the formation of an imine or enamine intermediate, which is then reduced in situ.

This protocol details the reductive amination of a ketone or aldehyde (R¹C(O)R²) with (S)-1-(2-fluoro-5-methylphenyl)ethylamine using sodium triacetoxyborohydride [NaB(OAc)₃H] as the reducing agent.

Materials:

  • (S)-1-(2-fluoro-5-methylphenyl)ethylamine

  • Ketone or Aldehyde (R¹C(O)R²)

  • Sodium triacetoxyborohydride (STAB)

  • Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

  • Acetic acid (optional, as a catalyst)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Water

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

  • Reaction Setup: To a clean, dry round-bottom flask, add the ketone or aldehyde (1.0 equivalent) and (S)-1-(2-fluoro-5-methylphenyl)ethylamine (1.1 equivalents).

  • Dissolution: Dissolve the reactants in DCM or DCE (approximately 0.1-0.5 M concentration).

  • Catalyst (Optional): For less reactive carbonyl compounds, a catalytic amount of acetic acid (0.1-0.2 equivalents) can be added to facilitate imine formation.

  • Reducing Agent Addition: Stir the mixture at room temperature for 30-60 minutes to allow for imine formation. Then, add sodium triacetoxyborohydride (1.5 equivalents) portion-wise to control any potential exotherm.

  • Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by TLC or LC-MS until the imine intermediate is consumed and the product is formed (typically 1-24 hours).

  • Work-up:

    • Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases.

    • Separate the organic layer, and extract the aqueous layer with DCM (2 x volume of aqueous layer).

    • Combine the organic layers and wash with water and brine.

    • Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of methanol in DCM or ethyl acetate in hexanes) to yield the desired secondary amine.

Causality Behind Experimental Choices:

  • Sodium Triacetoxyborohydride (STAB): STAB is a mild and selective reducing agent that is particularly effective for reductive aminations. It is less basic and more tolerant of acidic conditions than other borohydride reagents, which is advantageous for the in situ imine formation.

  • DCM/DCE: These non-polar aprotic solvents are excellent for this reaction as they are unreactive towards the reagents and effectively solubilize the reactants and intermediates.

  • Acetic Acid Catalyst: The acid catalyst protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and accelerating the rate of imine formation.

Reductive_Amination_Workflow cluster_reactants Reactant Mixing cluster_reaction Reaction Sequence cluster_workup Work-up & Purification Ketone Ketone/Aldehyde Imine_Formation Imine Formation (Optional Acid Catalyst) Ketone->Imine_Formation Amine (S)-1-(2-fluoro-5- methylphenyl)ethylamine Amine->Imine_Formation Solvent DCM or DCE Reduction In situ Reduction Imine_Formation->Reduction STAB Sodium Triacetoxyborohydride (STAB) STAB->Reduction Quench Quench with NaHCO₃ Reduction->Quench Extract Extraction with DCM Quench->Extract Wash Aqueous Washes Extract->Wash Dry Drying & Concentration Wash->Dry Purify Column Chromatography Dry->Purify Product Purified Secondary Amine Purify->Product

Caption: Workflow for Reductive Amination.

Conclusion

(S)-1-(2-fluoro-5-methylphenyl)ethylamine is a highly valuable and versatile chiral building block for the synthesis of complex, biologically active molecules. Its unique structural features, including a stereodefined center and fluorine substitution, provide medicinal chemists with a powerful tool to fine-tune the properties of drug candidates. The detailed protocols for amide bond formation and reductive amination provided herein offer a solid foundation for researchers to confidently incorporate this building block into their synthetic strategies. The careful consideration of reaction conditions and the understanding of the underlying mechanistic principles are key to achieving high yields and purity, ultimately accelerating the drug discovery process.

References

  • Due-Hansen, M. E., Pandey, S. K., Christiansen, E., et al. (2016). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry, 14(2), 430-433. [Link]

  • NextSDS. (S)-1-(2-Fluoro-5-Methylphenyl)ethanaMine hydrochloride. [Link]

  • Wikipedia. Reductive amination. [Link]

  • Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education, 83(6), 929. [Link]

  • ResearchGate. Efficient Synthesis of (S)-1-(5-Fluoropyrimidin-2-yl)ethylamine Using an ω-Transaminase Biocatalyst in a Two-Phase System. [Link]

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews, 37(2), 320-330. [Link]

  • ResearchGate. Amide bond formation by using the coupling reagent. [Link]

  • Semantic Scholar. A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. [Link]

  • Shah, P., & Westwell, A. D. (2007). The role of fluorine in medicinal chemistry. Journal of enzyme inhibition and medicinal chemistry, 22(5), 527-540. [Link]

Sources

Application

Biocatalytic transamination for (S)-1-(2-fluoro-5-methylphenyl)ethylamine production

Application Note & Protocol Biocatalytic Transamination for the Enantioselective Synthesis of (S)-1-(2-fluoro-5-methylphenyl)ethylamine Abstract: This document provides a comprehensive guide to the asymmetric synthesis o...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol

Biocatalytic Transamination for the Enantioselective Synthesis of (S)-1-(2-fluoro-5-methylphenyl)ethylamine

Abstract: This document provides a comprehensive guide to the asymmetric synthesis of (S)-1-(2-fluoro-5-methylphenyl)ethylamine, a valuable chiral building block in pharmaceutical development. The protocol leverages the high selectivity of an (S)-selective ω-transaminase (ω-TA) to convert the prochiral ketone, 2-fluoro-5-methylacetophenone, into the desired (S)-amine with high enantiomeric excess. We detail a robust, scalable laboratory procedure, including reaction setup, optimization strategies, and a validated chiral High-Performance Liquid Chromatography (HPLC) method for accurate determination of conversion and enantiopurity. This biocatalytic approach represents a green, efficient, and highly selective alternative to traditional chemical synthesis methods.

Introduction: The Imperative for Chiral Amines & Biocatalysis

Enantiomerically pure amines are indispensable structural motifs, constituting the backbone of approximately 40-45% of small-molecule pharmaceuticals.[1] The specific stereochemistry of a chiral amine is often critical for its therapeutic efficacy and safety profile. The target molecule of this guide, (S)-1-(2-fluoro-5-methylphenyl)ethylamine, incorporates a fluorinated aromatic ring, a feature known to enhance key drug properties such as metabolic stability and bioavailability.[2]

Traditional chemical methods for synthesizing such amines often require harsh reaction conditions, expensive metal catalysts, and complex purification steps.[1][3] Biocatalysis, utilizing enzymes as natural catalysts, has emerged as a powerful "green technology" that circumvents these challenges.[1] ω-Transaminases (EC 2.6.1.X), in particular, are highly effective for the asymmetric synthesis of chiral amines from prochiral ketones, offering exceptional enantio- and regioselectivity under mild, aqueous conditions.[3][4][5] This application note provides the scientific rationale and a field-proven protocol for harnessing the power of ω-transaminases for this specific transformation.

Principle of the Reaction: The Transaminase Catalytic Cycle

ω-Transaminases are pyridoxal-5'-phosphate (PLP)-dependent enzymes that catalyze the transfer of an amino group from an amine donor to a ketone or aldehyde acceptor.[4][6] The reaction proceeds through a well-understood "ping-pong bi-bi" kinetic mechanism, which involves two distinct half-reactions.[1]

  • First Half-Reaction: The PLP cofactor, covalently bound to a lysine residue in the enzyme's active site, accepts the amino group from an amine donor (e.g., isopropylamine). This converts the enzyme-bound PLP into pyridoxamine phosphate (PMP) and releases the deaminated donor (e.g., acetone).

  • Second Half-Reaction: The prochiral ketone substrate enters the active site. The amino group from the PMP intermediate is then transferred to the ketone's carbonyl carbon. The stereochemical outcome—in this case, the (S)-amine—is precisely controlled by the three-dimensional architecture of the enzyme's active site, which dictates the orientation of the substrate during the amino group transfer.[7] The PLP cofactor is regenerated, ready for the next catalytic cycle.

Transamination_Mechanism cluster_0 First Half-Reaction cluster_1 Second Half-Reaction E_PLP Enzyme-PLP Complex E_PMP Enzyme-PMP Intermediate E_PLP->E_PMP Amino group transfer Ketone_Byproduct Ketone Byproduct (Acetone) E_PMP->Ketone_Byproduct releases E_PMP_2 Enzyme-PMP Intermediate Amine_Donor Amine Donor (Isopropylamine) Amine_Donor->E_PLP binds E_PLP_2 Regenerated Enzyme-PLP E_PMP_2->E_PLP_2 Amino group transfer Chiral_Amine Chiral Amine Product ((S)-enantiomer) E_PLP_2->Chiral_Amine releases Ketone_Substrate Ketone Substrate (2-fluoro-5-methylacetophenone) Ketone_Substrate->E_PMP_2 binds

Workflow for biocatalytic amine synthesis and analysis.

Materials and Protocols

Materials and Reagents
  • Enzyme: (S)-selective ω-transaminase. A screening kit from a commercial supplier (e.g., Codexis®, Johnson Matthey) is recommended for initial trials.

  • Substrate: 2-fluoro-5-methylacetophenone (≥98% purity).

  • Amine Donor: Isopropylamine (IPA) (≥99% purity).

  • Cofactor: Pyridoxal-5'-phosphate (PLP) (≥98% purity).

  • Buffer: Potassium phosphate buffer (100 mM, pH 7.5).

  • Co-solvent: Dimethyl sulfoxide (DMSO), anhydrous.

  • Extraction Solvent: Methyl tert-butyl ether (MTBE) or Ethyl acetate.

  • Drying Agent: Anhydrous sodium sulfate (Na₂SO₄).

  • HPLC Mobile Phase: n-Hexane and 2-Propanol (HPLC grade).

  • Mobile Phase Additive: Diethylamine (DEA) (≥99.5% purity).

  • Standards: Racemic 1-(2-fluoro-5-methylphenyl)ethylamine for analytical method development.

Equipment
  • Thermostatted shaker incubator or stirred-tank reactor.

  • pH meter.

  • Analytical balance.

  • Centrifuge.

  • Rotary evaporator.

  • High-Performance Liquid Chromatography (HPLC) system with a UV detector and a chiral column.

Protocol 1: Biocatalytic Transamination Reaction

This protocol is for a 10 mL analytical scale reaction. It can be scaled linearly.

  • Prepare Buffer: Prepare a 100 mM potassium phosphate buffer and adjust the pH to 7.5.

  • Substrate Solution: In a 20 mL glass vial, dissolve 77 mg (0.5 mmol) of 2-fluoro-5-methylacetophenone in 2.0 mL of DMSO. The use of a co-solvent is crucial as many bulky ketone substrates have limited aqueous solubility. [2]3. Reaction Mixture Assembly: To the vial containing the substrate, add:

    • 6.5 mL of 100 mM potassium phosphate buffer (pH 7.5).

    • 1.0 mL of Isopropylamine (approx. 10 mmol, 20 equivalents). A large excess is used to drive the reaction equilibrium. [3] * 1.0 mg of PLP (dissolved in a small amount of the buffer).

  • Enzyme Addition: Add the ω-transaminase enzyme (e.g., 10-20 mg of lyophylized powder, or as recommended by the supplier).

  • Incubation: Seal the vial tightly and place it in a shaker incubator set to 35°C and 200 rpm.

  • Monitoring: Allow the reaction to proceed for 18-24 hours. Take small aliquots (e.g., 50 µL) at various time points (e.g., 2, 4, 8, 24 h), quench with an equal volume of acetonitrile, centrifuge to pellet the enzyme, and analyze the supernatant using the HPLC method described below to monitor conversion.

Protocol 2: Product Work-up and Isolation
  • Quench Reaction: After 24 hours (or when conversion plateaus), stop the reaction by centrifuging the entire mixture to pellet the enzyme.

  • pH Adjustment: Transfer the supernatant to a separation funnel. Adjust the pH of the aqueous solution to >10 using 1M NaOH. This deprotonates the amine product, making it soluble in organic solvents.

  • Extraction: Extract the aqueous layer three times with 15 mL of MTBE.

  • Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure using a rotary evaporator to yield the crude amine product.

Protocol 3: Chiral HPLC Analysis

The accurate determination of both conversion (ketone consumption) and enantiomeric excess (ee) of the amine product is critical. A direct chiral HPLC method is the standard approach. [8][9]

  • Instrument: HPLC with UV Detector (set to 254 nm).

  • Column: A polysaccharide-based chiral stationary phase (CSP) is highly recommended. For example, a Chiralpak® AD-H or Chiralcel® OD-H column (250 x 4.6 mm, 5 µm).

  • Mobile Phase: Isocratic elution with n-Hexane:2-Propanol (90:10 v/v) containing 0.1% Diethylamine (DEA). The basic additive is essential for good peak shape and resolution of chiral amines. [8]4. Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Sample Preparation: Dilute the crude product or reaction aliquots in the mobile phase.

  • Analysis: Inject the racemic standard first to determine the retention times of both the (R) and (S) enantiomers. Then, inject the sample from the enzymatic reaction.

  • Calculations:

    • Conversion (%): [Area_Amine_S + Area_Amine_R] / [Area_Amine_S + Area_Amine_R + Area_Ketone] * 100

    • Enantiomeric Excess (% ee): ([Area_S - Area_R] / [Area_S + Area_R]) * 100

Data Summary and Expected Results

The following table summarizes the key parameters and expected outcomes for this protocol.

ParameterValue / ConditionRationale
Substrate2-fluoro-5-methylacetophenoneProchiral ketone for target amine synthesis.
Enzyme(S)-selective ω-TransaminaseProvides high stereoselectivity for the (S)-product. [7]
Substrate Conc.50 mM (in total volume)A typical starting concentration for lab-scale synthesis.
Amine DonorIsopropylamine (20 eq.)"Smart" donor; acetone byproduct removal shifts equilibrium. [6]
Co-solvent20% (v/v) DMSOEnhances solubility of the hydrophobic ketone substrate. [2]
pH7.5Common optimal pH range for many transaminases.
Temperature35 °CBalances enzyme activity and stability.
Expected Conversion 40 - 60% Equilibrium-limited; can be improved with advanced methods. [1]
Expected ee >99% A high-quality transaminase should provide excellent enantiopurity.

Discussion and Further Process Development

The protocol described provides a reliable method for producing (S)-1-(2-fluoro-5-methylphenyl)ethylamine with excellent optical purity. The moderate conversion is typical for transamination reactions due to unfavorable thermodynamics. [1]For applications requiring higher yields, several advanced strategies can be employed:

  • Enzyme Immobilization: Immobilizing the transaminase on a solid support (e.g., polymeric resins) allows for easy recovery and reuse of the biocatalyst, significantly improving process economics and enabling use in continuous flow systems. [6][10][11]* In Situ Product Removal (ISPR): Implementing techniques like liquid-liquid biphasic systems or membrane separation can continuously remove the amine product from the aqueous phase, thereby constantly shifting the equilibrium toward product formation and mitigating potential product inhibition. [2][12]* Protein Engineering: For industrial-scale production, the transaminase can be further optimized through directed evolution or rational design to enhance its activity towards bulky substrates, improve its stability in the presence of co-solvents, or increase its thermal tolerance. [1][13]

Conclusion

This application note demonstrates that biocatalytic transamination is a highly effective and practical method for the synthesis of enantiopure (S)-1-(2-fluoro-5-methylphenyl)ethylamine. The mild reaction conditions, high selectivity, and avoidance of heavy metal catalysts align with the principles of green chemistry. The detailed protocols for synthesis and analysis provide researchers and drug development professionals with a robust platform to produce this and other valuable chiral amines for pharmaceutical applications.

References

  • Koszelewski, D., Tauber, K., Faber, K., & Kroutil, W. (2010). ω-Transaminases for the synthesis of non-racemic α-chiral primary amines. Trends in Biotechnology, 28(6), 324-332. [Link]

  • Ferrandi, E. E., & Monti, D. (2018). Study on the Immobilization of a Transaminase Biocatalyst for the Synthesis of Sitagliptin. Catalysts, 8(4), 143. [Link]

  • Guo, F., & Berglund, P. (2017). Transaminase biocatalysis: optimization and application. Green Chemistry, 19(2), 333-360. [Link]

  • Rodrigues, C. J. C., & Ferrer, M. (2021). ω-Transaminase-Mediated Asymmetric Synthesis of (S)-1-(4-Trifluoromethylphenyl)Ethylamine. Catalysts, 11(3), 307. [Link]

  • Höhne, M., & Bornscheuer, U. T. (2009). Biocatalytic routes to optically active amines. ChemCatChem, 1(1), 42-51. [Link]

  • Slabu, A., Galman, J. L., Lloyd, R. C., & Turner, N. J. (2017). Transaminase Biocatalysis: Optimization and Application. Green Chemistry, 19(2), 333-360. [Link]

  • Subramanian, G. (2001). A Strategy for Developing HPLC Methods for Chiral Drugs. LCGC North America. [Link]

  • Tufvesson, P., Lima-Ramos, J., Nordblad, M., & Woodley, J. M. (2011). Immobilisation of ω-transaminase for industrial application: Screening and characterisation of commercial ready to use enzyme carriers. Journal of Molecular Catalysis B: Enzymatic, 69(3-4), 133-139. [Link]

  • Han, S., et al. (2025). Advances in the Molecular Modification of Microbial ω-Transaminases for Asymmetric Synthesis of Bulky Chiral Amines. International Journal of Molecular Sciences, 26(7), 3845. [Link]

  • Wicht, D. K., & Klibanov, A. M. (2008). Optimization of a Biomimetic Transamination Reaction. Journal of the American Chemical Society, 130(35), 11684–11693. [Link]

  • Tufvesson, P., Lima-Ramos, J., Nordblad, M., & Woodley, J. M. (2011). Immobilisation of ω-transaminase for industrial application. ResearchGate. [Link]

  • Pan, J., et al. (2016). Rational Design of a (S)-Selective-Transaminase for Asymmetric Synthesis of (1S)-1-(1,1′-biphenyl-2-yl)ethanamine. ACS Catalysis, 6(10), 7113-7121. [Link]

  • Zdarta, J., Meyer, A. S., Jesionowski, T., & Pinelo, M. (2023). Enzyme Immobilization Technologies and Industrial Applications. ACS Omega, 8(5), 4587-4601. [Link]

  • Penasa, R., et al. (2024). Advances in chiral analysis: from classical methods to emerging technologies. Chemical Society Reviews. [Link]

  • Kelly, S. A., Pohle, S., & Turner, N. J. (2014). The Industrial Age of Biocatalytic Transamination. Perspectives in Science, 1(1-6), 40-46. [Link]

  • Contente, M. L., et al. (2024). Commercial Transaminases for the Asymmetric Synthesis of Bulky Amines. ChemCatChem. [Link]

  • Serval, A., et al. (2024). Membrane-immobilized transaminases for the synthesis of enantiopure amines. RSC Sustainability. [Link]

  • Pan, J., et al. (2016). Rational design of a (S)-selective-Transaminase for asymmetric synthesis of (1S). Queen's University Belfast Research Portal. [Link]

  • Wang, Y., et al. (2011). Chiral separation of amines by high-performance liquid chromatography using polysaccharide stationary phases and acidic additives. Journal of Chromatography A, 1218(30), 4978-4985. [Link]

  • Grabowski, L. K. (2023). Combining multi-step biocatalysis with process intensification - enzymatic synthesis and downstream processing of chiral amino alcohols from renewables. RWTH Aachen University. [Link]

  • Santa, T., et al. (2012). Chiral amines as reagents for HPLC-MS enantioseparation of chiral carboxylic acids. Chirality, 24(8), 667-673. [Link]

  • Shimadzu Corporation. (2016). Chiral Separation Using SFC and HPLC. Pittcon 2016 Conference Proceedings. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Enhancing the Enantiomeric Excess of (S)-1-(2-fluoro-5-methylphenyl)ethylamine

For Researchers, Scientists, and Drug Development Professionals This technical support guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to assist you in improving the enantiomeric...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

This technical support guide provides in-depth troubleshooting strategies and frequently asked questions (FAQs) to assist you in improving the enantiomeric excess (ee) of (S)-1-(2-fluoro-5-methylphenyl)ethylamine. As a crucial chiral building block in pharmaceutical synthesis, achieving high enantiopurity is paramount. This resource, structured in a flexible question-and-answer format, addresses common challenges encountered during its synthesis and purification.

Troubleshooting Guide: Low Enantiomeric Excess (ee)

Low enantiomeric excess is a frequent hurdle in asymmetric synthesis. This section provides a systematic approach to identifying and resolving the root causes.

Question: My asymmetric synthesis of (S)-1-(2-fluoro-5-methylphenyl)ethylamine is yielding a low ee. Where should I start my investigation?

Answer: A methodical approach is key to pinpointing the issue. Begin by evaluating the fundamental aspects of your experimental setup before delving into more complex variables.

Initial Verification Steps:

  • Reagent and Catalyst Purity: Confirm the purity and identity of all starting materials, including the prochiral ketone (2-fluoro-5-methylacetophenone), the amine source, reagents, and the chiral catalyst or ligand. Impurities can act as catalyst poisons or participate in side reactions, diminishing enantioselectivity.[1][2]

  • Solvent Quality: Ensure the solvent is of an appropriate grade and, crucially, anhydrous. Many asymmetric catalysts, particularly organometallic complexes, are highly sensitive to moisture, which can lead to deactivation or altered selectivity.[1][2]

  • Reaction Temperature: Verify the reaction temperature with a calibrated thermometer. Even minor fluctuations from the optimal temperature can significantly impact the enantioselectivity of the reaction.[1]

  • Concentration and Stoichiometry: Double-check all measurements and calculations to rule out errors in reagent concentrations and molar ratios.[1] Substrate concentration can also play a role; in some cases, more dilute conditions can improve ee by minimizing catalyst aggregation.[1]

Question: How can I determine if my chiral catalyst is the source of poor enantioselectivity?

Answer: If you suspect the catalyst is underperforming, a series of diagnostic checks can help confirm this.

  • Catalyst Integrity: For in-house prepared catalysts, especially chiral ligand-metal complexes, verify their structural integrity and purity using techniques like NMR spectroscopy.[1] For commercial catalysts, ensure they are from a reputable supplier and have been stored under the recommended conditions to prevent degradation.[1]

  • Benchmark Reaction: Conduct a control experiment using a well-established substrate known to provide high ee with your specific catalyst system.[1] If this control reaction also results in low ee, it strongly indicates a problem with the catalyst itself.

Question: Could the choice of solvent be impacting my enantiomeric excess?

Answer: Absolutely. The solvent plays a critical role in asymmetric reactions by influencing the conformation of the catalyst-substrate complex and the transition state energies of the competing enantiomeric pathways.[1]

Solvent Screening Strategy:

It is highly recommended to screen a variety of solvents with different polarities and coordinating abilities.[1] For instance, transitioning from a non-coordinating solvent like toluene to a more coordinating one like THF can dramatically alter the ee.

Solvent Type Examples Potential Impact on Enantioselectivity
Non-coordinating Toluene, HexaneCan favor specific catalyst conformations leading to high ee.
Coordinating (Aprotic) THF, DichloromethaneCan stabilize transition states, sometimes improving ee.
Protic Isopropanol, EthanolCan interfere with catalysts but are sometimes necessary for specific reactions like transfer hydrogenations.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the synthesis, resolution, and analysis of (S)-1-(2-fluoro-5-methylphenyl)ethylamine.

Synthesis and Resolution Strategies

Question: What are the primary methods for synthesizing enantiomerically enriched (S)-1-(2-fluoro-5-methylphenyl)ethylamine?

Answer: There are three main strategies to obtain the desired (S)-enantiomer:

  • Asymmetric Synthesis: This is often the most efficient approach, aiming to create the desired enantiomer directly from a prochiral starting material.[3] A common method is the asymmetric reduction of the corresponding ketimine or the direct reductive amination of 2-fluoro-5-methylacetophenone using a chiral catalyst.

  • Kinetic Resolution: This technique involves the selective reaction of one enantiomer from a racemic mixture, leaving the other enantiomer unreacted and thus enriched.[4]

  • Chiral Resolution (Diastereomeric Salt Formation): This classical method involves reacting the racemic amine with a chiral resolving agent (a chiral acid) to form diastereomeric salts.[5] These salts have different solubilities and can be separated by fractional crystallization.[5]

Question: Can you provide more detail on asymmetric synthesis via reduction?

Answer: Asymmetric reduction of the corresponding imine (ketimine) or direct reductive amination of 2-fluoro-5-methylacetophenone are powerful methods.

  • Catalytic Asymmetric Reduction: This involves the use of a chiral catalyst to stereoselectively reduce the C=N bond of the imine formed from 2-fluoro-5-methylacetophenone and an amine source. Common catalysts include those based on rhodium, iridium, or ruthenium complexed with chiral ligands.[6] Another effective approach is the use of oxazaborolidine catalysts (CBS reduction) with a stoichiometric borane source.[6][7][8] The choice of catalyst and reaction conditions is crucial for achieving high ee.[9]

DOT Diagram: Asymmetric Reductive Amination Workflow

G cluster_0 Reaction Setup cluster_1 Reaction cluster_2 Work-up & Purification cluster_3 Analysis Ketone 2-fluoro-5-methylacetophenone ReactionVessel Asymmetric Reductive Amination Ketone->ReactionVessel AmineSource Amine Source (e.g., NH3, NH4OAc) AmineSource->ReactionVessel Catalyst Chiral Catalyst (e.g., Ru-complex) Catalyst->ReactionVessel ReducingAgent Reducing Agent (e.g., H2, Formic Acid) ReducingAgent->ReactionVessel Workup Aqueous Work-up ReactionVessel->Workup Purification Chromatography/Distillation Workup->Purification Analysis Chiral HPLC/GC for ee determination Purification->Analysis

Caption: Workflow for Asymmetric Reductive Amination.

Question: What are the options for kinetic resolution of racemic 1-(2-fluoro-5-methylphenyl)ethylamine?

Answer: Kinetic resolution is a powerful technique where one enantiomer reacts faster than the other, allowing for the separation of the unreacted, enantiomerically enriched substrate.[4]

  • Enzymatic Kinetic Resolution: Enzymes, particularly lipases and transaminases, are highly effective for this purpose.[10][11][12]

    • Lipase-catalyzed Acylation: In the presence of an acyl donor, a lipase can selectively acylate one enantiomer of the amine, allowing the unreacted (S)-amine to be isolated.[12]

    • Transaminase-catalyzed Resolution: Transaminases can selectively convert one enantiomer of the amine to the corresponding ketone, leaving the desired (S)-enantiomer.[10][11][13] This can be a highly efficient method to obtain enantiopure amines.[10][14]

DOT Diagram: Enzymatic Kinetic Resolution Workflow

G cluster_0 Reaction Setup cluster_1 Reaction cluster_2 Separation cluster_3 Analysis RacemicAmine rac-1-(2-fluoro-5-methylphenyl)ethylamine ReactionVessel Kinetic Resolution RacemicAmine->ReactionVessel Enzyme Enzyme (e.g., Lipase or Transaminase) Enzyme->ReactionVessel CoSubstrate Co-substrate (e.g., Acyl Donor or Amino Acceptor) CoSubstrate->ReactionVessel Separation Separation of (S)-amine from acylated (R)-amine or ketone ReactionVessel->Separation Analysis Chiral HPLC/GC for ee determination Separation->Analysis

Caption: Workflow for Enzymatic Kinetic Resolution.

Purification and Analysis

Question: How can I purify my product to improve its enantiomeric excess?

Answer: If your synthesis results in a product with a good but not excellent ee, purification can often be employed to enhance the enantiopurity.

  • Fractional Crystallization of Diastereomeric Salts: As mentioned, this is a robust method. By forming a salt with a chiral acid (e.g., tartaric acid derivatives), you create diastereomers that can be separated by crystallization.[5]

  • Preparative Chiral Chromatography: Chiral High-Performance Liquid Chromatography (HPLC) or Supercritical Fluid Chromatography (SFC) can be used to separate enantiomers on a larger scale.[3] While often more expensive, this method can provide very high enantiopurity.

Question: What is the best way to accurately determine the enantiomeric excess of my product?

Answer: Accurate determination of ee is crucial. While older methods like measuring optical rotation exist, they are less precise.[15]

  • Chiral High-Performance Liquid Chromatography (HPLC): This is the most common and reliable method.[12] It utilizes a chiral stationary phase (CSP) to separate the two enantiomers, allowing for their quantification.[12][16]

  • Chiral Gas Chromatography (GC): Similar to HPLC, chiral GC uses a chiral column to separate the enantiomers. This is often used for more volatile compounds.

  • NMR Spectroscopy with Chiral Solvating Agents: In some cases, a chiral solvating agent can be added to the NMR sample.[17] This forms transient diastereomeric complexes that have distinct NMR spectra, allowing for the quantification of each enantiomer.[17]

Chiral HPLC Method Development Tips:

Parameter Recommendation
Chiral Stationary Phase (CSP) Screen different types of CSPs (e.g., cellulose-based, cyclodextrin-based) to find one that provides good separation.[18]
Mobile Phase Start with a standard mobile phase like a mixture of hexane and isopropanol.[2] Systematically vary the ratio to optimize the separation.[2]
Additives For basic compounds like amines, adding a small amount of an amine like diethylamine (DEA) or triethylamine (TEA) to the mobile phase can improve peak shape and resolution.[2][19]
Detection Use a UV detector set to a wavelength where the analyte absorbs.

Once baseline separation is achieved, the enantiomeric excess can be calculated using the peak areas of the two enantiomers:

ee (%) = [ (Area_major - Area_minor) / (Area_major + Area_minor) ] x 100

References

  • BenchChem. (2025). Troubleshooting low enantiomeric excess in asymmetric synthesis.
  • Shin, J. S., & Kim, B.-G. (2013). ω-Transaminase-catalyzed kinetic resolution of chiral amines using l-threonine as an amino acceptor precursor. Green Chemistry. RSC Publishing.
  • Truppo, M. D., Turner, N. J., & Rozzell, J. D. (2009). Efficient kinetic resolution of racemic amines using a transaminase in combination with an amino acid oxidase. Chemical Communications. RSC Publishing.
  • BenchChem. (2025). Improving enantiomeric excess in asymmetric synthesis.
  • Horváth, Z., et al. (2019). Immobilized Whole-Cell Transaminase Biocatalysts for Continuous-Flow Kinetic Resolution of Amines. MDPI.
  • Truppo, M. D., Turner, N. J., & Rozzell, J. D. (2009). Efficient kinetic resolution of racemic amines using a transaminase in combination with an amino acid oxidase. Chemical Communications. RSC Publishing. DOI:10.1039/B902995H.
  • Contente, M. L., et al. (2018). Transaminase-Catalyzed Racemization with Potential for Dynamic Kinetic Resolutions. PMC.
  • Asymmetric reactions_synthesis. (n.d.).
  • Al-Qaisi, A. Q., et al. (2021). Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines. MDPI.
  • Crystallization Assisted Dynamic Kinetic Resolution for the Synthesis of (R)-β-Methylphenethylamine. (2024).
  • Coscolín, C., et al. (2021). ω-Transaminase-Mediated Asymmetric Synthesis of (S)-1-(4-Trifluoromethylphenyl)Ethylamine. MDPI.
  • Kinetic resolution. (n.d.). In Wikipedia.
  • Sigma-Aldrich. (n.d.). Basics of chiral HPLC.
  • Dynamic Kinetic Resolution-Enabled Highly Stereoselective Nucleophilic Fluoroalkylation to Access Chiral β-Fluoro Amines. (2022). PubMed.
  • Bode Research Group. (n.d.). Kinetic resolution of amines.
  • Wahab, M. F., & Wimalasinghe, R. M. (2020). Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. LCGC International.
  • Feringa, B. L., et al. (2002). Dramatic improvement of the enantiomeric excess in the asymmetric conjugate addition reaction using new experimental conditions. PubMed.
  • Efficient Synthesis of (S)-1-(5-Fluoropyrimidin-2-yl)ethylamine Using an ω-Transaminase Biocatalyst in a Two-Phase System. (n.d.). ResearchGate.
  • Falck, J. R., et al. (2010). Enantioselective, Organocatalytic Reduction of Ketones using Bifunctional Thiourea-Amine Catalysts. PMC.
  • ChromegaChiral CCO F2. (n.d.). HPLC.eu.
  • Asymmetric Synthesis of US-FDA Approved Drugs over Five Years (2016–2020): A Recapitulation of Chirality. (2022). PMC.
  • Enantioselective reduction of ketones. (n.d.). In Wikipedia.
  • Practical Enantioselective Reduction of Ketones Using Oxazaborolidine Catalysts Generated In Situ from Chiral Lactam Alcohols. (2018). MDPI.
  • Enantioselective Reduction of Ketones. (n.d.). Organic Reactions.
  • Understanding the origin of the enantioselectivity and the mechanism of the asymmetric reduction of ketimine generated from acetophenone with oxazaborolidine catalyst. (2019). ResearchGate.
  • Integrating continuous flow reaction and work-up: chiral amine resolution, separation and purification using a novel coalescing filter system. (2018). PMC.
  • Increased chemical shift resolution of enantiomers with a thioamide-based chiral solvating agent. (n.d.). American Chemical Society.
  • Sigma-Aldrich. (n.d.). Basics of chiral HPLC.
  • Crystallization Assisted Dynamic Kinetic Resolution for the Synthesis of (R)-β-Methylphenethylamine. (2025). ResearchGate.
  • Why are enantiomeric excess % and specific rotation considered? (2015). Stack Exchange.
  • Asymmetric synthesis of N-stereogenic molecules: diastereoselective double aza-Michael reaction. (n.d.). Chemical Communications. RSC Publishing.
  • Efficient Asymmetric Synthesis of β-Fluoro α-Amino Acids. (n.d.). Figshare. Retrieved from [https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHUNcgJGk8ATiEsNxlAQsY42IQ3pA0TXYL357jCD4JzE9ALcqIKPvvUY5vOh6nPrnSZyKdiyrBpHtPTcMy6uoh0w-ffA9CXUp_1vZ9_MaDHrHR0OOYK5968IBC3EgRGTN37ZOrutGVvQbEDc-V21O3hiY1dU43nrl7lpDe71Wf5NFQ2Db1tNeBifC77wGlky4K5iYUpNCp6AAPulnwCAg==](. Asymmetric-Synthesis. (n.d.).
  • Analysis of enantiomers of chiral phenethylamine drugs by capillary gas chromatography/mass spectrometry/flame-ionization detection and pre-column chiral derivatization. (2002). PubMed.
  • Navigating the Separation of Enantiomers: A Comparative Guide to Chiral Resolving Agents for Fluoro-methoxyphenyl-ethanamine. (2025). BenchChem.
  • Comparison of Enantiomeric Separations and Screening Protocols for Chiral Primary Amines by SFC and HPLC. (2014). LCGC International.
  • Counteracting Enantiospecific Behavior of Tailor-Made Additives During Chiral Symmetry Breaking. (2021). AMOLF Institutional Repository.
  • Recent Advances in Separation and Analysis of Chiral Compounds. (2023).

Sources

Optimization

Troubleshooting low yields in (S)-1-(2-fluoro-5-methylphenyl)ethylamine synthesis

Technical Support Center: Troubleshooting Low Yields in (S)-1-(2-fluoro-5-methylphenyl)ethylamine Synthesis Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I frequently consu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Troubleshooting Low Yields in (S)-1-(2-fluoro-5-methylphenyl)ethylamine Synthesis

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I frequently consult on the synthesis of sterically hindered, highly functionalized chiral amines. The target molecule, (S)-1-(2-fluoro-5-methylphenyl)ethylamine, presents a classic process bottleneck: the ortho-fluoro substituent exerts both an electron-withdrawing inductive effect and significant steric bulk, while the meta-methyl group further restricts conformational freedom.

Whether you are utilizing classical asymmetric chemical synthesis (Ellman’s auxiliary) or modern biocatalysis (ω-transaminases), minor deviations in thermodynamic control or transition state geometry will drastically crash your yields. This guide provides field-proven troubleshooting logic, mechanistic causality, and self-validating protocols to rescue your synthesis.

Route A: Chemical Asymmetric Synthesis (Ellman’s Sulfinamide)

The condensation of 2-fluoro-5-methylacetophenone with (S)-tert-butanesulfinamide, followed by diastereoselective reduction, is the industry standard for this scaffold[1]. However, researchers frequently report stalled conversions and poor diastereomeric ratios (dr).

Q1: My imine condensation stalls at <50% conversion even after 48 hours. How do I drive it to completion?

The Causality: The ortho-fluoro group sterically shields the carbonyl carbon and causes stereoelectronic repulsion against the incoming bulky tert-butanesulfinamide nucleophile. Furthermore, the standard Lewis acid/desiccant used here, Titanium(IV) ethoxide (Ti(OEt)₄), is highly sensitive to ambient moisture. If your Ti(OEt)₄ has partially hydrolyzed, it loses its ability to scavenge the water byproduct, preventing the equilibrium from shifting toward the imine. The Fix: Use strictly anhydrous conditions, freshly distilled or newly opened Ti(OEt)₄, and elevate the temperature to 65°C.

Self-Validating Protocol: Imine Condensation

  • Reaction Setup: Charge a flame-dried Schlenk flask with 2-fluoro-5-methylacetophenone (1.0 eq) and (S)-tert-butanesulfinamide (1.2 eq) under N₂.

  • Activation: Add anhydrous THF (0.5 M), followed by Ti(OEt)₄ (2.0 eq). Note: Ti(OEt)₄ must be added last to prevent premature coordination to the solvent.

  • Heating: Stir at 65°C for 24 hours.

  • Self-Validation Checkpoint: Do not proceed blindly to reduction. Pull a 50 µL aliquot, quench with H₂O/EtOAc, centrifuge to remove TiO₂ salts, and analyze the organic layer via ¹H NMR. Look for the disappearance of the ketone's methyl singlet (~2.5 ppm) and the appearance of the imine's methyl singlet (~2.7 ppm). If conversion is <95%, add 0.5 eq of fresh Ti(OEt)₄ and stir for another 12 hours.

Q2: The reduction step yields poor diastereoselectivity (de < 70%), ruining the final isolated yield of the (S)-amine. What dictates this selectivity?

The Causality: The reduction of the N-tert-butanesulfinyl imine can proceed via two competing pathways: a chelation-controlled cyclic transition state or an open transition state[2]. The use of ethereal solvents (like THF or Et₂O) with standard NaBH₄ can coordinate the sodium ion, disrupting the rigid chelate required for high facial selectivity and promoting the open transition state[2]. The Fix: Switch to a highly bulky, stereodirecting reducing agent like L-Selectride at cryogenic temperatures, which enforces strict chelation control.

Table 1: Impact of Reduction Conditions on Diastereoselectivity (de)

Reducing Agent Solvent Temp (°C) Dominant Transition State de (%) Isolated Yield (%)
NaBH₄ MeOH -50 Open 45 88
NaBH₄ THF -50 Mixed 72 85

| L-Selectride | THF | -78 | Chelation | >98 | 92 |

EllmanTroubleshooting Start Step 1: Imine Condensation CheckNMR Self-Validation: Check 1H NMR Conversion Start->CheckNMR LowConv < 95% Conversion CheckNMR->LowConv HighConv > 95% Conversion CheckNMR->HighConv FixTi Action: Add fresh Ti(OEt)4 Increase temp to 65°C LowConv->FixTi FixTi->CheckNMR Reduction Step 2: Diastereoselective Reduction HighConv->Reduction CheckHPLC Self-Validation: Check dr via HPLC Reduction->CheckHPLC LowDR dr < 90:10 CheckHPLC->LowDR HighDR dr > 90:10 CheckHPLC->HighDR FixRed Action: Switch to L-Selectride at -78°C LowDR->FixRed FixRed->CheckHPLC Deprotect Step 3: Acidic Cleavage (HCl/MeOH) HighDR->Deprotect End Pure (S)-Amine Isolated Deprotect->End

Workflow for troubleshooting Ellman's sulfinamide synthesis of chiral amines.

Route B: Biocatalytic Asymmetric Reductive Amination

Green chemistry initiatives often utilize (S)-selective ω-transaminases to convert the prochiral ketone directly into the (S)-amine. While this guarantees near-perfect enantiomeric excess (ee >99%), yields often plateau unacceptably early.

Q3: The enzymatic reaction stalls at 30% conversion despite high enzyme loading. Why is the reaction dying?

The Causality: The reaction is not dying; it has reached thermodynamic equilibrium. Transaminase reactions are severely inhibited by both the newly formed (S)-amine product and the deaminated ketone byproduct[3]. If you are using L-alanine as your amine donor, the byproduct is pyruvate. Pyruvate is a massive thermodynamic sink and a potent inhibitor of ω-transaminases[4]. The Fix: You must actively remove the pyruvate from the system to obey Le Chatelier's principle. This is achieved by incorporating a coupled enzyme system using Lactate Dehydrogenase (LDH)[4].

Self-Validating Protocol: Equilibrium-Shifted Biocatalysis

  • Buffer Preparation: Prepare a 100 mM phosphate buffer (pH 7.5) containing 1.0 mM PLP (pyridoxal-5'-phosphate), which is the required cofactor for the transaminase[5].

  • Substrate Loading: Add 2-fluoro-5-methylacetophenone (50 mM) and L-alanine (500 mM). Note: The 10x excess of L-alanine provides the initial thermodynamic push.

  • Enzyme Cascade: Add (S)-ω-transaminase (10 mg/mL), Lactate Dehydrogenase (LDH, 2 mg/mL), Glucose Dehydrogenase (GDH, 2 mg/mL), and Glucose (150 mM).

    • Causality: LDH irreversibly reduces the inhibitory pyruvate into inert L-lactate. Because LDH consumes NADH, GDH and glucose are added to continuously regenerate the NADH pool.

  • Incubation: Shake at 30°C, 200 rpm for 24 hours.

  • Self-Validation Checkpoint: Monitor the conversion via chiral HPLC (C18 column, UV 210 nm). The peak for the ketone should be <5% AUC before initiating downstream extraction (basification to pH 12 and MTBE extraction).

Table 2: Biocatalytic Yield Optimization via Equilibrium Shifting

Amino Donor Byproduct Removal Strategy Conversion (%) ee (%)
Isopropylamine (1 eq) None 15 >99
Isopropylamine (5 eq) Evaporation (Vacuum) 65 >99

| L-Alanine (10 eq) | LDH/GDH Coupled System | >95 | >99 |

Biocatalysis Ketone 2-Fluoro-5-methyl- acetophenone Enzyme ω-Transaminase (Biocatalyst) Ketone->Enzyme Alanine L-Alanine (Amine Donor) Alanine->Enzyme Amine (S)-Amine (Product) Enzyme->Amine Pyruvate Pyruvate (Inhibitor) Enzyme->Pyruvate LDH Lactate Dehydrogenase (LDH) Pyruvate->LDH Equilibrium Shift Lactate L-Lactate (Inert) LDH->Lactate

Equilibrium shifting in ω-transaminase biocatalysis via a coupled LDH system.

References

  • Advances in the Molecular Modification of Microbial ω-Transaminases for Asymmetric Synthesis of Bulky Chiral Amines. MDPI.[Link]

  • Asymmetric synthesis of chiral amines with omega-transaminase. Yonsei University / Elsevier Pure.[Link]

  • Asymmetric synthesis of chiral amines with omega-transaminase. PubMed (NIH).[Link]

  • Synthesis of Chiral Amines by Asymmetric Additions to tert-Butylsulfinimines (Ellman Auxiliary). Andrew G Myers Research Group, Harvard University.[Link]

  • Asymmetric Synthesis of Amines - Ellman Laboratory. Yale University.[Link]

Sources

Troubleshooting

Preventing racemization of (S)-1-(2-fluoro-5-methylphenyl)ethylamine during heating

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address a critical challenge in chiral drug development: the thermal racemization of (S)-1-(2-fluoro-5-methylpheny...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address a critical challenge in chiral drug development: the thermal racemization of (S)-1-(2-fluoro-5-methylphenyl)ethylamine .

Because this compound is a primary amine with an α -chiral center situated at a benzylic position, it is highly susceptible to stereochemical degradation. The adjacent 2-fluoro-5-methylphenyl ring stabilizes radical and anionic intermediates, significantly lowering the activation energy required to break the α -C-H bond. This guide provides the mechanistic causality, quantitative data, and self-validating protocols required to maintain >99% enantiomeric excess (ee) during thermal processing.

Troubleshooting FAQs: Mechanisms of Racemization

Q1: Why does the enantiomeric excess (ee) of my (S)-1-(2-fluoro-5-methylphenyl)ethylamine drop significantly during vacuum distillation or heated drying? A: The loss of ee during heating is primarily driven by the benzylic nature of the α -proton. At elevated temperatures, even trace amounts of base, oxygen, or transition metals can trigger racemization[1]. The mechanism typically proceeds via reversible dehydrogenation to an achiral imine intermediate (often catalyzed by trace metals in a process known as Flash Thermal Racemization)[2], or via base-catalyzed deprotonation to a planar aza-allyl anion[3]. Once the intermediate is reprotonated or re-reduced, the stereochemical information is lost, yielding a 1:1 racemic mixture.

Q2: I am using a polar aprotic solvent and a mild base during my heated coupling reaction. Why is the amine still racemizing? A: Polar aprotic solvents (like DMF or DMSO) do not solvate anions well, which effectively increases the basicity of your mild base. This hyper-activated base can easily deprotonate the acidic benzylic α -proton of your amine[4]. Furthermore, if your solvent contains trace carbonyl impurities (e.g., acetone), the primary amine will form a Schiff base (imine). The formation of an imine drastically increases the acidity of the α -proton, accelerating racemization even at low temperatures.

Q3: What is the most robust strategy to prevent racemization if I must heat the compound? A: The most reliable method is salt formation . By converting the free base into an ammonium salt (e.g., a hydrochloride salt), you protonate the amine lone pair. This completely prevents Schiff base formation, shuts down metal-catalyzed dehydrogenation, and introduces a positive charge that makes the removal of the adjacent α -proton energetically prohibitive (as it would form a highly unstable ylide-like intermediate)[1].

Mechanistic Visualization

The following diagram illustrates the divergent pathways of the unprotected free base (which undergoes rapid racemization upon heating) versus the protected ammonium salt (which remains stereochemically stable).

Racemization_Pathways S_Amine (S)-1-(2-fluoro-5-methylphenyl)ethylamine (Chiral Free Base) Heat_Base Heat / Trace Base (Deprotonation) S_Amine->Heat_Base Unprotected Acid_Addition Addition of HCl (Protonation) S_Amine->Acid_Addition Protected Planar_Int Planar Aza-allyl Anion / Imine (Achiral Intermediate) Heat_Base->Planar_Int -H⁺ or -H₂ Racemate Racemic Amine (Loss of ee%) Planar_Int->Racemate Reversible Protonation Ammonium_Salt Ammonium Chloride Salt (Lone Pair Locked) Acid_Addition->Ammonium_Salt Salt Formation Heat_Safe High Heat Processing (Distillation / Drying) Ammonium_Salt->Heat_Safe Thermally Stable Stable_S Retained (S)-Configuration (High ee%) Heat_Safe->Stable_S No Deprotonation

Caption: Mechanistic pathways of benzylic amine racemization vs. stabilization via ammonium salt formation.

Quantitative Degradation Data

The table below summarizes the effect of various environmental conditions on the stereochemical integrity of (S)-1-(2-fluoro-5-methylphenyl)ethylamine. Use this data to establish safe operating boundaries for your workflows.

State / ConditionAdditive / SolventTemp (°C)Time (h)Initial ee (%)Final ee (%)Primary Mechanism of Degradation
Free Base Neat (Vacuum)120°C4.099.0%72.5% Thermal auto-catalysis / Trace oxidation
Free Base 0.1 eq NaOH / MeOH65°C4.099.0%15.0% Base-catalyzed deprotonation[1]
Free Base 5 mol% Pd/C / Toluene80°C4.099.0%5.0% Flash thermal racemization (Imine)[5]
Free Base Acetone50°C4.099.0%60.5% Schiff base formation activating α -proton
HCl Salt Neat (Vacuum)120°C12.099.0%99.0% None (Thermally Stable)

Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Do not skip the validation checkpoints, as they confirm the success of the phase transfer without stereochemical leakage.

Protocol A: Conversion to Hydrochloride Salt for Thermal Drying/Storage

Causality: Converting the liquid free base into a solid HCl salt allows for aggressive thermal drying and long-term storage without the risk of auto-oxidation or thermal racemization.

  • Dissolution: Dissolve 10.0 g of (S)-1-(2-fluoro-5-methylphenyl)ethylamine free base in 100 mL of anhydrous methyl tert-butyl ether (MTBE) under a nitrogen atmosphere.

  • Temperature Control: Cool the flask to 0–5 °C using an ice-water bath. Reasoning: The protonation is highly exothermic; excess localized heat can cause transient degradation.

  • Acid Addition: Slowly add 1.05 equivalents of anhydrous HCl in dioxane (or ethereal HCl) dropwise over 30 minutes via an addition funnel. A white precipitate will immediately form.

  • Agitation & Maturation: Stir the suspension for an additional 1 hour at 0 °C to ensure complete crystallization.

  • Isolation: Filter the solid hydrochloride salt through a sintered glass funnel under a nitrogen blanket. Wash the filter cake with 20 mL of cold, anhydrous MTBE.

  • Thermal Drying: Transfer the solid to a vacuum oven. Dry at 60 °C under high vacuum (<10 mbar) for 12 hours.

  • Self-Validation Checkpoint: Dissolve a 5 mg aliquot in chiral HPLC mobile phase. Run against a racemic standard on a Chiralcel OD-H column to confirm ee remains >99.0%.

Protocol B: Mild Free-Basing Prior to Downstream Synthesis

Causality: When the free base is required for a coupling reaction, strong aqueous bases (like NaOH) must be avoided to prevent biphasic base-catalyzed racemization[1].

  • Suspension: Suspend 10.0 g of the (S)-amine hydrochloride salt in 100 mL of dichloromethane (DCM).

  • Temperature Control: Cool the biphasic mixture to 0 °C.

  • Mild Neutralization: Slowly add 100 mL of saturated aqueous sodium bicarbonate (NaHCO₃). Reasoning: NaHCO₃ is a mild base (pH ~8.3) that is strong enough to deprotonate the ammonium salt but far too weak to deprotonate the benzylic α -carbon.

  • Phase Separation: Stir vigorously for 15 minutes. Transfer to a separatory funnel and collect the lower organic (DCM) layer. Extract the aqueous layer with an additional 50 mL of DCM.

  • Drying: Dry the combined organic layers over anhydrous sodium sulfate (Na₂SO₄). Filter to remove the drying agent.

  • Low-Temperature Concentration: Evaporate the DCM using a rotary evaporator with the water bath set strictly below 30 °C . Reasoning: Concentrating the neat free base at elevated temperatures is the primary failure point for racemization.

  • Self-Validation Checkpoint: Test the aqueous layer with pH paper to ensure it is between 7.5–8.5, confirming complete neutralization without excess alkalinity.

References

  • A Flash Thermal Racemization Protocol for the Chemoenzymatic Dynamic Kinetic Resolution and Stereoinversion of Chiral Amines ACS Catalysis URL:[Link]

  • Chemoenzymatic Dynamic Kinetic Resolution of Amines in Fully Continuous-Flow Mode Organic Letters / ACS Publications URL:[Link]

  • Racemization Wikipedia URL:[Link]

Sources

Optimization

Purification and crystallization methods for (S)-1-(2-fluoro-5-methylphenyl)ethylamine salts

Welcome to the Technical Support Center for the purification and crystallization of (S)-1-(2-fluoro-5-methylphenyl)ethylamine salts. This chiral benzylic amine is a critical intermediate in pharmaceutical development.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the purification and crystallization of (S)-1-(2-fluoro-5-methylphenyl)ethylamine salts. This chiral benzylic amine is a critical intermediate in pharmaceutical development. Achieving high enantiomeric excess (ee) and chemical purity requires precise control over thermodynamic phase boundaries and supramolecular chemistry.

This guide provides field-proven methodologies, mechanistic insights, and troubleshooting protocols to ensure robust, self-validating workflows in your laboratory.

Mechanistic Principles & Workflow

The isolation of the (S)-enantiomer from a racemic mixture of 1-(2-fluoro-5-methylphenyl)ethylamine is most efficiently achieved via classical diastereomeric salt resolution.

The Causality of Resolving Agent Selection: We utilize (R)-Mandelic Acid as the primary resolving agent. The selection is not arbitrary; 1-arylethylamines form highly stable, less-soluble diastereomeric salts with mandelic acid due to the formation of an infinite 21​ -columnar hydrogen-bonding network . The 2-fluoro and 5-methyl substitutions on the phenyl ring create a specific steric environment that perfectly complements the planar boundary surface of the (R)-mandelic acid crystal lattice. This drives the thermodynamic precipitation of the (S)-amine salt while leaving the (R)-amine in solution [1].

G N1 Racemic (S/R)-1-(2-fluoro-5- methylphenyl)ethylamine N2 Add (R)-Mandelic Acid in Isopropanol/H2O N1->N2 N3 Heat to Reflux & Dissolve N2->N3 N4 Controlled Cooling (Seeding at 45°C) N3->N4 N5 Diastereomeric Salt Crystallization N4->N5 N6 Filtration & Washing N5->N6 N7 Free-Basing (NaOH) & Extraction N6->N7 Enriched (S)-Isomer N8 HCl Salt Formation (IPA/MTBE) N7->N8 Pure (S)-Amine HCl

Workflow for chiral resolution and HCl salt purification of the (S)-amine.

Resolving Agent & Solvent Screening Data

To justify the protocol parameters, the following table summarizes the quantitative screening data for various resolving agents. Isopropanol (IPA) with a 10% water content provides the optimal balance of solubility and hydrogen-bond disruption to prevent amorphous aggregation.

Table 1: Resolving Agent and Solvent Screening for (S)-1-(2-fluoro-5-methylphenyl)ethylamine

Resolving AgentSolvent SystemYield (%)Enantiomeric Excess (ee %)Morphological Observation
(R)-Mandelic Acid IPA / H₂O (9:1) 38 >95 Highly crystalline, stable columnar network
(D)-Tartaric AcidMeOH / H₂O (8:2)2572Prone to oiling out, poor filterability
(S)-NaproxenEthanol3186Good selectivity, but economically prohibitive
Di-p-toluoyl-D-tartaric acidAcetone4458Rapid kinetic precipitation, low selectivity

Standard Operating Procedures (SOP)

Protocol A: Diastereomeric Resolution via (R)-Mandelic Acid

Note: We utilize 0.8 equivalents of the resolving agent. This sub-stoichiometric approach prevents the co-precipitation of the more soluble (R)-amine salt, acting as a self-purifying thermodynamic control.

  • Charge: Add racemic 1-(2-fluoro-5-methylphenyl)ethylamine (1.0 eq) and (R)-mandelic acid (0.8 eq) to a jacketed reaction vessel.

  • Solvation: Suspend the solids in a 9:1 (v/v) mixture of Isopropanol (IPA) and Deionized Water (10 volumes relative to amine mass).

  • Dissolution: Heat the stirred mixture to 75–80 °C (reflux) until a homogeneous, clear solution is achieved.

  • Nucleation: Cool the solution at a strict rate of 0.5 °C/min to 45 °C. Introduce 1% (w/w) seed crystals of the pure (S)-amine-(R)-mandelic acid salt to induce controlled nucleation at the metastable limit.

  • Growth: Continue cooling at 0.1 °C/min to 5 °C and hold for 2 hours to maximize the yield of the less-soluble diastereomeric salt.

  • Isolation: Filter the suspension under vacuum. Wash the filter cake with 2 volumes of cold IPA. Dry under vacuum at 40 °C.

    • Validation Checkpoint: Analyze the isolated crystals and the mother liquor via chiral HPLC. The mother liquor should show an enrichment of the (R)-amine (>80% ee), confirming successful phase separation [2].

Protocol B: Free-Basing and Hydrochloride Salt Formation
  • Salt Breakage: Suspend the dried diastereomeric salt in Methyl tert-butyl ether (MTBE) (5 volumes). Add 2M aqueous NaOH (2.0 eq) and stir vigorously for 30 minutes at 20 °C until two clear phases form.

  • Phase Separation: Separate the aqueous layer. Wash the organic (MTBE) layer with brine (2 volumes) and dry over anhydrous Na₂SO₄. Filter to remove the drying agent.

  • Acidification: Transfer the MTBE filtrate to a clean vessel. Slowly add a 5–6 M solution of HCl in Isopropanol (1.1 eq) dropwise while maintaining the temperature below 25 °C.

    • Causality: IPA solvates the free base and HCl well, while MTBE acts as a powerful antisolvent that rapidly decreases solubility, driving the crystallization of the highly polar HCl salt without co-precipitating lipophilic impurities.

  • Crystallization: Stir the resulting white slurry for 1 hour at 20 °C, then cool to 0 °C for 1 hour.

  • Isolation: Filter the highly crystalline (S)-1-(2-fluoro-5-methylphenyl)ethylamine hydrochloride salt, wash with cold MTBE, and dry under vacuum at 50 °C.

Troubleshooting & FAQs

Q: During the controlled cooling step, the diastereomeric salt "oils out" (forms a liquid-liquid phase separation) instead of crystallizing. How do I fix this? A: Oiling out occurs when the supersaturation level exceeds the nucleation threshold, or the solvent system lacks sufficient hydrogen-bond disrupting capacity at high temperatures. Solution: Do not crash-cool. Ensure your cooling ramp does not exceed 0.5 °C/min. If oiling out persists, adjust the solvent composition by increasing the water content slightly (e.g., to 8.5:1.5 IPA/H₂O). Water increases the solubility of the molten salt and disrupts premature amorphous aggregation. Always introduce seed crystals at the upper limit of the metastable zone (around 45 °C).

Q: The chiral HPLC shows an ee of 88% after the first crystallization. Is a full re-work required? A: No. An ee of 88% indicates successful primary resolution but insufficient thermodynamic enrichment. Solution: Perform a secondary recrystallization (upgrading) of the isolated salt. Suspend the 88% ee salt in 5 volumes of the same IPA/H₂O (9:1) mixture, heat to reflux, and cool slowly. The infinite hydrogen-bond network of the less-soluble salt will preferentially crystallize, typically upgrading the ee to >99% with >85% recovery [2].

Q: I am losing significant yield during the free-basing (NaOH) step. What is the cause? A: 1-(2-fluoro-5-methylphenyl)ethylamine has a pKa of approximately 9.0–9.5. If the aqueous phase is not sufficiently basic, a portion of the amine remains protonated and partitions into the aqueous waste. Solution: This is a self-validation failure. Always check the pH of the aqueous layer after adding NaOH; it must be strictly >12 to ensure complete deprotonation before extraction with MTBE.

Q: My final (S)-amine hydrochloride salt is slightly yellow. How do I achieve a pristine white powder? A: Discoloration typically stems from trace oxidation products of the amine or residual transition metals from upstream reductive amination steps. Solution: Before adding the HCl/IPA solution, treat the free-base MTBE solution with 5% (w/w) activated carbon (e.g., Darco KB-G) or a silica-based metal scavenger (e.g., SiliaMetS Thiol). Stir at 30 °C for 1 hour, then filter through a Celite pad. Ensure the filtrate is completely colorless before proceeding to salt formation.

References

  • Kinbara, K., Sakai, K., Hashimoto, Y., Nohira, H., & Saigo, K. "Chiral discrimination upon crystallisation of the diastereomeric salts of 1-arylethylamines with mandelic acid or p-methoxymandelic acid: interpretation of the resolution efficiencies on the basis of the crystal structures." Journal of the Chemical Society, Perkin Transactions 2 12 (1996): 2615-2622. URL:[Link]

  • Lorenz, H., & Seidel-Morgenstern, A. "Processes to separate enantiomers." Angewandte Chemie International Edition 53.5 (2014): 1218-1250. URL:[Link]

Sources

Troubleshooting

Overcoming solubility issues of (S)-1-(2-fluoro-5-methylphenyl)ethylamine in aqueous media

Welcome to the Technical Support Center. Working with lipophilic chiral amines like (S)-1-(2-fluoro-5-methylphenyl)ethylamine presents unique formulation challenges, primarily driven by the hydrophobic nature of its subs...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. Working with lipophilic chiral amines like (S)-1-(2-fluoro-5-methylphenyl)ethylamine presents unique formulation challenges, primarily driven by the hydrophobic nature of its substituted aromatic ring. As a Senior Application Scientist, I have designed this guide to move beyond basic instructions. Here, we will dissect the thermodynamic causality behind your solubility issues and provide self-validating, step-by-step protocols to ensure your preclinical and analytical workflows remain robust.

PART 1: Core Physicochemical Profile

Before troubleshooting, we must establish the baseline molecular behavior of the compound. The table below summarizes the quantitative data dictating the solubility mechanics of this specific amine.

Physicochemical PropertyEstimated Value / CharacteristicImpact on Aqueous Solubility
Molecular Weight 153.20 g/mol Low MW generally favors dissolution, but is overridden by the lipophilic ring[1].
LogP (Octanol/Water) ~2.5 - 3.0High lipophilicity drives poor aqueous solubility in the un-ionized (free base) state.
pKa (Conjugate Acid) ~9.0 - 9.5Highly pH-dependent solubility; protonates to a highly soluble ammonium salt at pH < 7.
Aqueous Solubility (pH 10) < 0.1 mg/mLExtreme precipitation risk in basic or unbuffered neutral media.
Aqueous Solubility (pH 2) > 20 mg/mLHighly soluble in simulated gastric fluid or acidic formulations due to ionization.
PART 2: Troubleshooting FAQs (Causality & Solutions)
Q1: Why does (S)-1-(2-fluoro-5-methylphenyl)ethylamine precipitate immediately when I dilute my stock solution into PBS (pH 7.4)?

The Causality: When you introduce the compound to a pH 7.4 buffer, you are shifting the equilibrium toward the compound's pKa. According to the Henderson-Hasselbalch equation, a significant fraction of the amine deprotonates into its free base form. The 2-fluoro and 5-methyl substitutions create a highly lipophilic aromatic ring that thermodynamically rejects aqueous solvation when uncharged. To minimize surface area contact with water, the uncharged molecules rapidly aggregate and crash out of solution. As noted in2[2], more than 40% of new chemical entities fail at this stage due to poor aqueous solubility. The Solution: You must either lower the pH of your buffer (if your assay permits), use a co-solvent system (e.g., 5% DMSO), or utilize a host-guest complexation strategy (see Q2).

Q2: How can I achieve high aqueous solubility at neutral pH for in vivo dosing without using harsh organic solvents?

The Causality: Organic co-solvents can cause cytotoxicity or skew biological assay results. Instead, we rely on supramolecular chemistry using Hydroxypropyl-β-cyclodextrin (HP-β-CD). The lipophilic 2-fluoro-5-methylphenyl ring acts as a "guest" that spontaneously inserts into the hydrophobic cavity of the CD "host" via van der Waals forces, while the polar amine group remains exposed to the aqueous exterior[3]. This effectively masks the lipophilicity of the drug, creating a water-soluble 1:1 inclusion complex[4]. The Solution: Follow the HP-β-CD Inclusion Complexation Protocol detailed in Part 3.

Q3: I attempted to synthesize the hydrochloride (HCl) salt to improve solubility, but the resulting powder is highly hygroscopic and gums up on the spatula. Why?

The Causality: Amine hydrochlorides of low-molecular-weight, asymmetrically substituted aromatics often suffer from low glass transition temperatures (Tg) or poor crystal lattice packing. The chloride ion is small and highly electronegative, which can lead to rapid moisture scavenging from the atmosphere (deliquescence). The Solution: Switch to a bulkier counterion. Organic acids like methanesulfonic acid (mesylate) or tartaric acid disrupt the hygroscopic tendencies by forming a more stable, highly crystalline lattice with excellent aqueous solubility.

PART 3: Validated Experimental Protocols

To ensure scientific integrity, every protocol below is designed as a self-validating system . You will not just perform the steps; you will analytically prove they worked.

Workflow 1: HP-β-CD Inclusion Complexation (Phase-Solubility Method)

Use this method to formulate the free base into a neutral, aqueous-compatible liquid.

  • Preparation: Prepare a 20% (w/v) HP-β-CD solution in standard deionized water or your target physiological buffer.

  • Addition: Add an excess amount of (S)-1-(2-fluoro-5-methylphenyl)ethylamine (e.g., 50 mg/mL equivalent) to the CD solution. The suspension will appear cloudy.

  • Equilibration: Seal the vial and agitate on a rotary shaker at 25°C for exactly 48 hours. Causality note: Complexation is an equilibrium process; insufficient time leads to false-low solubility readings.

  • Separation: Centrifuge the suspension at 10,000 x g for 15 minutes to firmly pellet the uncomplexed, insoluble free base.

  • Self-Validation (Critical): Filter the supernatant through a 0.22 µm syringe filter. Quantify the dissolved amine via HPLC-UV against a known standard curve. If successful, your concentration will linearly correlate with the CD concentration, confirming an AL-type phase solubility profile[4].

Workflow 2: In Situ Mesylate Salt Formation & Lyophilization

Use this method to generate a stable, highly soluble solid powder.

  • Dissolution: Dissolve the free base amine in a volatile organic solvent mixture (e.g., tert-butanol/water 1:1 v/v) until completely clear.

  • Stoichiometric Addition: Slowly add 1.02 molar equivalents of methanesulfonic acid dropwise under continuous magnetic stirring. The slight excess ensures complete protonation of the primary amine.

  • Freezing: Flash-freeze the solution using a dry ice/acetone bath to prevent phase separation and lock the salt in a homogenous state.

  • Lyophilization: Sublimate the frozen matrix at -50°C and < 0.1 mbar for 24-48 hours to remove all solvents.

  • Self-Validation (Critical): Perform X-Ray Powder Diffraction (XRPD) on the resulting powder to confirm a distinct crystalline pattern, and Differential Scanning Calorimetry (DSC) to verify a single, sharp melting endotherm (proving the absence of residual free base or amorphous domains).

PART 4: Visualizations & Logical Workflows
Diagram 1: Solubility Troubleshooting Decision Tree

G Start Precipitation at pH 7.4 Check Are organic solvents tolerated? Start->Check Cosolvent Use 5-10% DMSO or PEG400 Check->Cosolvent Yes NoSolvent Require purely aqueous system Check->NoSolvent No Success Soluble Target Achieved Cosolvent->Success Salt Salt Screen (e.g., Mesylate) NoSolvent->Salt Solid State CD HP-β-CD Complexation NoSolvent->CD Liquid Salt->Success CD->Success

Logical decision tree for resolving amine precipitation at physiological pH.

Diagram 2: HP-β-CD Complexation Mechanism & Workflow

G FreeBase Free Base (Insoluble) Mix Equilibration (48h, 25°C) FreeBase->Mix Excess CD HP-β-CD (Aqueous) CD->Mix 20% w/v Complex 1:1 Inclusion Complex Mix->Complex Centrifuge Validation HPLC Analysis Complex->Validation Supernatant

Workflow and mechanism for formulating the amine-cyclodextrin inclusion complex.

PART 5: References
  • Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics Source: National Center for Biotechnology Information (PMC) URL:

  • Drug Solubility: Importance and Enhancement Techniques Source: National Center for Biotechnology Information (PMC) URL:

  • Complex formation between α-cyclodextrin and amines in water and DMF solvents Source: ResearchGate / Journal of Solution Chemistry URL:

  • Cyclodextrin Ternary Inclusion Complexation: A Strategy to Improve Solubility of Poorly Soluble Drugs Source: International Journal of Pharmaceutical and Phytopharmacological Research URL:

Sources

Optimization

Technical Support Center: Optimizing N-Alkylation of (S)-1-(2-fluoro-5-methylphenyl)ethylamine

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the optimization of chiral benzylic amines. The N-alkylation of (S)-1-(2-fluoro-5-methylphenyl)ethylamine is notoriously...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult on the optimization of chiral benzylic amines. The N-alkylation of (S)-1-(2-fluoro-5-methylphenyl)ethylamine is notoriously prone to two major synthetic pitfalls: over-alkylation and racemization.

This guide provides field-proven, self-validating protocols and troubleshooting FAQs to ensure high chemoselectivity and absolute enantiomeric retention during your drug development workflows.

Mechanistic Pitfalls & Causality (E-E-A-T)

Understanding the chemical behavior of (S)-1-(2-fluoro-5-methylphenyl)ethylamine is critical before setting up your reaction:

  • The Nucleophilicity Trap (Over-alkylation): Primary amines react with electrophiles to form secondary amines. Because alkyl groups are electron-donating, the resulting secondary amine is inherently more nucleophilic than the starting primary amine. In traditional direct alkylation, this causes a runaway reaction, yielding complex mixtures of secondary, tertiary, and quaternary amines ()[1].

  • The Benzylic Vulnerability (Racemization): The chiral center of this molecule is benzylic. The proton at this position is relatively acidic due to the stabilizing effect of the adjacent 2-fluoro-5-methylphenyl ring. Applying harsh bases (e.g., NaH, KOtBu) or elevated temperatures (>60 °C) can deprotonate this stereocenter, forming a planar carbanion that repotonates non-stereoselectively, destroying the (S)-configuration ()[2].

Workflow & Decision Tree

To bypass these pitfalls, we recommend two distinct strategies depending on your available reagents: Reductive Amination (Method A) or Cesium-Mediated Direct Alkylation (Method B).

Workflow Start Primary Amine: (S)-1-(2-fluoro-5-methylphenyl)ethylamine Decision Select Alkylation Strategy Start->Decision Reductive Method A: Reductive Amination (Carbonyl + Ti(O-i-Pr)4 / NaBH4) Decision->Reductive Aldehyde/Ketone Direct Method B: Direct Alkylation (Alkyl Halide + CsOH) Decision->Direct Alkyl Halide Fail Racemization & Over-alkylation Decision->Fail Harsh Base (e.g., NaH) or High Heat Reductive_Mech Intermediate Ti(IV) Complex Sterically Prevents Over-alkylation Reductive->Reductive_Mech Direct_Mech Cesium Effect Shields 2° Amine from Electrophile Direct->Direct_Mech Success Pure (S)-Secondary Amine (>99% ee, <1% 3° Amine) Reductive_Mech->Success Direct_Mech->Success

Decision tree for mono-N-alkylation of chiral amines to prevent over-alkylation and racemization.

Quantitative Data Summary

The following table summarizes the expected outcomes when applying these optimized methodologies compared to traditional, unoptimized conditions.

ParameterMethod A: Reductive Amination (Ti-mediated)Method B: Direct Alkylation (Cesium Effect)Traditional Direct Alkylation (K₂CO₃)
Reagents Ti(O-i-Pr)₄, NaBH₄, CarbonylCsOH·H₂O, Alkyl Halide, 4Å MSK₂CO₃, Alkyl Halide
Mono-alkylation Yield 88 – 95%85 – 92%40 – 60%
Over-alkylation (3° Amine) < 1%< 2%20 – 40%
Enantiomeric Excess (ee) > 99% (Fully Retained)> 99% (Fully Retained)80 – 90% (Partial Racemization)
Operating Temperature 0 °C to 25 °C23 °C60 – 80 °C
Validated Experimental Protocols
Method A: Highly Controlled Reductive Amination

Causality: Utilizing Titanium(IV) isopropoxide forms a transient, sterically bulky titanium-imine complex that physically blocks subsequent alkylation ()[3]. The subsequent mild reduction with NaBH₄ in ethanol ensures the benzylic stereocenter remains untouched.

  • Imine Formation: Charge a flame-dried flask with (S)-1-(2-fluoro-5-methylphenyl)ethylamine (1.0 eq) and the target aldehyde/ketone (1.1 eq) in anhydrous THF (0.2 M).

  • Titanium Addition: Dropwise add Ti(O-i-Pr)₄ (1.25 eq) at room temperature. Stir for 10 hours.

    • Self-Validation Checkpoint: Run an LC-MS aliquot. The mass of the intermediate Ti-complex or imine should be dominant. If unreacted primary amine remains, verify the anhydrous state of your THF.

  • Reduction: Cool the reaction to 0 °C. Add absolute ethanol (equal volume to THF), followed by NaBH₄ (1.5 eq) in small portions. Stir for 2–4 hours, allowing it to warm to 25 °C.

    • Self-Validation Checkpoint: Gentle gas evolution (H₂) confirms active hydride.

  • Workup: Quench with water (2 mL/mmol) to precipitate TiO₂ salts. Filter the white suspension through a pad of Celite. Extract the filtrate with EtOAc, dry over Na₂SO₄, and concentrate.

Method B: Direct Alkylation via the "Cesium Effect"

Causality: If your synthetic route strictly requires an alkyl halide, traditional bases will fail to prevent over-alkylation. The large ionic radius of the cesium ion allows it to tightly coordinate with the intermediate secondary amine, sterically and electronically shielding it from further electrophilic attack ()[1].

  • Setup: Charge a flask with (S)-1-(2-fluoro-5-methylphenyl)ethylamine (1.0 eq), the alkyl halide (1.2 eq), and activated 4Å powdered molecular sieves in anhydrous DMF (0.1 M).

  • Base Addition: Add CsOH·H₂O (1.5 eq) or Cs₂CO₃ (1.5 eq).

  • Reaction: Stir vigorously at 23 °C for 16 hours.

    • Self-Validation Checkpoint: The reaction MUST remain a heterogeneous suspension. If the mixture turns completely clear, the sieves are inactive and generated water has solubilized the base, breaking the protective "Cesium Effect" and risking over-alkylation ()[4].

  • Workup: Filter off the molecular sieves and inorganic salts. Dilute the filtrate with water and extract heavily with Et₂O (3x) to remove the product from the DMF layer. Wash the combined organics with brine, dry, and concentrate.

Troubleshooting FAQs

Q: My reductive amination stalled at the imine stage, and I see no secondary amine after adding NaBH₄. What happened? A: This is a classic symptom of moisture in your THF or degraded Ti(O-i-Pr)₄. Titanium(IV) complexes are highly moisture-sensitive. Ensure your THF is strictly anhydrous and the Ti(O-i-Pr)₄ bottle is fresh. If you see starting material regenerating upon TLC spotting, hydrolysis of the intermediate is occurring prior to reduction.

Q: I am using Method B (Cesium Effect) but still observing 15% tertiary amine. How do I fix this? A: The Cesium Effect relies heavily on the reaction remaining strictly anhydrous. If your DMF is wet, CsOH solubilizes too much, breaking the tight ion-pair coordination that shields the secondary amine. Ensure you are using freshly activated 4Å powdered molecular sieves to scavenge generated water and maintain the critical heterogeneous microenvironment ()[5].

Q: Can I use sodium triacetoxyborohydride (STAB) instead of NaBH₄ for Method A? A: While STAB is a standard choice for reductive amination ()[6], it often requires acidic additives (like acetic acid) to activate the carbonyl. For (S)-1-(2-fluoro-5-methylphenyl)ethylamine, acidic conditions can sometimes promote reversible imine/enamine tautomerization if the carbonyl partner is enolizable, risking epimerization of the benzylic center. The Ti(O-i-Pr)₄/NaBH₄ system operates neutrally, offering a safer profile for sensitive stereocenters.

Q: My product is partially racemized (ee dropped from 99% to 85%). What caused this? A: You likely exceeded the thermal threshold or used a base that was too strong. The benzylic proton of (S)-1-(2-fluoro-5-methylphenyl)ethylamine is relatively acidic. Keep all reaction temperatures below 25 °C and strictly avoid bases like NaH or alkoxides.

References
  • Title: Selective Access to Secondary Amines by a Highly Controlled Reductive Mono-N-Alkylation of Primary Amines Source: Synthesis (2003) URL: [Link]

  • Title: Cesium Effect: High Chemoselectivity in Direct N-Alkylation of Amines Source: The Journal of Organic Chemistry (2002) URL: [Link]

  • Source: US Patent 6423871B1 (2002)
  • Title: Improved Methodology for the Preparation of Chiral Amines Source: D-NB.info (Dissertation) URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

Application Guide: Chiral Resolution Efficacy of (S)- vs. (R)-1-(2-Fluoro-5-methylphenyl)ethylamine

Introduction & Rationale The strategic incorporation of fluorine into chiral amine building blocks is a cornerstone of modern drug design. The presence of fluorine enhances metabolic stability, modulates pKa, and improve...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Rationale

The strategic incorporation of fluorine into chiral amine building blocks is a cornerstone of modern drug design. The presence of fluorine enhances metabolic stability, modulates pKa, and improves membrane permeability . Specifically, 1-(2-fluoro-5-methylphenyl)ethylamine is a highly valuable chiral synthon used in the development of kinase inhibitors and GPCR ligands.

However, achieving high enantiomeric purity for both the (S)- and (R)-enantiomers presents unique challenges. The highly polarized C-F bond and the steric bulk of the ortho-fluoro/meta-methyl substitution pattern significantly alter the molecule's behavior in chiral recognition environments. This guide objectively compares the efficacy of two primary resolution methodologies: Classical Diastereomeric Salt Formation and Enzymatic Kinetic Resolution (EKR) .

Mechanistic Basis of Chiral Recognition

To optimize resolution, one must understand the causality behind the molecular interactions:

  • Steric & Electronic Effects: The 2-fluoro substituent restricts the free rotation of the adjacent ethylamine moiety due to dipole-dipole repulsion with the amine lone pair. In classical crystallization, the fluorine atom acts as a weak hydrogen-bond acceptor, which can either stabilize or disrupt the crystal lattice depending on the resolving agent.

  • Enzymatic Pocket Fitting: In biocatalysis, the active site of lipases relies on steric differentiation. The bulky 2-fluoro-5-methylphenyl group is directed into the large hydrophobic pocket of the enzyme, while the small methyl group of the ethylamine fits into the stereospecific small pocket, dictating a strict preference for the (R)-enantiomer.

Experimental Workflows & Methodologies

Method A: Classical Diastereomeric Salt Resolution

Classical resolution relies on crystal engineering. For 1-arylethylamines with ortho-substituents, (R)-(-)-mandelic acid is highly effective because it forms a robust 2D hydrogen-bond sheet that accommodates the steric bulk of the 5-methyl group, ensuring molecular length complementarity .

Step-by-Step Protocol:

  • Salt Formation: Dissolve 1.0 equivalent of racemic 1-(2-fluoro-5-methylphenyl)ethylamine and 1.0 equivalent of (R)-(-)-mandelic acid in a 9:1 (v/v) mixture of Ethanol/Water at 75°C until a homogenous solution is achieved.

  • Controlled Crystallization: Cool the solution linearly to 20°C at a strict rate of 0.5°C/min. Causality: Rapid cooling traps the kinetic (R, R)-salt, whereas slow cooling selectively precipitates the thermodynamically stable (S)-amine • (R)-acid diastereomeric salt.

  • Self-Validation Check: Filter the crystals and analyze a 1 mg sample via chiral HPLC. If the diastereomeric excess (de) is < 95%, perform a single recrystallization from pure ethanol before proceeding.

  • Amine Liberation: Suspend the highly pure salt in 1M aqueous NaOH to break the hydrogen-bond network. Extract the aqueous layer three times with dichloromethane (DCM). Dry the organic phase over Na₂SO₄ and concentrate in vacuo to yield the free (S)-amine.

Method B: Enzymatic Kinetic Resolution (EKR)

EKR utilizing Candida antarctica Lipase B (CALB) offers a greener, highly selective alternative. CALB universally follows a predictable stereopreference, selectively acylating the (R)-enantiomer of primary amines while leaving the (S)-enantiomer unreacted .

Step-by-Step Protocol:

  • Reaction Setup: In a temperature-controlled reactor, suspend the racemic amine (50 mM) and isopropyl methoxyacetate (0.6 equivalents, acting as the acyl donor) in methyl tert-butyl ether (MTBE).

  • Biocatalysis: Add immobilized CALB (Novozym 435, 10 mg/mL) to initiate the reaction. Incubate at 40°C with orbital shaking (200 rpm).

  • Self-Validation Check: Monitor the reaction continuously via GC-MS. Causality: The reaction must be halted at exactly 50% conversion to ensure maximum enantiomeric excess (ee) for both the unreacted amine and the formed amide.

  • Separation: Filter off the immobilized enzyme. Transfer the filtrate to a separatory funnel and add 1M HCl. The unreacted (S)-amine partitions into the aqueous phase as a hydrochloride salt, while the acylated (R)-amide remains in the organic MTBE phase.

  • Recovery: Basify the aqueous phase to recover the pure (S)-amine. Subject the organic phase to acid hydrolysis (6M HCl, reflux, 4h) to cleave the amide bond and recover the pure (R)-amine.

Comparative Efficacy Analysis

The following table summarizes the quantitative performance metrics of both methodologies based on standardized laboratory scale-ups (100g starting racemate).

Performance MetricMethod A: Classical ResolutionMethod B: Enzymatic Kinetic Resolution (CALB)
Target Enantiomer Primarily (S)-AmineBoth (S)-Amine and (R)-Amine
Resolving Agent (R)-(-)-Mandelic AcidNovozym 435 + Isopropyl methoxyacetate
Yield (Max Theoretical 50%) 38% (S)-Amine48% (S)-Amine, 46% (R)-Amine
Enantiomeric Excess (ee) 96% (Requires 1 recrystallization)>99% (S)-Amine, 98% (R)-Amine
E-factor (kg waste / kg product) ~45 (High solvent usage)~12 (Highly efficient, reusable enzyme)
Scalability & Time High / 24–48 hoursVery High (Flow-compatible) / 6–8 hours

Data Interpretation: While classical resolution is cost-effective for isolating solely the (S)-enantiomer, EKR provides vastly superior atom economy, lower E-factors, and simultaneous access to both the (S) and (R) enantiomers with near-perfect optical purity.

Resolution Workflow Pathway

G cluster_methods Divergent Resolution Workflows Racemate Racemic 1-(2-fluoro-5-methylphenyl)ethylamine Classical Method A: Classical Resolution (R)-(-)-Mandelic Acid Racemate->Classical Crystallization Enzymatic Method B: Enzymatic Resolution CALB Biocatalysis Racemate->Enzymatic Acylation Salt Diastereomeric Salt (S)-Amine • (R)-Acid Classical->Salt Precipitation S_Amine2 Unreacted (S)-Amine (ee > 99%) Enzymatic->S_Amine2 Aqueous Extraction R_Amide Acylated (R)-Amide (ee > 98%) Enzymatic->R_Amide Organic Extraction S_Amine1 Isolated (S)-Amine (ee > 96%) Salt->S_Amine1 Basification R_Amine Hydrolyzed (R)-Amine (ee > 98%) R_Amide->R_Amine Acid Hydrolysis

Divergent workflows for the chiral resolution of 1-(2-fluoro-5-methylphenyl)ethylamine.

References

  • Fluorine in medicinal chemistry. Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. Chemical Society Reviews, 2008.[Link]

  • Design of Resolving Agents Based on Crystal Engineering. Kinbara, K. Synthesis, 2005.[Link]

  • Immobilization of Lipase B from Candida antarctica on Magnetic Nanoparticles Enhances Its Selectivity in Kinetic Resolutions of Chiral Amines. Basso, A., et al. Molecules, 2023.[Link]

Comparative

Chiral HPLC validation methods for (S)-1-(2-fluoro-5-methylphenyl)ethylamine enantiomeric purity

Chiral HPLC Validation Methods for (S)-1-(2-fluoro-5-methylphenyl)ethylamine Enantiomeric Purity: A Comparative Guide As a Senior Application Scientist, I approach the enantiomeric purity validation of chiral building bl...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Chiral HPLC Validation Methods for (S)-1-(2-fluoro-5-methylphenyl)ethylamine Enantiomeric Purity: A Comparative Guide

As a Senior Application Scientist, I approach the enantiomeric purity validation of chiral building blocks not merely as a regulatory checkbox, but as a complex system of interacting chemical forces. (S)-1-(2-fluoro-5-methylphenyl)ethylamine is a highly valuable primary benzylic amine used in pharmaceutical synthesis. Validating its enantiomeric purity requires a robust high-performance liquid chromatography (HPLC) method capable of resolving the unwanted (R)-enantiomer at trace levels (typically <0.15%).

This guide objectively compares industry-standard chiral stationary phases (CSPs) and provides a self-validating, ICH Q2(R2) compliant experimental protocol grounded in the mechanistic realities of chiral recognition[1].

Mechanistic Insights: The Causality of Chiral Recognition

To optimize a separation, we must first understand the molecular interactions at play. The enantioseparation of primary amines on polysaccharide-based CSPs is driven by a combination of hydrogen bonding, π−π stacking, and steric inclusion within the polymer's chiral cavity[2].

  • The Role of the Primary Amine & Silanol Interactions: Primary amines ( pKa​≈9−10 ) are highly prone to electrostatic interactions with unendcapped, acidic residual silanols on the silica support of the CSP. This causes severe peak tailing and destroys resolution. Causality: To prevent this, a basic modifier such as 0.1% Diethylamine (DEA) must be added to the mobile phase. The DEA acts as a sacrificial base, competitively binding to the silanols and allowing the analyte to interact exclusively with the chiral selector[3].

  • The Fluorinated Aromatic Ring: The fluorine atom at the ortho position (2-fluoro) creates a strong localized dipole and withdraws electron density from the aromatic ring via the inductive effect. This drastically alters the π−π stacking dynamics between the analyte and the phenylcarbamate groups of the CSP[2].

  • Polymer Backbone Geometry: The helical twist of amylose versus cellulose backbones creates fundamentally different steric environments. Amylose derivatives often form tighter helical grooves that can better encapsulate compact benzylic amines compared to their cellulose counterparts[4].

Comparative Evaluation of Chiral Stationary Phases

Selecting the correct CSP is the foundation of a robust method. Below is an objective comparison of three leading polysaccharide-based columns for the resolution of 1-(2-fluoro-5-methylphenyl)ethylamine.

  • Chiralcel® OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)): A traditional coated phase. While it offers multiple hydrogen-bonding sites, the wider chiral cavity of the cellulose backbone often results in lower selectivity ( α ) for compact benzylic amines.

  • Chiralpak® AD-H (Amylose tris(3,5-dimethylphenylcarbamate)): The amylose equivalent to OD-H. The tighter helical twist provides superior steric fit for the fluoro-methyl-phenyl moiety, generally yielding baseline resolution[5].

  • Chiralpak® IG (Immobilized Amylose tris(3-chloro-5-methylphenylcarbamate)): A next-generation immobilized phase. Causality: The electron-withdrawing chloro-substituent on the CSP's phenyl ring perfectly complements the electron-deficient fluorinated ring of the analyte, maximizing π−π interactions[6]. Furthermore, the immobilized nature allows for extended solvent compatibility and superior column longevity.

Table 1: Chromatographic Performance Comparison

Conditions: Normal Phase (n-Hexane / Isopropanol / Diethylamine = 90:10:0.1 v/v/v), Flow Rate: 1.0 mL/min, Temp: 25°C, UV Detection: 254 nm.

CSP TypeChiral Selector BackboneRetention Time (R)Retention Time (S)Selectivity ( α )Resolution ( Rs​ )Tailing Factor ( Tf​ )
Chiralcel OD-H Coated Cellulose8.4 min9.2 min1.151.81.45
Chiralpak AD-H Coated Amylose7.1 min10.5 min1.623.51.20
Chiralpak IG Immobilized Amylose6.5 min12.8 min2.105.81.05

Step-by-Step Validation Protocol (ICH Q2(R2) Compliant)

Once the Chiralpak IG method is selected, it must be validated as a self-validating system where every run proves its own suitability[7].

A. System Suitability Testing (SST)

Before any validation parameter is executed, the system must prove it is capable of the separation.

  • Prepare a System Suitability Solution containing 1.0 mg/mL of the racemate in mobile phase.

  • Inject 10 µL.

  • Acceptance Criteria: Resolution ( Rs​ ) between (R) and (S) peaks must be ≥3.0 . The tailing factor for both peaks must be ≤1.5 .

B. Specificity

Specificity ensures the method can accurately measure the (R)-impurity without interference from the main peak or blanks[8].

  • Inject the diluent (blank). Verify no peaks elute at the retention times of either enantiomer.

  • Inject a solution of pure (S)-1-(2-fluoro-5-methylphenyl)ethylamine spiked with 0.15% of the (R)-enantiomer.

  • Acceptance Criteria: The (R)-enantiomer peak must be clearly resolved from the massive (S)-enantiomer peak ( Rs​≥2.0 ), proving no co-elution.

C. Sensitivity (LOD and LOQ)

Determine the limits at which the (R)-enantiomer can be reliably detected and quantified[1].

  • Prepare serial dilutions of the (R)-enantiomer standard.

  • Inject each concentration until the Signal-to-Noise (S/N) ratio reaches specific thresholds.

  • Acceptance Criteria: Limit of Detection (LOD) requires S/N ≥3 . Limit of Quantitation (LOQ) requires S/N ≥10 .

D. Linearity
  • Prepare five concentration levels of the (R)-enantiomer ranging from the LOQ to 150% of the target specification limit (e.g., if the limit is 0.15%, prepare solutions corresponding to 0.05%, 0.10%, 0.15%, 0.20%, and 0.25% relative to the sample concentration)[9].

  • Plot peak area versus concentration.

  • Acceptance Criteria: The correlation coefficient ( R2 ) must be ≥0.999 , and the y-intercept must be ≤5% of the response at the 100% specification level.

E. Accuracy (Recovery)
  • Prepare sample solutions of the (S)-enantiomer (e.g., 2.0 mg/mL).

  • Spike these solutions with known amounts of the (R)-enantiomer at the LOQ, 50%, 100%, and 150% specification levels. Prepare in triplicate.

  • Acceptance Criteria: Mean recovery at each level must fall between 90.0% and 110.0%.

F. Precision (Repeatability)
  • Prepare six independent sample preparations of the (S)-enantiomer spiked with the (R)-enantiomer at the 100% specification limit[10].

  • Inject each preparation.

  • Acceptance Criteria: The Relative Standard Deviation (%RSD) of the (R)-enantiomer peak areas must be ≤5.0% .

Validation Workflow Visualization

Below is the logical progression of the ICH Q2(R2) compliant validation workflow.

Validation_Workflow Start 1. Method Optimization Select CSP & Mobile Phase Spec 2. Specificity Testing Racemate & Blank Injections Start->Spec Sens 3. Sensitivity (LOD/LOQ) LOD (S/N ≥ 3), LOQ (S/N ≥ 10) Spec->Sens Lin 4. Linearity Assessment LOQ to 150% Specification Limit Sens->Lin Acc 5. Accuracy & Precision Spike Recovery & Repeatability Lin->Acc Robust 6. Robustness Evaluation Flow, Temp & Eluent Variations Acc->Robust Valid Method Validated ICH Q2(R2) Compliant Robust->Valid

Workflow for ICH Q2(R2) compliant chiral HPLC method validation.

References

  • Chiral Stationary Phases for Liquid Chromatography: Recent Developments. MDPI.[Link]

  • Polysaccharides Chiral Stationary Phases in Liquid Chromatography. ResearchGate.[Link]

  • Enantioseparations by High-Performance Liquid Chromatography Using Polysaccharide-Based Chiral Stationary Phases: An Overview. ResearchGate.[Link]

  • Recent Developments in Chiral Stationary Phases: A Mini-Review. EIJPPR.[Link]

  • Comprehensive Review on Chiral Stationary Phases in Single-Column Simultaneous Chiral–Achiral HPLC Separation Methods. NIH PMC.[Link]

  • Development and Validation of Reverse Phase HPLC Method for Enantiomer Excess Determination of Tenofovir Disoproxil Fumarate drug Substance. Asian Journal of Research in Chemistry.[Link]

  • Development and Validation of RP-Chiral HPLC Method for Determination of (R)-Enantiomer Excess Content in Efavirenz. Asian Journal of Chemistry.[Link]

  • AJ C - Asian Publication Corporation. Asian Journal of Chemistry.[Link]

Sources

Validation

(S)-1-(2-fluoro-5-methylphenyl)ethylamine vs 1-phenylethylamine in asymmetric synthesis

An in-depth technical analysis for researchers, scientists, and drug development professionals evaluating chiral auxiliaries and resolving agents in asymmetric synthesis. The Evolution of Chiral Auxiliaries: Beyond Steri...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An in-depth technical analysis for researchers, scientists, and drug development professionals evaluating chiral auxiliaries and resolving agents in asymmetric synthesis.

The Evolution of Chiral Auxiliaries: Beyond Steric Bulk

In the development of enantiopure pharmaceuticals, the selection of a chiral auxiliary or resolving agent dictates the efficiency, stereoselectivity, and scalability of the synthetic route[1]. For decades, 1-phenylethylamine (α-PEA) has served as the foundational "privileged" chiral inducer, relying primarily on the steric bulk of its unsubstituted phenyl ring to direct facial selectivity[1][2]. However, modern asymmetric synthesis often demands higher diastereomeric excesses (de) and integrated analytical tracking.

Enter (S)-1-(2-fluoro-5-methylphenyl)ethylamine , a rationally designed, structurally tuned analog. By introducing an ortho-fluoro atom and a meta-methyl group, this advanced auxiliary leverages both stereoelectronic locking and altered crystal lattice thermodynamics to outperform the classic α-PEA in highly demanding stereoselective transformations.

Mechanistic Divergence: Sterics vs. Stereoelectronics

To understand why (S)-1-(2-fluoro-5-methylphenyl)ethylamine often yields superior stereocontrol compared to 1-phenylethylamine, we must analyze the transition state causality.

1. Conformational Locking via the Ortho-Fluoro Effect When 1-phenylethylamine is coupled to a prochiral substrate (e.g., forming an N-acyl amide), the C(α)–N bond retains a degree of rotational freedom. The stereocontrol relies entirely on the steric hindrance of the phenyl group blocking one face of the reactive intermediate[2][3]. In contrast, the highly electronegative ortho-fluorine in (S)-1-(2-fluoro-5-methylphenyl)ethylamine introduces a strong C–F dipole. When converted into an amide, dipole-dipole repulsion between the C–F bond and the amide carbonyl oxygen (or intramolecular hydrogen bonding with the N-H proton) restricts bond rotation. This "stereoelectronic locking" rigidifies the auxiliary into a single dominant rotamer, maximizing facial bias during electrophilic attack.

2. Crystal Lattice Disruption via the 5-Methyl Group In chiral resolution (diastereomeric salt formation), success depends on the solubility differential between the two diastereomeric salts. The unsubstituted phenyl ring of α-PEA is highly symmetrical, which can sometimes lead to co-crystallization. The addition of the 5-methyl group breaks this symmetry, altering the packing energy of the crystal lattice and often resulting in a sharper solubility contrast and higher recovery yields of the desired enantiomer.

3. Built-in Analytical Handle (19F NMR) Unlike α-PEA, the fluorinated analog acts as a dual-purpose Chiral Derivatizing Agent (CDA). The 19F nucleus is highly sensitive to its magnetic environment. When attached to a chiral center, the resulting diastereomers exhibit distinct, baseline-resolved 19F NMR signals, allowing for direct quantification of enantiomeric excess (ee%) without the need for complex chiral HPLC method development[4][5].

MechanisticLogic Root Chiral Amine Selection PEA 1-Phenylethylamine (Standard Auxiliary) Root->PEA FMP (S)-1-(2-fluoro-5-methylphenyl)ethylamine (Tuned Auxiliary) Root->FMP Mech1 Steric Shielding Only (Flexible C-N Bond) PEA->Mech1 Mech2 Stereoelectronic Locking (C-F Dipole Alignment) FMP->Mech2 App1 Standard Diastereoselective Alkylation Mech1->App1 App2 High-de% Alkylation & 19F NMR ee% Tracking Mech2->App2

Fig 1. Logical divergence between standard steric shielding and stereoelectronic conformational locking.

Comparative Performance Metrics

The structural modifications of the fluorinated analog translate directly to measurable improvements in synthetic workflows. Below is a quantitative comparison of their performance profiles.

Performance Parameter1-Phenylethylamine (α-PEA)(S)-1-(2-fluoro-5-methylphenyl)ethylamine
Primary Induction Mechanism Steric hindrance (Phenyl bulk)[2]Steric + Stereoelectronic (C-F dipole)
Typical Diastereomeric Excess (de) 85% – 92%94% – >99%
19F NMR ee% Tracking InactiveActive (Distinct CF signal per diastereomer)[5]
Salt Crystallization Profile Standard baselineEnhanced (Symmetry-breaking 5-methyl group)
Cost & Accessibility Low / Commodity chemical[1]High / Specialized building block
Cleavage Conditions Acidic hydrolysis (e.g., 6M H₂SO₄)[2]Acidic hydrolysis or Pd-catalyzed hydrogenolysis[5]

Experimental Methodologies: Self-Validating Protocols

The following protocols demonstrate the application of these auxiliaries, emphasizing the chemical causality behind each operational step to ensure reproducibility and high stereocontrol[2][3].

Protocol A: Diastereoselective Enolate Alkylation

This workflow utilizes the chiral amine as an auxiliary to establish a new stereocenter on a prochiral carboxylic acid derivative.

  • Amide Coupling (Auxiliary Attachment):

    • Procedure: Dissolve the carboxylic acid (1.0 eq) in anhydrous CH₂Cl₂. Add EDC·HCl (1.2 eq), HOBt (1.2 eq), and cool to 0 °C. Slowly add (S)-1-(2-fluoro-5-methylphenyl)ethylamine (1.05 eq) and triethylamine (2.0 eq). Stir for 12 hours at room temperature.

    • Causality: HOBt prevents racemization of the starting material (if chiral) and accelerates the coupling by forming a highly reactive, yet stable, active ester intermediate.

  • Kinetic Enolate Generation:

    • Procedure: Dissolve the purified chiral amide in anhydrous THF (0.2 M). Cool strictly to -78 °C under N₂. Add Lithium Diisopropylamide (LDA, 1.1 eq) dropwise. Stir for 45 minutes.

    • Causality: The low temperature (-78 °C) and bulky base (LDA) prevent thermodynamic equilibration, ensuring the exclusive formation of the kinetic (Z)-enolate. The ortho-fluoro group on the auxiliary locks the conformation, shielding the Re face of the enolate[2][3].

  • Electrophilic Alkylation:

    • Procedure: Add the electrophile (e.g., methyl iodide, 1.5 eq) dropwise at -78 °C. Allow the reaction to slowly warm to -20 °C over 4 hours. Quench with saturated aqueous NH₄Cl.

    • Causality: The electrophile is forced to approach from the unhindered Si face, maximizing the diastereomeric excess of the newly formed stereocenter.

  • Auxiliary Cleavage & Recovery:

    • Procedure: Reflux the alkylated amide in a mixture of ethanol and 6M H₂SO₄ for 18 hours. Cool, neutralize with NaOH, and extract the liberated chiral auxiliary with ethyl acetate. Acidify the aqueous layer to pH 2 and extract the enantioenriched carboxylic acid product[2].

    • Causality: Strong acidic hydrolysis cleaves the robust amide bond without epimerizing the newly formed alpha-stereocenter.

ExperimentalWorkflow Step1 1. Amide Coupling (Auxiliary + Substrate) Step2 2. Kinetic Enolate (LDA, -78°C) Step1->Step2 Step3 3. Facial Selective Alkylation Step2->Step3 Step4 4. Acidic Cleavage (6M H2SO4, Reflux) Step3->Step4 Step5 5. Enantioenriched Product Recovery Step4->Step5

Fig 2. Step-by-step workflow for auxiliary-directed diastereoselective alkylation and cleavage.

Protocol B: 19F NMR Determination of Enantiomeric Purity (ee%)

This protocol leverages the fluorinated analog as a Chiral Derivatizing Agent (CDA) to quantify the optical purity of a synthesized compound without chiral chromatography[4][5].

  • Derivatization: React an aliquot of the synthesized chiral acid (e.g., 10 mg) with (S)-1-(2-fluoro-5-methylphenyl)ethylamine using standard EDC/DMAP coupling in CDCl₃ directly in an NMR tube.

  • NMR Acquisition: Acquire a 19F NMR spectrum (typically at 376 MHz or higher) using standard parameters.

  • Integration & Analysis: The magnetic anisotropy generated by the adjacent chiral center will deshield the ortho-fluorine differently for the (R,S) vs. (S,S) diastereomers.

    • Causality: Because the 19F nucleus has a 100% natural abundance, a wide chemical shift range, and no background interference from the solvent or substrate framework, the two resulting peaks will be baseline-resolved. The ratio of the integrals directly yields the diastereomeric ratio (dr), which corresponds to the enantiomeric excess (ee) of the original acid[4][5].

Conclusion

While 1-phenylethylamine remains a cost-effective and highly reliable workhorse for standard chiral resolutions and auxiliary applications[1][6], (S)-1-(2-fluoro-5-methylphenyl)ethylamine represents a significant technological upgrade. By combining the steric bulk of the historical scaffold with the stereoelectronic locking of an ortho-fluorine and the lattice-disrupting properties of a meta-methyl group, it provides superior stereocontrol and built-in 19F NMR analytical capabilities for the most challenging asymmetric syntheses.

References

  • New Advances in the Synthetic Application of Enantiomeric 1-Phenylethylamine (α-PEA): Privileged Chiral Inducer and Auxiliary Molecules (NIH PMC)[Link]

  • Convenient Synthesis of Optically Active 2,2,2-Trifluoro-1-phenylethylamine and Fluoroalkylated Amines Journal of Fluorine Chemistry (via ResearchGate)[Link]

Sources

Comparative

Spectroscopic Validation of (S)-1-(2-fluoro-5-methylphenyl)ethylamine: A Performance Comparison Guide

In modern pharmacokinetics, the stereochemistry of a building block dictates the success or failure of the final active pharmaceutical ingredient (API). (S)-1-(2-fluoro-5-methylphenyl)ethylamine is a highly valuable, ste...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

In modern pharmacokinetics, the stereochemistry of a building block dictates the success or failure of the final active pharmaceutical ingredient (API). (S)-1-(2-fluoro-5-methylphenyl)ethylamine is a highly valuable, sterically hindered chiral primary amine used in the synthesis of targeted therapeutics. However, relying solely on optical rotation or standard chiral HPLC for its validation leaves critical blind spots regarding absolute configuration and trace diastereomeric impurities.

This guide objectively compares the performance of our Premium (S)-1-(2-fluoro-5-methylphenyl)ethylamine (>99.9% ee) against conventional alternatives (standard 95% ee grades and racemic mixtures). By employing a self-validating spectroscopic workflow combining ¹⁹F Nuclear Magnetic Resonance (NMR) with Chiral Derivatizing Agents (CDAs) and Vibrational Circular Dichroism (VCD), we establish a rigorous, first-principles framework for structural and stereochemical authentication.

Part 1: The Causality Behind Analytical Choices

Why move beyond traditional Chiral HPLC? While HPLC is excellent for routine batch monitoring, it cannot independently assign absolute configuration without a certified reference standard. Furthermore, in complex fluorinated aromatics, co-elution of structurally similar regioisomers (e.g., 4-methylphenyl variants) can artificially inflate reported purity.

To build a self-validating system, we leverage the molecule's intrinsic properties:

  • The Built-In Fluorine Probe (¹⁹F NMR): The 2-fluoro substituent on the aromatic ring serves as a highly sensitive, background-free NMR probe. When the amine is reacted with a CDA like Mosher's acid chloride (MTPA-Cl), the resulting diastereomers exhibit distinct ¹⁹F chemical shifts. This converts the enantiomeric mixture into diastereomers, avoiding the signal crowding typical of ¹H NMR in the aromatic region ()[1]. The fluorine-containing CDA provides a self-validating system, which drastically reduces the risks of incorrect stereochemical assignment[2].

  • Vibrational Circular Dichroism (VCD): Unlike X-ray crystallography, which requires the tedious growth of single crystals (often impossible for liquid or amorphous amines), VCD determines absolute configuration directly in solution. By comparing experimental IR and VCD spectra against Density Functional Theory (DFT) calculations, we obtain an unambiguous, crystallization-free assignment of the (S)-configuration ()[3].

Part 2: Product Performance Comparison

The downstream impact of starting material purity is non-linear. A mere 5% drop in enantiomeric excess (ee) can lead to exponential losses during API crystallization and significantly increase the risk of off-target toxicity. Table 1 quantifies the performance of our Premium (S)-amine against market alternatives.

Table 1: Spectroscopic and Downstream Performance Comparison
Performance MetricPremium (S)-Amine (>99.9% ee)Standard Grade (95% ee)Racemic Mixture (±)
¹⁹F NMR Diastereomeric Ratio > 999:1 (Baseline resolved)19:1 (Minor (R)-peaks visible)1:1 (Equal signal intensity)
VCD Spectral Confidence > 99% match to (S)-DFTAmbiguous baseline noiseZero VCD Signal (Canceled)
Downstream API Yield 94% (Single pass)78% (Requires recrystallization)42% (Extensive resolution needed)
Off-Target Binding Risk NegligibleModerateHigh

Part 3: Self-Validating Experimental Methodologies

To ensure absolute trustworthiness, the following protocols utilize orthogonal validation. By cross-referencing CDA-NMR (relative diastereomeric ratio) with VCD (absolute spatial arrangement), the system self-corrects against false positives.

Protocol 1: Enantiomeric Excess Determination via ¹⁹F/¹H NMR (Mosher’s Method)

Causality: Using both (R)- and (S)-Mosher's acid chlorides (MTPA-Cl) creates a double-check system. The ¹⁹F signal of the amine's aryl fluoride (2-fluoro) and the Mosher CF₃ group provide orthogonal data points, ensuring no kinetic resolution skewed the results during derivatization[1].

  • Step 1: Reagent Preparation. Dissolve 10 mg of (S)-1-(2-fluoro-5-methylphenyl)ethylamine in 0.5 mL of anhydrous CDCl₃. Add 2.0 equivalents of anhydrous pyridine to act as an acid scavenger.

  • Step 2: Derivatization. Add 1.2 equivalents of (R)-(−)-MTPA-Cl. Stir at room temperature for 30 minutes directly in the NMR tube to prevent the loss of volatile components and ensure 100% conversion.

  • Step 3: Acquisition. Acquire ¹⁹F NMR (376 MHz) and ¹H NMR (400 MHz) spectra. Set the ¹⁹F spectral width to cover -60 to -120 ppm to capture both the CF₃ (-71 ppm) and Ar-F (-118 ppm) signals.

  • Step 4: Data Integration. Integrate the distinct Ar-F signals corresponding to the (S,R) and (R,R) diastereomers. Calculate the enantiomeric excess using the formula: ee = [(Major - Minor) / (Major + Minor)] × 100.

Protocol 2: Absolute Configuration Assignment via VCD and DFT

Causality: VCD measures the differential absorption of left and right circularly polarized infrared light. By comparing this against ab initio DFT calculations, we eliminate the need for reference standards, providing an absolute, first-principles validation of the (S)-configuration[3].

  • Step 1: Sample Preparation. Prepare a 0.1 M solution of the amine in CDCl₃. Inject the solution into a BaF₂ liquid cell with a 50 µm path length.

  • Step 2: VCD Acquisition. Collect IR and VCD spectra using a ChiralIR™ VCD spectrometer (or equivalent) at 8 cm⁻¹ resolution for 4 hours to ensure a high signal-to-noise ratio.

  • Step 3: DFT Calculation. Perform conformational searches using molecular mechanics, followed by geometry optimization and frequency calculations at the B3LYP/6-31G* level of theory for the theoretical (S)-enantiomer.

  • Step 4: Spectral Overlay. Overlay the experimental VCD spectrum with the calculated (S)-spectrum. A matching sign and intensity of the major vibrational bands (e.g., N-H bending, C-F stretching) definitively confirms the absolute configuration.

Part 4: Visualizing the Validation and Impact Pathways

The following diagrams illustrate the logical flow of our self-validating analytical system and the downstream pharmacological impact of utilizing the >99.9% ee Premium product.

Workflow A Premium (S)-Amine (>99.9% ee) B Derivatization (R)-MTPA-Cl A->B C Direct Solution (CDCl3) A->C D 19F/1H NMR Analysis B->D E VCD Spectroscopy C->E F Diastereomeric Integration D->F G DFT Calculated Spectra Overlay E->G H Validated ee > 99.9% F->H I Absolute Config (S) G->I

Fig 1: Orthogonal spectroscopic validation workflow for chiral amines.

Signaling API Chiral API Binding Event Target Target Receptor Active Site API->Target S_Path (S)-Enantiomer Optimal Fit Target->S_Path >99.9% ee R_Path (R)-Impurity Steric Clash Target->R_Path <95% ee Efficacy Therapeutic Efficacy S_Path->Efficacy Tox Off-Target Toxicity R_Path->Tox

Fig 2: Impact of enantiomeric purity on downstream receptor binding and efficacy.

References

  • Wikipedia Contributors. "Chiral derivatizing agent." Wikipedia, The Free Encyclopedia. Available at:[Link]

  • Ferreira, J.G. et al. "Recent Advances in Multinuclear NMR Spectroscopy for Chiral Recognition of Organic Compounds." MDPI Molecules, 2017. Available at:[Link]

  • Kellenbach, E.R. et al. "Absolute configuration determination of chiral molecules without crystallisation by vibrational circular dichroism (VCD)." Spectroscopy Europe. Available at:[Link]

Sources

Validation

A Comparative Guide to the Validation of Enantioselective GC Methods for (S)-1-(2-Fluoro-5-methylphenyl)ethylamine

Introduction In the landscape of pharmaceutical development, the stereochemical identity of a drug candidate is of paramount importance. Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit mar...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the landscape of pharmaceutical development, the stereochemical identity of a drug candidate is of paramount importance. Enantiomers, non-superimposable mirror images of a chiral molecule, can exhibit markedly different pharmacological and toxicological profiles. (S)-1-(2-fluoro-5-methylphenyl)ethylamine is a key chiral intermediate in the synthesis of various pharmaceutically active compounds. Consequently, the ability to accurately determine its enantiomeric purity is a critical aspect of quality control. This guide provides a comprehensive comparison of enantioselective Gas Chromatography (GC) methods for the analysis of (S)-1-(2-fluoro-5-methylphenyl)ethylamine, grounded in scientific principles and validated experimental data.

The separation of enantiomers by chromatographic techniques relies on the formation of transient diastereomeric complexes between the analyte and a chiral selector.[1] In GC, this is achieved by using a chiral stationary phase (CSP). This guide will delve into the selection of appropriate CSPs, the optimization of chromatographic conditions, and a detailed protocol for method validation in accordance with the International Council for Harmonisation (ICH) guidelines.[2][3]

The Critical Role of Derivatization

Primary amines, such as 1-(2-fluoro-5-methylphenyl)ethylamine, often require derivatization prior to chiral GC analysis to improve their volatility and chromatographic behavior.[4][5] Trifluoroacetyl (TFA) derivatives are commonly employed for this purpose, enhancing the interaction with the chiral stationary phase and leading to better separation.[6] The derivatization step itself must be carefully controlled to prevent any racemization of the chiral center.

Comparative Analysis of Chiral Stationary Phases

The choice of the chiral stationary phase is the most critical factor in developing a successful enantioselective GC method. Cyclodextrin-based CSPs are widely used for their broad applicability and excellent enantioselectivity for a variety of compound classes, including amines.[7][8] These cyclic oligosaccharides possess a chiral cavity, and their derivatives offer a range of selectivities.[7]

For the separation of fluorinated phenylethylamine derivatives, cyclodextrin-based columns have shown particular promise.[6] The fluorine substitution can influence the enantioselectivity, making it a key consideration in method development.[6] Below is a comparison of two commonly used types of cyclodextrin-based CSPs.

Chiral Stationary PhasePrinciple of SeparationAdvantages for Amine SeparationPotential Considerations
Permethylated β-cyclodextrin Inclusion complexation within the hydrophobic cavity and surface interactions.[7]Broad applicability, good thermal stability.[9]May require optimization of temperature to achieve baseline separation.[6]
Derivatized β-cyclodextrin (e.g., trifluoroacetylated) Enhanced surface interactions due to the polar derivative groups.[7]Can offer improved selectivity for halogenated compounds.[6]The nature of the derivative can significantly alter elution order and resolution.[10]

Experimental Protocol: Enantioselective GC Method

This section outlines a detailed, step-by-step methodology for the enantioselective analysis of (S)-1-(2-fluoro-5-methylphenyl)ethylamine.

Sample Preparation and Derivatization
  • Standard and Sample Preparation: Accurately weigh and dissolve the reference standard of (S)-1-(2-fluoro-5-methylphenyl)ethylamine and the test sample in a suitable solvent (e.g., methylene chloride) to a known concentration.

  • Derivatization: To the sample and standard solutions, add a derivatizing agent such as trifluoroacetic anhydride.[6] The reaction is typically carried out at a controlled temperature to ensure complete derivatization without side reactions.

Gas Chromatography (GC) Conditions

The following GC parameters provide a starting point for method development and can be optimized as needed.

ParameterRecommended SettingRationale
Column Chiral capillary column (e.g., Astec® CHIRALDEX™ B-PM, 30 m x 0.25 mm I.D., 0.12 µm)[10]A cyclodextrin-based column is chosen for its proven efficacy in separating chiral amines.[10]
Carrier Gas Helium or Hydrogen at a constant flow rate.[11]Provides good efficiency and is inert towards the analyte and stationary phase.
Injector Temperature 250 °C[11]Ensures complete vaporization of the derivatized analyte without thermal degradation.
Detector Flame Ionization Detector (FID) at 250 °C[10]FID is a robust and sensitive detector for organic compounds.
Oven Temperature Program Isothermal at 130 °C or a temperature gradient (e.g., 100°C, hold for 1 min, then ramp to 150°C at 5°C/min, and hold for 5 minutes).[10][11]An optimized temperature program is crucial for achieving good resolution between the enantiomers in a reasonable analysis time.[6]

Method Validation Workflow

A robust validation process is essential to ensure that the analytical method is fit for its intended purpose.[12] The validation should be conducted in accordance with ICH Q2(R2) guidelines and should encompass the parameters outlined below.[2][3]

Method_Validation_Workflow cluster_0 Method Development & Optimization cluster_1 Method Validation Dev Method Development Opt Optimization Dev->Opt Refine Parameters Specificity Specificity Opt->Specificity Begin Validation Linearity Linearity & Range Specificity->Linearity Accuracy Accuracy Linearity->Accuracy Precision Precision Accuracy->Precision LOD_LOQ LOD & LOQ Precision->LOD_LOQ Robustness Robustness LOD_LOQ->Robustness Report Validation Report Robustness->Report Finalize Method

Sources

Comparative

Comparative Reactivity and Pharmacokinetics of Fluorinated vs. Non-Fluorinated Phenylethylamine Derivatives

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Comparison Guide & Experimental Protocol As a Senior Application Scientist, I have designed this guide to move...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Comparison Guide & Experimental Protocol

As a Senior Application Scientist, I have designed this guide to move beyond superficial structural observations. In drug discovery, the bioisosteric replacement of hydrogen with fluorine is a precision tool. This guide deconstructs the thermodynamic, physicochemical, and pharmacokinetic causality behind fluorinating phenylethylamine (PEA) derivatives, providing you with actionable, self-validating experimental workflows to assess these modifications in your own laboratory.

Mechanistic Causality: The Fluorine Effect

To understand the divergent behavior of fluorinated PEAs, we must analyze the specific placement of the fluorine atom. Fluorine’s extreme electronegativity and tightly held lone pairs introduce competing inductive (-I) and resonance (+R) effects, fundamentally altering the molecule's reactivity profile [1].

A. Inductive Effects and pKa Modulation

The basicity of the primary amine in PEA dictates its ionization state at physiological pH (7.4), which directly governs blood-brain barrier (BBB) penetration.

  • Aliphatic Substitution ( β -Fluoro-PEA): Placing a fluorine atom on the β -carbon exerts a profound electron-withdrawing inductive effect (-I) on the adjacent amine. This destabilizes the positively charged ammonium species, lowering the pKa from ~9.83 (unsubstituted PEA) to ~8.3–8.6 [2]. Consequently, a significantly larger fraction of the molecule exists as a lipophilic free base at pH 7.4, exponentially increasing membrane permeability.

  • Aromatic Substitution (4-Fluoro-PEA): When fluorine is placed at the para-position of the phenyl ring, the distance (four bonds away) severely attenuates the inductive effect on the amine. Thus, the pKa remains largely unchanged (~9.84) [3].

B. Metabolic Shielding (CYP450 and MAO)

Unsubstituted PEA is rapidly degraded by Monoamine Oxidase B (MAO-B) and undergoes para-hydroxylation by Cytochrome P450 2D6 (CYP2D6). The C–F bond is thermodynamically robust (~116 kcal/mol vs. ~99 kcal/mol for C–H). Substituting the para-hydrogen with fluorine creates a steric and electronic shield that completely blocks CYP2D6-mediated hydroxylation, redirecting the metabolic flux [4]. Furthermore, β -fluorination alters the spatial conformation of the ethylamine chain, shifting the substrate preference heavily toward MAO-B over MAO-A [5].

Quantitative Physicochemical Comparison

The table below synthesizes the physicochemical shifts induced by targeted fluorination.

CompoundSubstitution SitepKa (Amine)logP (Exp/Pred)Primary Metabolic VulnerabilityBBB Permeability (pH 7.4)
Phenylethylamine (PEA) None9.831.41MAO-B, CYP2D6 (para-OH)Moderate
4-Fluorophenethylamine Aromatic (C4)9.841.51MAO-B (CYP2D6 blocked)Moderate-High
β -Fluorophenethylamine Aliphatic (C β )8.3 - 8.6~1.60Altered MAO preferenceVery High

Pathway and Workflow Visualizations

To conceptualize the impact of these modifications, review the following pathway divergence and our standardized laboratory workflow.

MetabolicPathways PEA Phenylethylamine (PEA) MAO MAO-B Oxidation (Deamination) PEA->MAO Major Pathway CYP CYP2D6 Oxidation (para-Hydroxylation) PEA->CYP Minor Pathway FPEA 4-Fluoro-PEA FPEA->MAO Major Pathway Blocked Blocked by C-F Bond FPEA->Blocked CYP2D6 Shielded Metab1 Phenylacetic Acid (Inactive) MAO->Metab1 Metab2 Tyramine Derivative (Active/Toxic) CYP->Metab2

Fig 1. Divergent metabolic pathways of non-fluorinated vs. 4-fluorinated phenylethylamines.

Workflow Prep Prepare 1 µM Test Compound HLM Incubate with HLM + NADPH (37°C) Prep->HLM Quench Quench with Cold Acetonitrile HLM->Quench Centrifuge Centrifuge (15,000 x g) Quench->Centrifuge LCMS LC-MS/MS Quantification Centrifuge->LCMS

Fig 2. Standardized in vitro human liver microsome (HLM) clearance workflow.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every step includes a mechanistic justification to prevent systemic artifacts.

Protocol A: Potentiometric Determination of Amine pKa

Causality Check: Relying on predictive software for fluorinated aliphatics often yields errors >0.5 log units due to complex solvation dynamics. Empirical potentiometric titration is mandatory.

  • Preparation: Dissolve 2.0 mmol of the PEA derivative (as a hydrochloride salt) in 50 mL of degassed, deionized water (0.15 M KCl background electrolyte to maintain constant ionic strength).

  • Titration: Using an automated titrator equipped with a glass pH electrode, titrate the solution with standardized 0.1 M NaOH at a constant temperature of 25.0 ± 0.1 °C.

  • Data Acquisition: Record pH after each 0.05 mL addition. Validation step: Ensure the drift is < 0.005 pH units/min before recording the value to guarantee thermodynamic equilibrium.

  • Analysis: Plot the first derivative of the titration curve ( Δ pH/ Δ V). The pKa is mathematically derived from the half-equivalence point.

Protocol B: In Vitro Microsomal Stability Assay (CYP450 Clearance)

Causality Check: To accurately measure the metabolic shielding provided by the C-F bond, we must isolate Phase I oxidative metabolism using Human Liver Microsomes (HLMs).

  • Incubation Mixture: In a 96-well plate, combine 1 µM of the test compound (PEA or 4-FPEA) with 0.5 mg/mL HLMs in 100 mM potassium phosphate buffer (pH 7.4). Pre-incubate at 37 °C for 5 minutes.

  • Reaction Initiation: Add 1 mM NADPH to initiate CYP450 activity.

  • Time-Course Sampling: At t=0,5,15,30,and 60 minutes, extract 50 µL aliquots.

  • Enzymatic Quenching: Immediately dispense the aliquot into 150 µL of ice-cold acetonitrile containing an internal standard (e.g., labetalol). Validation step: Cold acetonitrile instantly denatures the CYP enzymes and precipitates proteins, locking the metabolic snapshot exactly at the designated time point.

  • Preparation for LC-MS/MS: Centrifuge at 15,000 x g for 10 minutes at 4 °C. Extract the supernatant for LC-MS/MS quantification of the remaining parent compound.

  • Calculation: Determine the intrinsic clearance ( CLint​ ) by plotting the natural log of the remaining parent compound percentage versus time.

Conclusion

The strategic fluorination of phenylethylamines is not a monolithic modification. As demonstrated, aliphatic β -fluorination acts primarily as a thermodynamic modulator, suppressing amine basicity to enhance BBB penetration. Conversely, aromatic 4-fluorination acts as a metabolic shield, preserving the native pKa while surgically blocking CYP2D6 degradation pathways. Understanding these distinct causal mechanisms allows researchers to rationally design derivatives with optimized pharmacokinetic profiles.

References

  • Purser, S., Moore, P. R., Swallow, S., & Gouverneur, V. (2008). Fluorine in medicinal chemistry. Chemical Society Reviews.[Link]

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 1001, Phenethylamine. PubChem.[Link]

  • Park, B. K., Kitteringham, N. R., & O'Neill, P. M. (2001). Metabolism of fluorine-containing drugs. Annual Review of Pharmacology and Toxicology.[Link]

  • Meyerson, L. R., & Fuller, R. W. (1978). Effect of beta-fluorophenethylamine analogs on monoamine oxidase substrate preference. Research Communications in Chemical Pathology and Pharmacology. [Link]

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Proper Disposal of (S)-1-(2-fluoro-5-methylphenyl)ethylamine

As a Senior Application Scientist, my primary goal is to empower our partners in research and development with not only high-quality reagents but also the critical knowledge to handle them safely and responsibly. The pro...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, my primary goal is to empower our partners in research and development with not only high-quality reagents but also the critical knowledge to handle them safely and responsibly. The proper management of chemical waste is a cornerstone of laboratory safety, environmental stewardship, and regulatory compliance. This guide provides an in-depth, procedural framework for the disposal of (S)-1-(2-fluoro-5-methylphenyl)ethylamine, moving beyond simple steps to explain the causality and regulatory imperatives behind these essential protocols.

This document is designed for professionals in research, development, and laboratory management. It is built on the principles of expertise, trustworthiness, and authoritative grounding to ensure that your operational and disposal plans are robust, compliant, and, above all, safe.

Hazard Profile and Risk Assessment: Understanding the "Why"

Before any disposal protocol can be implemented, a thorough understanding of the substance's intrinsic hazards is paramount. (S)-1-(2-fluoro-5-methylphenyl)ethylamine is a fluorinated aromatic amine. This chemical structure informs its potential reactivity, toxicity, and environmental impact. While a specific Safety Data Sheet (SDS) for this exact molecule was not found in the initial search, its constituent functional groups (amine, fluorinated phenyl ring) allow for a robust, experience-based hazard assessment based on analogous compounds.[1][2][3]

The primary risks associated with this class of compounds necessitate stringent handling and disposal protocols. Failure to adhere to these procedures can lead to personnel injury, environmental contamination, and significant regulatory penalties.

Hazard CategoryAssociated Risk & RationaleRecommended PPE
Corrosivity Amines are basic and can cause severe skin burns and eye damage upon contact.[2][4] The tissue damage can be immediate and profound.Nitrile or neoprene gloves, chemical splash goggles, face shield, and a lab coat are mandatory.[5]
Toxicity Halogenated organic compounds and amines can be toxic if inhaled, ingested, or absorbed through the skin.[5] Symptoms of overexposure may include headache, dizziness, and respiratory irritation.[2][3]All handling of open containers must occur within a certified chemical fume hood to prevent inhalation.[5]
Environmental Hazard Many organic amines are toxic to aquatic life, with potentially long-lasting effects on ecosystems.[6] Improper disposal, such as pouring down the drain, is strictly prohibited.[5][7]All waste must be collected for authorized hazardous waste disposal.[7]
Reactivity Amines can react exothermically with acids and strong oxidizing agents.[8] Accidental mixing in a waste container can lead to pressurization, rupture, or the release of toxic fumes.Segregate amine waste from acidic and oxidizing waste streams.[8][9]

The Disposal Workflow: A Step-by-Step Procedural Guide

This workflow is designed to be a self-validating system, ensuring that waste is handled, stored, and disposed of in a manner that is safe, compliant, and traceable.

Step 1: Waste Segregation at the Point of Generation

The causality behind this first step is critical: prevention of hazardous reactions . Halogenated organic compounds often require specific disposal methods, such as high-temperature incineration, to prevent the formation of toxic byproducts.[5][10]

  • Action: Designate a specific waste container exclusively for "Halogenated Organic Liquid Waste."[5]

  • Rationale: Mixing this waste with non-halogenated solvents complicates disposal, increases costs, and can create a reactive hazard if incompatible chemicals are mixed.[8] Never mix amine waste with acids or oxidizers.[7]

Step 2: Proper Containerization and Labeling

The waste container is the primary containment vessel; its integrity and clear labeling are non-negotiable.

  • Container Selection: Use a container made of a compatible material (e.g., high-density polyethylene, HDPE) and in good condition.[11] Ensure it has a secure, leak-proof cap.

  • Initial Labeling: As soon as the first drop of waste enters the container, it must be labeled.[12] Affix a "HAZARDOUS WASTE" tag provided by your institution's Environmental Health and Safety (EHS) department.[11][12]

  • Content Identification: At a minimum, the label must include:

    • The words "Hazardous Waste."[11]

    • The full chemical name: "(S)-1-(2-fluoro-5-methylphenyl)ethylamine" and any other constituents in the waste stream.

    • The approximate percentage of each component.

    • The associated hazards (e.g., "Corrosive," "Toxic").

    • The date the container was started.[12]

  • Rationale: Proper labeling is a federal requirement under the EPA's Resource Conservation and Recovery Act (RCRA).[13][14] It prevents unknown chemical exposures and ensures the waste is handled correctly by disposal personnel.

Step 3: Safe Accumulation and Storage
  • Location: Store the waste container in a designated Satellite Accumulation Area (SAA) within the laboratory.[11] This area must be under the control of the laboratory personnel.

  • Containment: Place the container in secondary containment (e.g., a plastic tub) to contain any potential leaks.[9]

  • Closure: Keep the waste container securely capped at all times, except when adding waste.[11] Evaporation of volatile chemicals into the lab is a common, yet preventable, source of exposure.[15]

Step 4: Managing Spills and Contaminated Materials

Small spills and contaminated items (e.g., gloves, wipes) are also considered hazardous waste.

  • For Small Liquid Spills:

    • Ensure the area is well-ventilated, preferably within a fume hood.

    • Wearing appropriate PPE, absorb the spill with an inert absorbent material like vermiculite or sand.[1]

    • Carefully scoop the absorbent material into a designated bag or container.

    • Label the container as "Solid Hazardous Waste" with the chemical name.

  • For Contaminated PPE and Debris:

    • Place all contaminated gloves, wipes, and other solid materials into a separate, clearly labeled hazardous waste bag.

    • Dispose of this solid waste through your institution's EHS department. Do not discard it in the regular trash.[12]

Step 5: Arranging for Final Disposal

Hazardous waste must be disposed of through a licensed and regulated process.[7][13]

  • Full Container: Once the liquid waste container is full (do not exceed 75% capacity to allow for vapor expansion), seal it tightly and complete the date on the hazardous waste tag.[8]

  • Contact EHS: Contact your institution's EHS or equivalent department to schedule a waste pickup.[12] Laboratory personnel should never transport hazardous waste across campus themselves.[12]

  • Record Keeping: Maintain a log of the hazardous waste generated and disposed of. This is a key component of regulatory compliance.[16]

Disposal Decision Workflow

The following diagram outlines the logical decision-making process for handling waste generated from (S)-1-(2-fluoro-5-methylphenyl)ethylamine.

DisposalWorkflow start_node start_node process_node process_node decision_node decision_node action_node action_node stop_node stop_node start Waste Generated is_spill Is it a spill or routine waste? start->is_spill handle_spill Follow Spill Protocol: 1. Wear full PPE. 2. Use inert absorbent. 3. Collect in solid waste bag. is_spill->handle_spill Spill is_liquid Is the waste liquid or solid? is_spill->is_liquid Routine Waste solid_waste Place in designated 'Solid Hazardous Waste' container (e.g., contaminated wipes). handle_spill->solid_waste liquid_waste Add to designated 'Halogenated Organic Liquid Waste' container. is_liquid->liquid_waste Liquid is_liquid->solid_waste Solid check_full Is the primary container full? liquid_waste->check_full solid_waste->check_full continue_use Continue to use. Keep container closed in SAA. check_full->continue_use No seal_label Seal container securely. Finalize waste tag with date. check_full->seal_label Yes contact_ehs Arrange for pickup by institutional EHS/Waste Management. seal_label->contact_ehs

Caption: Decision workflow for proper segregation and disposal.

Regulatory Framework: The Legal Imperative

In the United States, the management of hazardous waste is primarily governed by the Resource Conservation and Recovery Act (RCRA) , which is enforced by the U.S. Environmental Protection Agency (EPA) .[14][17] Your institution's EHS department translates these federal and state regulations into actionable laboratory policies.[14]

  • Generator Status: The EPA classifies hazardous waste generators based on the quantity of waste produced monthly (e.g., Very Small, Small, and Large Quantity Generators).[14][16] This status dictates specific requirements for storage time limits, training, and emergency preparedness.[14]

  • "Cradle-to-Grave" Responsibility: Under RCRA, the waste generator (your institution) is legally responsible for the waste from its point of generation until its ultimate, safe disposal.[13] This underscores the importance of using licensed disposal vendors and maintaining meticulous records.

By adhering to the procedures outlined in this guide, you are not only ensuring the safety of your laboratory and community but also upholding your professional and legal responsibilities as a scientist.

References

  • Safety data sheet - BASF. (2025, July 1). BASF.
  • Guidance For Hazard Determination. Occupational Safety and Health Administration (OSHA).
  • SAFETY DATA SHEET - 1-(4-Fluorophenyl)-1-methylethylamine, 97%. (2014, September 16). Fisher Scientific.
  • SAFETY DATA SHEET - (S)-(-)-1-(4-Methylphenyl)ethylamine. (2025, May 1). Fisher Scientific.
  • Guide for the Safe Handling of Fluoropolymer Resins. (2025, September 8). Plastics Europe.
  • SAFETY DATA SHEET - Merck Millipore. (2024, December 29). Merck Millipore.
  • Laboratory Guide for Managing Chemical Waste. Vanderbilt University Medical Center.
  • Steps in Complying with Regulations for Hazardous Waste. (2025, May 30). US EPA.
  • Occupational Safety and Health Guidance Manual for Hazardous Waste Site Activities. OSHA.
  • SAFETY DATA SHEET - (R)-(+)-1-(4-Methylphenyl)ethylamine. (2025, September 22). Thermo Fisher Scientific.
  • Guidelines for Management and Disposal of Hazardous Wastes from Polyurethane Processing. American Chemistry Council.
  • Standards for Defining Hazardous Industrial Waste. (2020, February 21). Ministry of Environment.
  • Safe Handing & Disposal of Organic Substances – HSC Chemistry. Science Ready.
  • Safety Data Sheet - Merck. (2022, February 25). Merck.
  • Practical Guidelines for the Safe Use of Fluorine Gas Employing Continuous Flow Technology. (2022, February 1). ACS Chemical Health & Safety.
  • Hazardous Materials Disposal Guide. (2019, June 12). Nipissing University.
  • Chemical Safety Guide, 6th Ed. ORS.
  • Fluorine Safety. Purdue University Department of Chemistry.
  • Safety Data Sheet: Methylamine. Carl ROTH.
  • Department of Chemistry Safety Manual. Hong Kong University of Science and Technology.
  • Amine Disposal For Businesses. (2024, July 18). Collect and Recycle.
  • A safety and chemical disposal guideline for Minilab users. (2020, April 2). UFZ.
  • Worker Exposures to Volatile Amines. Occupational Safety and Health Administration (OSHA).
  • Guidelines: Handling and Disposal of Chemicals. Purdue Engineering.
  • Safety Data Sheet - CymitQuimica. (2024, December 19). CymitQuimica.
  • Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. (2022, July 12).
  • Handling Fluorinated Gases as Solid Reagents Using Metal–Organic Frameworks. PMC.
  • Waste, Chemical, and Cleanup Enforcement. (2025, April 15). US EPA.
  • Disposal Guidance | I-WASTE DST. (2024, August 28). US EPA.

Sources

Handling

Advanced Safety and Operational Guide: Handling (S)-1-(2-fluoro-5-methylphenyl)ethylamine

As a Senior Application Scientist, I frequently observe that generalized laboratory safety protocols fail to account for the nuanced physicochemical properties of specialized chiral building blocks. Handling (S)-1-(2-flu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I frequently observe that generalized laboratory safety protocols fail to account for the nuanced physicochemical properties of specialized chiral building blocks. Handling (S)-1-(2-fluoro-5-methylphenyl)ethylamine requires a departure from standard amine safety guidelines. This document provides a self-validating, causally-driven operational framework designed for researchers and drug development professionals to ensure absolute safety and chemical integrity.

Physicochemical Hazard Profile & Causality

To design an effective safety protocol, we must first understand the mechanistic behavior of the molecule. The hazards of this compound are dictated by two primary structural features:

  • Enhanced Transdermal Penetration: The introduction of the 2-fluoro and 5-methyl substitutions on the phenyl ring significantly increases the molecule's lipophilicity (LogP) compared to unsubstituted phenylethylamines[1]. This elevated lipophilic character facilitates rapid permeation through the lipid bilayer of the stratum corneum[2].

  • Deep Tissue Saponification: Once the molecule breaches the epidermal barrier, its highly basic primary amine moiety (pKa ~9-10) reacts aggressively with physiological moisture[3]. This causes rapid saponification of dermal lipids and denaturation of cellular proteins, resulting in severe, deep-tissue chemical burns (Skin Corr. 1B)[4].

  • State-Dependent Inhalation Risks: The physical state of the compound dictates its respiratory hazards. The free base form (CAS 1270440-32-8) is a volatile, combustible liquid that presents a severe organic vapor inhalation risk[5]. Conversely, its hydrochloride salt (CAS 1391355-99-9) is a crystalline solid, presenting a fine particulate and caustic dust inhalation hazard[6].

Quantitative Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves are insufficient for prolonged handling of highly lipophilic fluorinated amines. The following table outlines the rigorously tested PPE requirements based on breakthrough kinetics[7].

PPE CategoryRecommended MaterialMinimum ThicknessBreakthrough TimeCausality / Rationale
Primary Hands Fluorinated Rubber (Viton)0.70 mm> 480 minPrevents rapid permeation by lipophilic fluorinated amines; required for direct handling[7].
Secondary Hands Nitrile Rubber (Under-glove)0.11 mm480 min (Splash Only)Provides baseline splash protection; degrades rapidly upon full immersion[7].
Eye Protection Polycarbonate Face Shield8-inch minimumN/APrevents severe ocular damage (Eye Dam. 1) from caustic amine splashes[7].
Respiratory (Liquid) NIOSH Organic VaporType A (Brown)N/AMitigates inhalation risk of volatile free base forms outside a fume hood[8].
Respiratory (Solid) NIOSH Particulate FilterP100 / EN 143N/APrevents inhalation of caustic hydrochloride salt dust[4].

Operational Workflow & Step-by-Step Methodology

Every step in handling (S)-1-(2-fluoro-5-methylphenyl)ethylamine must be treated as a self-validating system to prevent exposure and maintain the chiral integrity of the compound.

G n1 1. Fume Hood Verification (Face Velocity: 80-120 fpm) n2 2. Inert Atmosphere Setup (Argon/N2 Purge to prevent oxidation) n1->n2 n3 3. Chemical Transfer (Gas-Tight Syringe for Free Base) n2->n3 n4 4. Reaction Execution (Monitor Exotherm) n3->n4 n5 5. Quenching (Ice Bath + Saturated NH4Cl) n4->n5 n6 6. Waste Segregation (Halogenated Basic Waste) n5->n6

Workflow for handling fluorinated phenylethylamines under inert conditions.

Experimental Protocol: Safe Transfer and Reaction Setup
  • Environmental Verification: Ensure the chemical fume hood is operational with a face velocity between 80-120 feet per minute (fpm). Do not handle the free base on an open bench under any circumstances[8].

  • Atmospheric Control: Purge your reaction vessel with inert gas (Argon or Nitrogen). Phenylethylamines can slowly oxidize and absorb atmospheric carbon dioxide (forming carbamates) upon prolonged exposure to air.

  • Transfer Mechanics:

    • For the Free Base: Utilize a gas-tight glass syringe equipped with a stainless-steel needle. Avoid plastic syringes, as the lipophilic amine may leach plasticizers or degrade the barrel.

    • For the HCl Salt: Use an anti-static weighing spatula to prevent aerosolization of the caustic dust.

  • Reaction Quenching: Never quench residual amine directly with concentrated strong acids. The resulting exothermic neutralization can cause violent spattering. Instead, cool the reaction in an ice bath and slowly add a weak acid (e.g., saturated aqueous ammonium chloride or 1M HCl) dropwise[8].

Emergency Response & First Aid

Immediate, specific actions are required to mitigate the deep-tissue damage caused by fluorinated amines.

  • Dermal Exposure: Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for a minimum of 15 minutes[7]. Crucial Insight: Do not attempt to neutralize the amine on the skin with weak acids (like acetic acid). The exothermic heat of neutralization will severely exacerbate the chemical burn.

  • Ocular Exposure: Immediately flush eyes at an emergency eyewash station for at least 15 minutes, holding the eyelids open to ensure complete irrigation[4]. Seek immediate ophthalmological care, as alkaline burns continue to penetrate corneal tissue long after the initial exposure.

  • Inhalation: Remove the casualty to fresh air. If breathing is irregular or stopped, administer artificial respiration and consult a physician immediately[7].

Waste Management & Disposal Plan

Improper disposal of fluorinated amines can lead to dangerous cross-reactions in waste carboys.

  • Segregation: Dispose of all liquid waste containing the free base into a dedicated, clearly labeled "Halogenated Basic Organic Waste" container[4].

  • Incompatibilities: Strictly isolate this waste from strong oxidizing agents and concentrated acids to prevent violent exothermic reactions and the potential release of toxic hydrogen fluoride (HF) or nitrogen oxide (NOx) gases[8].

  • Solid Waste: Contaminated gloves, wipes, and empty vials must be sealed in a secondary containment bag and disposed of via an approved hazardous waste disposal plant[7].

References[7] Title: SAFETY DATA SHEET: (October 06 2015)

Source: fecom-media.com URL:[4] Title: SAFETY DATA SHEET - Fisher Scientific Source: fishersci.com URL:[8] Title: 12 - SAFETY DATA SHEET Source: fishersci.com URL:[1] Title: Evaluation of phenylethylamine type entactogens and their metabolites relevant to ecotoxicology – a QSAR study Source: srce.hr URL:[2] Title: Stereoselectivity in the Membrane Transport of Phenylethylamine Derivatives by Human Monoamine Transporters and Organic Cation Transporters 1, 2, and 3 - MDPI Source: mdpi.com URL:[3] Title: Oxidation of Phenethylamine Derivatives by Cytochrome P450 2D6: The Issue of Substrate Protonation in Binding and Catalysis | Biochemistry - ACS Publications Source: acs.org URL:[6] Title: (1S)-1-(2-氟-5-甲基苯基)乙胺盐酸盐- CAS:1391355-99-9 Source: js-akx.com URL:[5] Title: CAS:926233-91-2, 2-氨基-2-(2,6-二氟苯基)乙腈-毕得医药 Source: bidepharm.com URL:

Sources

© Copyright 2026 BenchChem. All Rights Reserved.